Ciraparantag Acetate

• CAS: 1565823-56-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Binding Sites of Ciraparantag Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ciraparantag (B606701) Acetate (B1210297), also known as aripazine and PER977, is a novel anticoagulant reversal agent with a broad spectrum of activity. This document provides a comprehensive technical overview of its molecular structure, binding sites, and the experimental methodologies used to characterize its interactions. Ciraparantag Acetate functions through a mechanism of non-covalent binding, primarily involving charge-charge interactions and hydrogen bonding, to neutralize the effects of various anticoagulants, including heparins and direct oral anticoagulants (DOACs). While specific quantitative binding affinities such as dissociation constants (Kd) are not extensively reported in publicly available literature, this guide synthesizes the existing data to elucidate its mechanism of action.

Molecular Structure of Ciraparantag Acetate

Ciraparantag is a synthetic, cationic molecule specifically designed to bind to and neutralize anticoagulant drugs.[1][2] The active moiety, ciraparantag, is formulated as an acetate salt.

Chemical and Physical Properties:

Property	Value	Reference
Systematic Name	N1,N1'-(PIPERAZINE-1,4-DIYLBIS(PROPANE-1,3-DIYL))BIS-L-ARGININAMIDE	USAN
Other Names	Aripazine, PER977	[1]
Molecular Formula (Active Moiety)	C22H48N12O2	[3][4]
Molecular Weight (Active Moiety)	512.7 g/mol	[4]
Formulation	Acetate Salt (C22H48N12O2 · xC2H4O2)	[5]

The core structure of ciraparantag consists of two L-argininamide units, which are responsible for its cationic nature at physiological pH due to the guanidinium (B1211019) groups. These are linked by a piperazine-containing aliphatic chain, providing flexibility and appropriate spacing for interaction with its target molecules.

Binding Sites and Mechanism of Action

Ciraparantag Acetate acts as a reversal agent by directly binding to anticoagulant molecules, thereby preventing them from interacting with their endogenous targets in the coagulation cascade.[1][2] This binding is non-covalent and is primarily driven by electrostatic interactions and hydrogen bonding.[1][2]

Target Anticoagulants:

• Heparins:

  • Unfractionated Heparin (UFH)[1]

  • Low-Molecular-Weight Heparin (LMWH)[1]

• Direct Oral Anticoagulants (DOACs):

  • Factor Xa Inhibitors: Apixaban, Rivaroxaban, Edoxaban[1]

  • Direct Thrombin Inhibitors: Dabigatran[1]

The cationic nature of the L-argininamide moieties of ciraparantag is crucial for its interaction with the anionic sulfate (B86663) groups of heparins. For DOACs, the binding is also thought to involve a combination of charge-charge interactions and hydrogen bonding with various functional groups on the anticoagulant molecules.[1] Importantly, studies have shown that ciraparantag does not bind to coagulation factors or other plasma proteins, highlighting its specificity for the anticoagulant drugs themselves.[1]

Binding Affinity Data

Direct quantitative binding affinities such as dissociation constants (Kd) or inhibition constants (Ki) for the interaction of Ciraparantag Acetate with its target anticoagulants are not widely available in the published literature. However, semi-quantitative data from heparin affinity chromatography provides evidence of a strong ionic interaction.

Table 1: Elution of Ciraparantag from a Heparin Affinity Column

Elution Condition (NaCl Concentration)	Elution Time of Ciraparantag (minutes)	Elution Time of Acetate Control (minutes)
0.55 M	7.10	2.47
0.65 M	Not specified	Not specified
0.75 M	4.39	Not specified

Data sourced from a study demonstrating the ionic nature of the interaction. A longer elution time at a given salt concentration indicates a stronger binding affinity.

Experimental Protocols

The binding of Ciraparantag Acetate to anticoagulants has been primarily investigated using dynamic light scattering (DLS) and heparin affinity chromatography.

Dynamic Light Scattering (DLS)

Objective: To demonstrate a physical association between ciraparantag and anticoagulant molecules in solution.

Methodology:

• Sample Preparation: Solutions of Ciraparantag Acetate and the target anticoagulant (e.g., UFH, LMWH, or a DOAC) are prepared separately in a suitable aqueous buffer at physiological pH.

• Instrumentation: A dynamic light scattering instrument is used to measure the hydrodynamic radius of the molecules in solution.

• Measurement:

  • The DLS profile of Ciraparantag Acetate alone is measured to establish a baseline particle size distribution.

  • The DLS profile of the anticoagulant alone is also measured.

  • Ciraparantag Acetate and the anticoagulant are mixed, and the DLS profile of the mixture is recorded.

• Data Analysis: An increase in the apparent particle size (hydrodynamic radius) in the mixture compared to the individual components indicates a physical association or binding between ciraparantag and the anticoagulant.[1]

Heparin Affinity Chromatography

Objective: To characterize the ionic nature of the binding between ciraparantag and heparin.

Methodology:

• Column Preparation: A chromatography column is packed with a heparin-conjugated stationary phase. The column is equilibrated with a low-salt buffer.

• Sample Loading: A solution of Ciraparantag Acetate is loaded onto the heparin affinity column.

• Elution: The column is washed with the equilibration buffer to remove any non-specifically bound molecules. Subsequently, a salt gradient (e.g., increasing concentrations of NaCl) is applied to elute the bound ciraparantag.

• Detection: The eluate is monitored by UV absorbance to detect the elution of ciraparantag.

• Data Analysis: The salt concentration required to elute ciraparantag from the column provides a measure of the strength of the ionic interaction. A higher salt concentration is needed to disrupt stronger ionic bonds.[1]

Visualizations

Signaling Pathway of Ciraparantag Acetate's Mechanism of Action

Caption: Mechanism of action of Ciraparantag Acetate in reversing anticoagulation.

Experimental Workflow for DLS Analysis

Caption: Workflow for assessing Ciraparantag-anticoagulant binding via DLS.

Logical Relationship in Heparin Affinity Chromatography

Caption: Principle of Ciraparantag-heparin interaction in affinity chromatography.

References

• 1. ashpublications.org [ashpublications.org]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Educational resources - Medthority Connect [connect.medthority.com:443]
• 4. Heparin-binding peptide as a novel affinity tag for purification of recombinant proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Preclinical Efficacy of Ciraparantag Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ciraparantag (B606701) acetate (B1210297) (PER977) is a novel, small, synthetic, water-soluble cationic molecule under development as a broad-spectrum reversal agent for a variety of anticoagulants. Preclinical evidence robustly supports its efficacy in reversing the effects of direct oral anticoagulants (DOACs), including Factor Xa (FXa) inhibitors (edoxaban, apixaban, rivaroxaban) and direct thrombin inhibitors (dabigatran), as well as unfractionated heparin (UFH) and low-molecular-weight heparin (LMWH). In established animal models of bleeding, ciraparantag has demonstrated a rapid, dose-dependent reduction in blood loss, restoring hemostasis to baseline levels. Its mechanism of action involves direct, non-covalent binding to anticoagulant molecules through charge-charge interactions, thereby neutralizing their activity. This technical guide provides a comprehensive overview of the key preclinical studies, presenting quantitative data, detailed experimental protocols, and visualizations of its mechanism and experimental application.

Mechanism of Action

Ciraparantag is designed to bind directly to various anticoagulant drugs via non-covalent hydrogen bonding and charge-charge interactions.[1][2] This binding sequesters the anticoagulant, preventing it from interacting with its target coagulation factor (e.g., Factor Xa or thrombin).[3] This allows for the rapid re-establishment of normal coagulation.[2] Dynamic light scattering experiments have confirmed the physical association between ciraparantag and DOACs, as well as heparins.[4][5] Notably, ciraparantag does not appear to bind to coagulation factors or other plasma proteins, suggesting a targeted action with a low risk of off-target effects.[3][4]

Figure 1: Mechanism of action of Ciraparantag.

Preclinical Efficacy Data

The efficacy of ciraparantag has been demonstrated in various preclinical models, most notably the rat tail transection and liver laceration models. These studies have consistently shown a significant, dose-dependent reversal of anticoagulant-induced bleeding.

Rat Tail Transection Model

This model is a standard method for evaluating hemostatic agents. In these experiments, rats are anticoagulated, and then a standardized injury is made to the tail. The amount of blood loss is measured over a set period.

Table 1: Reversal of Anticoagulant-Induced Bleeding in Rat Tail Transection Model

Anticoagulant (Dose)	Ciraparantag Dose (IV)	Mean Blood Loss (g)	% Reduction in Bleeding vs. Control	Reference
Edoxaban (B1671109) (10 mg/kg, oral)	Saline (Control)	~1.8	-	[4]
1.25 mg/kg	~1.7	~6%	[4]
2.5 mg/kg	~1.6	~11%	[4]
5 mg/kg	~0.4	~78%	[4]
10 mg/kg	~0.3	~83%	[4]
Apixaban (3.125 mg/kg, oral)	Saline (Control)	>1.5	-	[4]
12.5 mg/kg	<0.2	>87%	[4]
Rivaroxaban (5 mg/kg, oral)	Saline (Control)	~2.0	-	[4]
12.5 mg/kg	<0.5	>75%	[4]
Dabigatran (37.5 mg/kg, oral)	Saline (Control)	~1.4	-	[4]
31.25 mg/kg	~0.2	~86%	[4]
Unfractionated Heparin (UFH) (1 mg/kg, IV)	Saline (Control)	~1.2	-	[4]
20 mg/kg	~0.3	~75%	[4]
Enoxaparin (10 mg/kg, IV)	Saline (Control)	~1.5	-	[4]
30 mg/kg	~0.2	~87%	[4]

Note: Blood loss values are approximated from graphical data presented in the cited reference.

Rat Liver Laceration Model

This model simulates internal organ bleeding. A standardized laceration is made to the liver of an anticoagulated rat, and bleeding time or blood loss is measured.

Table 2: Reversal of Edoxaban-Induced Bleeding in Rat Liver Laceration Model

Treatment	Bleeding Time (minutes)	Reference
Edoxaban (oral) + Saline	Significantly increased	[6]
Edoxaban (oral) + Ciraparantag (IV)	Returned to baseline	[6]

Note: Specific quantitative data for bleeding time was not available in the abstract; the study demonstrated a significant increase with edoxaban and a return to baseline with ciraparantag.

Experimental Protocols

Rat Tail Transection Bleeding Model

The following is a generalized protocol synthesized from the available preclinical literature.[4][6]

• Animal Model: Male Sprague-Dawley rats are typically used.

• Anticoagulation:

  • For oral anticoagulants (e.g., edoxaban, apixaban, rivaroxaban, dabigatran), the drug is administered via oral gavage. A period of time (e.g., 75 minutes for edoxaban) is allowed for the anticoagulant to reach peak plasma concentration.[6]

  • For intravenous anticoagulants (e.g., UFH, enoxaparin), the drug is administered via a catheterized vein (e.g., jugular vein).

• Anesthesia: Rats are anesthetized for the duration of the procedure.

• Tail Transection: The distal 2 mm of the tail is transected using a standardized blade.[6]

• Ciraparantag Administration:

  • Prophylactic Model: Ciraparantag or saline placebo is administered intravenously (e.g., via jugular vein) a short time before the tail transection.[4]

  • Rescue Model: Ciraparantag or saline placebo is administered intravenously immediately after the tail transection to simulate a real-world bleeding scenario.[6]

• Blood Collection: Blood is collected from the transected tail for a defined period (e.g., 15 minutes, collected in two 7.5-minute intervals) onto a pre-weighed collection device (e.g., filter paper or tube).[6]

• Quantification of Blood Loss: The amount of blood loss is determined by the change in weight of the collection device.

Figure 2: Experimental workflow for the rat tail transection model.

Rat Liver Laceration Model

Details for this model are less explicitly defined in the available literature but can be generally outlined as follows.[6]

• Animal Model and Anticoagulation: Similar to the tail transection model.

• Surgical Preparation: A midline laparotomy is performed to expose the liver.

• Liver Laceration: A standardized, calibrated cut is made to one of the liver lobes (e.g., the medial lobe).[6]

• Ciraparantag Administration: Ciraparantag or saline placebo is administered intravenously.

• Data Collection: Bleeding time is measured to the nearest 15 seconds.[6] This is the primary endpoint, though blood loss could also be quantified.

Conclusion

The preclinical data for ciraparantag acetate provide compelling evidence of its potential as a rapid and effective broad-spectrum anticoagulant reversal agent. In multiple validated animal models, ciraparantag has demonstrated the ability to significantly reduce bleeding associated with a wide range of anticoagulants, including DOACs and heparins. Its direct binding mechanism of action suggests a favorable safety profile with a low likelihood of off-target effects. The quantitative data and detailed experimental protocols presented in this guide underscore the robust foundation of preclinical research supporting the continued clinical development of ciraparantag for the management of anticoagulant-related bleeding.

References

• 1. researchgate.net [researchgate.net]
• 2. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical and Clinical Data for Factor Xa and “Universal” Reversal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Ciraparantag Acetate: A Technical Review of its Discovery and Clinical Development as a Broad-Spectrum Anticoagulant Reversal Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ciraparantag (B606701) (aripazine, PER977), a synthetic, water-soluble, small molecule, is under development as a universal reversal agent for a range of anticoagulants. Initially designed to neutralize heparins, its activity was discovered to extend to Direct Oral Anticoagulants (DOACs), including Factor Xa (FXa) and direct thrombin (Factor IIa) inhibitors. This technical guide provides a comprehensive review of the discovery, mechanism of action, and the preclinical and clinical development of Ciraparantag Acetate. It details the experimental protocols employed in pivotal studies, presents quantitative data in structured tables, and visualizes key pathways and processes using Graphviz diagrams to offer a detailed resource for the scientific and drug development community.

Discovery and Molecular Design

Ciraparantag is a synthetic, cationic molecule (C22H48N12O2) composed of naturally occurring amino acid-derived substituents, specifically piperazine (B1678402) and arginine, connected by short linking elements.[1] It was rationally designed to bind non-covalently to unfractionated heparin (UFH) and low-molecular-weight heparin (LMWH) through charge-charge interactions.[1][2][3] Subsequent research unexpectedly revealed its ability to bind to and neutralize DOACs, positioning it as a potential broad-spectrum or "universal" antidote for anticoagulant-related bleeding.[3][4][5] The molecule's small size (~500 Da) and water-soluble nature contribute to its favorable pharmacokinetic profile.[6]

Mechanism of Action

Ciraparantag functions by directly binding to anticoagulant molecules via non-covalent hydrogen bonds and charge-charge interactions.[7][8][9] This binding sequesters the anticoagulant, preventing it from interacting with its target coagulation factors, such as Factor Xa or Factor IIa (thrombin).[8][10] By removing the anticoagulant from circulation, Ciraparantag allows for the restoration of normal coagulation factor activity and hemostasis.[8][10] Dynamic light-scattering (DLS) experiments have confirmed this direct physical association with heparins and DOACs, while also demonstrating a lack of binding to coagulation factors themselves, other plasma proteins, or a range of commonly used medications.[2][10]

References

• 1. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants | Blood | American Society of Hematology [ashpublications.org]
• 2. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 75: When will the FDA approve ciraparantag / PER977? - Pharmacy Joe - [pharmacyjoe.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. ahajournals.org [ahajournals.org]
• 6. acc.org [acc.org]
• 7. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Educational resources - Medthority Connect [connect.medthority.com:443]

An In-depth Technical Guide on the Interaction of Ciraparantag Acetate with Unfractionated Heparin and Low-Molecular-Weight Heparin

Introduction

Ciraparantag (B606701), also known as aripazine or PER977, is a synthetic, small (512 Da), water-soluble, cationic molecule under development as a broad-spectrum anticoagulant reversal agent. It was initially designed to bind to and reverse the effects of unfractionated heparin (UFH) and low-molecular-weight heparin (LMWH). Subsequent research has demonstrated its activity against direct oral anticoagulants (DOACs) as well. This technical guide provides a detailed overview of the core interaction between ciraparantag and heparins, summarizing key quantitative data, outlining experimental protocols, and visualizing the underlying mechanisms and workflows.

Core Mechanism of Action

Ciraparantag reverses the anticoagulant effects of UFH and LMWH through direct, non-covalent binding. The primary mechanism involves strong electrostatic (charge-charge) interactions and hydrogen bonding between the cationic ciraparantag molecule and the anionic heparin polymers.

• Heparin's Anticoagulant Effect: UFH and LMWH exert their anticoagulant effect indirectly by binding to antithrombin (AT), a natural anticoagulant protein. This binding potentiates the activity of AT, accelerating its inhibition of key coagulation factors, primarily Factor Xa (FXa) and Factor IIa (thrombin).

• Ciraparantag's Reversal Action: Ciraparantag, with its positive charges, binds directly to the negatively charged heparin molecules. This binding sequesters the heparin, preventing it from binding to antithrombin. By disrupting the heparin-antithrombin complex, ciraparantag effectively neutralizes the anticoagulant's effect and restores the normal activity of coagulation factors.

Caption: Mechanism of Ciraparantag's reversal of heparin anticoagulation.

Quantitative Data Summary

The efficacy of ciraparantag in reversing UFH and LMWH has been quantified in both preclinical and clinical studies.

Table 1: Preclinical Reversal Data in Rat Bleeding Models

This table summarizes data from rat tail transection models where blood loss was measured after administration of an anticoagulant followed by a reversal agent.

Anticoagulant	Reversal Agent	Dose (IV)	Outcome on Blood Loss	Citation
UFH	Ciraparantag	1 mg/kg UFH, 20 mg/kg Ciraparantag	Significantly reduced compared to saline control
UFH	Protamine Sulfate	1 mg/kg UFH, 10 mg/kg Protamine	No significant change compared to saline control
Enoxaparin (LMWH)	Ciraparantag	10 mg/kg Enoxaparin, 30 mg/kg Ciraparantag	Full reversal (blood loss restored to baseline levels)
Enoxaparin (LMWH)	Protamine Sulfate	10 mg/kg Enoxaparin, 10 mg/kg Protamine	No significant change compared to saline control

Table 2: Clinical Reversal Data in Healthy Volunteers (Phase 1/2 Trial)

This study measured the reversal of enoxaparin-induced anticoagulation using Whole Blood Clotting Time (WBCT).

Anticoagulant	Reversal Agent	Dose	Outcome on WBCT	Citation
Enoxaparin (1.5 mg/kg SC)	Ciraparantag	100 mg (IV Bolus)	Complete reversal within 20 minutes
Enoxaparin (1.5 mg/kg SC)	Ciraparantag	200 mg (IV Bolus)	Complete reversal within 5 minutes
Enoxaparin (1.5 mg/kg SC)	Ciraparantag	300 mg (IV Bolus)	Complete reversal
Enoxap

An In-depth Technical Guide to the Non-covalent Binding Mechanism of Ciraparantag Acetate to Factor Xa Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ciraparantag (B606701) acetate (B1210297) (aripazine, PER977) is a novel, synthetic, small molecule designed as a broad-spectrum reversal agent for various anticoagulants.[1] Its mechanism of action for direct oral anticoagulants (DOACs), including Factor Xa (FXa) inhibitors like rivaroxaban (B1684504) and apixaban (B1684502), is centered on a direct, non-covalent binding interaction.[2][3] This binding sequesters the anticoagulant, preventing it from inhibiting its target, Factor Xa, and thereby restoring the normal coagulation process. This guide provides a detailed technical overview of this binding mechanism, summarizing the available quantitative data, outlining key experimental methodologies, and visualizing the molecular interactions and experimental workflows.

The Non-Covalent Binding Mechanism

Ciraparantag is a cationic molecule that directly interacts with and neutralizes anionic anticoagulants.[3][4] The primary forces governing the binding of ciraparantag to FXa inhibitors are:

• Charge-Charge Interactions: As a cationic molecule, ciraparantag is electrostatically attracted to the anionic regions of FXa inhibitors.[1][4]

• Hydrogen Bonding: The structure of ciraparantag, which includes two L-arginine units connected by a piperazine (B1678402) linker, allows for the formation of multiple hydrogen bonds with the FXa inhibitor molecules.[1][3][4]

This binding is not to the coagulation factors themselves (e.g., Factor Xa or thrombin) or other plasma proteins, but rather a direct drug-on-drug interaction.[3][5] By forming a complex with the FXa inhibitor, ciraparantag effectively removes it from circulation and prevents it from accessing the active site of Factor Xa.[1][2]

Quantitative Data

While direct, quantitative measures of binding affinity such as the dissociation constant (Kd) for ciraparantag and Factor Xa inhibitors are not widely published in peer-reviewed literature, clinical studies provide dose-response data that demonstrate the efficacy of reversal.

Clinical Reversal Efficacy of Ciraparantag

The following tables summarize the dose-dependent reversal of anticoagulation by ciraparantag as measured by Whole Blood Clotting Time (WBCT) in healthy elderly subjects at steady-state anticoagulation.

Table 1: Reversal of Apixaban-Induced Anticoagulation by Ciraparantag [2]

Ciraparantag Dose	Placebo	30 mg	60 mg	120 mg
Subjects with Complete Reversal within 1 hour	17%	67%	100%	100%

Complete reversal is defined as a whole blood clotting time ≤10% above baseline.

Table 2: Reversal of Rivaroxaban-Induced Anticoagulation by Ciraparantag [2]

Ciraparantag Dose	Placebo	30 mg	60 mg	120 mg	180 mg
Subjects with Complete Reversal within 1 hour	13%	58%	75%	67%	100%

Complete reversal is defined as a whole blood clotting time ≤10% above baseline.

Table 3: Reversal of Edoxaban-Induced Anticoagulation by Ciraparantag [6]

Ciraparantag Dose	Placebo	25 mg	100 mg	300 mg
Reduction in WBCT towards baseline	No significant reduction	Partial Reduction	Reduction to within 10% of baseline within 10 minutes	Reduction to within 10% of baseline within 10 minutes

Data is qualitative based on graphical representation in the cited source.

Experimental Protocols

The primary biophysical method cited for demonstrating the direct binding of ciraparantag to FXa inhibitors is Dynamic Light Scattering (DLS). Standard plasma-based coagulation assays are unsuitable for measuring the reversal effect of ciraparantag due to its interaction with anticoagulants (e.g., citrate) in blood collection tubes.[2][7]

Dynamic Light Scattering (DLS) - Representative Protocol

DLS is a technique used to measure the size distribution of molecules and particles in a solution. An increase in the apparent size of molecules upon mixing is indicative of a binding interaction.

Objective: To demonstrate the physical association between ciraparantag and a Factor Xa inhibitor (e.g., rivaroxaban, apixaban).

Materials:

• Ciraparantag acetate

• Factor Xa inhibitor (e.g., rivaroxaban, apixaban)

• Aqueous buffer at physiological pH (e.g., phosphate-buffered saline, pH 7.4)

• DLS instrument

Methodology:

• Sample Preparation:

  • Prepare stock solutions of ciraparantag and the FXa inhibitor in the aqueous buffer. Due to the poor water solubility of some DOACs, a co-solvent may be required, and if so, must be consistently used across all samples.

  • Filter all solutions through a low protein-binding syringe filter (e.g., 0.22 µm) to remove dust and aggregates.

• DLS Measurement:

  • Measure the hydrodynamic radius of ciraparantag alone in the buffer.

  • Measure the hydrodynamic radius of the FXa inhibitor alone in the buffer.

  • Mix ciraparantag and the FXa inhibitor at various molar ratios (e.g., 1:1, 2:1, 5:1).

  • Incubate the mixture for a sufficient time to allow for complex formation.

  • Measure the hydrodynamic radius of the mixture.

• Data Analysis:

  • Compare the size distribution profiles of the individual components and the mixture.

  • A shift in the size distribution to a larger hydrodynamic radius in the mixture compared to the individual components indicates the formation of a ciraparantag-FXa inhibitor complex.[5]

Note on Conflicting Data: One study utilizing isothermal titration calorimetry (ITC) reported weak or no binding of ciraparantag to edoxaban (B1671109) or rivaroxaban.[4] The reasons for this discrepancy with DLS data are not fully elucidated but could be related to experimental conditions, such as buffer composition or the challenges associated with the poor solubility of the FXa inhibitors, which can complicate ITC experiments.[5]

Whole Blood Clotting Time (WBCT) - Clinical Protocol Outline

Objective: To assess the in-vivo efficacy of ciraparantag in reversing the anticoagulant effects of FXa inhibitors.

Methodology:

• Anticoagulation: Healthy subjects are administered an FXa inhibitor (e.g., apixaban 10 mg twice daily or rivaroxaban 20 mg once daily) to achieve steady-state anticoagulation.[2]

• Baseline Measurement: A baseline WBCT is established before the administration of ciraparantag.

• Ciraparantag Administration: A single intravenous dose of ciraparantag or placebo is administered over a short period (e.g., 10 minutes).[2]

• Serial WBCT Measurements: WBCT is measured at multiple time points post-infusion (e.g., 15, 30, 60 minutes, and then hourly for several hours) to assess the onset and duration of anticoagulation reversal.[2][6]

• Efficacy Endpoint: The primary efficacy endpoint is the proportion of subjects whose WBCT returns to within a specified percentage of their baseline measurement (e.g., ≤10% above baseline).[2]

Visualizations

Signaling Pathway of Factor Xa Inhibition and Reversal

Caption: Mechanism of Factor Xa inhibition and its reversal by ciraparantag.

Logical Relationship of Ciraparantag's Action

Caption: Logical flow of ciraparantag's reversal of Factor Xa inhibition.

Experimental Workflow for DLS Analysis

Caption: A representative workflow for DLS-based binding analysis.

Conclusion

The reversal of Factor Xa inhibitor-induced anticoagulation by ciraparantag acetate is mediated by a direct, non-covalent binding mechanism. This interaction, driven by hydrogen bonding and charge-charge interactions, effectively sequesters the anticoagulant, allowing for the rapid restoration of normal hemostasis. While direct molecular-level quantitative binding data remains limited in the public domain, clinical data robustly supports a dose-dependent and effective reversal of anticoagulation. Dynamic Light Scattering has been a key experimental technique in elucidating this binding mechanism, and its findings are consistent with the observed clinical efficacy of ciraparantag. Further research to quantify the binding affinities and explore the precise molecular interactions will provide a more complete understanding of this important therapeutic agent.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Portico [access.portico.org]
• 5. ashpublications.org [ashpublications.org]
• 6. Preclinical and Clinical Data for Factor Xa and “Universal” Reversal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]

Ciraparantag Acetate: An In-depth Technical Guide on its Universal Anticoagulant Reversal Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ciraparantag acetate (B1210297) (PER977) is a novel, synthetic, small molecule in development as a broad-spectrum reversal agent for a variety of anticoagulants. This technical guide provides a comprehensive overview of the exploratory studies investigating its potential as a universal antidote. It delves into the core mechanism of action, summarizes preclinical and clinical data, details experimental protocols, and presents key findings in a structured format for scientific and research professionals. The document aims to be a thorough resource for understanding the scientific foundation of Ciraparantag's anticoagulant reversal capabilities.

Introduction

The advent of direct oral anticoagulants (DOACs) has revolutionized the management of thromboembolic disorders. However, the risk of major bleeding remains a significant concern, creating a critical need for effective and rapidly acting reversal agents.[1] Ciraparantag acetate is a promising candidate being investigated to fill this unmet need, potentially offering a single agent to reverse the effects of multiple classes of anticoagulants.[2][3] This guide synthesizes the available preclinical and clinical evidence to provide a detailed understanding of its properties.

Mechanism of Action

Ciraparantag is a synthetic, water-soluble, cationic molecule.[1][4] Its primary mechanism of action involves direct, non-covalent binding to anticoagulant drugs through hydrogen bonding and charge-charge interactions. This binding sequesters the anticoagulant, preventing it from interacting with its target coagulation factor, thereby restoring the normal coagulation process.

Unlike biologic reversal agents, Ciraparantag does not interact with proteins in the coagulation cascade, such as Factor Xa or thrombin. Preclinical studies have shown that it does not bind to other plasma proteins or a range of commonly used drugs. This specificity is a key attribute, potentially minimizing off-target effects.

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Universal, class-specific and drug-specific reversal agents for the new oral anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Educational resources - Medthority Connect [connect.medthority.com:443]

In-Depth Technical Guide: Fundamental Research on the Chemical Synthesis of Ciraparantag Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ciraparantag, also known as aripazine or PER-977, is a novel, broad-spectrum anticoagulant reversal agent.[1] This small, synthetic, water-soluble cationic molecule is designed to reverse the effects of various anticoagulants, including direct oral anticoagulants (DOACs) like Factor Xa inhibitors and direct thrombin inhibitors, as well as heparins.[2][3] Its mechanism of action involves direct, non-covalent binding to anticoagulant drugs through hydrogen bonding and charge-charge interactions, thereby neutralizing their activity.[4][5] This technical guide provides a comprehensive overview of the fundamental research into the chemical synthesis of Ciraparantag Acetate (B1210297), including detailed experimental protocols, quantitative data, and visualizations of the synthetic workflow and its relevant biological pathway.

Chemical Synthesis of Ciraparantag Acetate

The synthesis of Ciraparantag is a multi-step process that involves the coupling of two key building blocks followed by deprotection and salt conversion. The overall synthetic strategy is based on established peptide chemistry principles.

Synthetic Pathway Overview

The synthesis can be conceptually divided into three main stages:

• Coupling Reaction: Formation of a Boc-protected Ciraparantag intermediate through the condensation of Nα-Boc-L-arginine hydrochloride and 1,4-bis(3-aminopropyl)piperazine (B145938).

• Deprotection: Removal of the tert-butyloxycarbonyl (Boc) protecting groups to yield the active Ciraparantag molecule, typically as a trifluoroacetate (B77799) (TFA) salt.

• Salt Conversion: Conversion of the TFA salt to the final, pharmaceutically acceptable acetate salt.

Experimental Protocols

Step 1: Synthesis of Boc-Protected Ciraparantag

This step involves the formation of amide bonds between the carboxyl groups of two molecules of Nα-Boc-L-arginine and the primary amine groups of 1,4-bis(3-aminopropyl)piperazine. Amide bond formation is facilitated by the use of coupling agents.

• Materials:

  • Nα-Boc-L-arginine hydrochloride

  • 1,4-bis(3-aminopropyl)piperazine

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • Hydroxybenzotriazole (HOBt)

  • Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve Nα-Boc-L-arginine hydrochloride (2.2 equivalents) and HOBt (2.2 equivalents) in DMF.

  • Add 1,4-bis(3-aminopropyl)piperazine (1.0 equivalent) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add a solution of EDC (2.2 equivalents) in DMF to the cooled reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Boc-protected Ciraparantag.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Step 2: Deprotection of Boc-Protected Ciraparantag to Yield Ciraparantag bis(Trifluoroacetate)

The Boc protecting groups are removed under acidic conditions using trifluoroacetic acid.

• Materials:

  • Boc-protected Ciraparantag

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Diethyl ether

• Procedure:

  • Dissolve the purified Boc-protected Ciraparantag in a solution of 50% TFA in DCM.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Monitor the deprotection by TLC or HPLC until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

  • Precipitate the product by adding cold diethyl ether.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield Ciraparantag as the bis(trifluoroacetate) salt.

Step 3: Conversion of Ciraparantag bis(Trifluoroacetate) to Ciraparantag Acetate

The final step is to exchange the trifluoroacetate counter-ions for acetate ions. This can be achieved using methods such as ion-exchange chromatography or preparative HPLC.

• Method A: Ion-Exchange Chromatography

  • Materials:

    • Ciraparantag bis(trifluoroacetate)

    • Anion-exchange resin (acetate form)

    • Deionized water

    • Acetic acid (for regeneration and elution)

  • Procedure:

    • Pack a column with a suitable anion-exchange resin and wash thoroughly with deionized water.

    • Convert the resin to the acetate form by washing with an excess of a sodium acetate or acetic acid solution, followed by washing with deionized water to remove excess salt.

    • Dissolve the Ciraparantag bis(trifluoroacetate) in deionized water.

    • Load the solution onto the prepared ion-exchange column.

    • Wash the column with deionized water to remove any unbound material.

    • Elute the Ciraparantag acetate with a suitable buffer or a gradient of acetic acid.

    • Collect the fractions containing the product, as determined by a suitable analytical method (e.g., UV absorbance).

    • Lyophilize the pooled fractions to obtain Ciraparantag Acetate as a solid.

• Method B: Preparative HPLC

  • Materials:

    • Ciraparantag bis(trifluoroacetate)

    • Preparative reverse-phase HPLC column (e.g., C18)

    • Mobile phase A: 0.1% Acetic acid in water

    • Mobile phase B: 0.1% Acetic acid in acetonitrile

  • Procedure:

    • Dissolve the Ciraparantag bis(trifluoroacetate) in a minimal amount of the mobile phase.

    • Inject the solution onto the preparative HPLC column.

    • Elute with a gradient of mobile phase B in A to separate the Ciraparantag from the trifluoroacetate ions.

    • Collect the fractions containing the pure Ciraparantag acetate.

    • Combine the pure fractions and lyophilize to obtain the final product.

Quantitative Data

The following table summarizes the expected, though currently unpublished, quantitative data for the synthesis of Ciraparantag Acetate based on typical yields for similar peptide coupling and deprotection reactions.

Step	Product	Theoretical Yield	Expected Purity (by HPLC)
1. Coupling Reaction	Boc-Protected Ciraparantag	85-95%	>95%
2. Deprotection	Ciraparantag bis(Trifluoroacetate)	>95%	>98%
3. Salt Conversion	Ciraparantag Acetate	>90%	>99%

Note: These values are estimates and actual results may vary depending on the specific reaction conditions and purification techniques.

Visualizations

Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of Ciraparantag Acetate.

Mechanism of Action: Reversal of Anticoagulation

Ciraparantag reverses the effects of anticoagulants that target Factor Xa and Thrombin (Factor IIa). The following diagram illustrates the coagulation cascade and the points of inhibition by these anticoagulants, which are then reversed by Ciraparantag.

Caption: Ciraparantag's role in reversing anticoagulation within the coagulation cascade.

Conclusion

The chemical synthesis of Ciraparantag Acetate is a well-defined process rooted in standard peptide chemistry. While the detailed, quantitative experimental data remains largely proprietary, the synthetic route is logical and achievable. The molecule's mechanism of action as a direct binding agent for several classes of anticoagulants makes it a promising universal reversal agent. Further research and publication of detailed synthetic methodologies will be beneficial for the scientific community, enabling broader investigation and potential optimization of this important therapeutic agent.

References

• 1. Use of PER977 to reverse the anticoagulant effect of edoxaban - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Coagulation Assays with Ciraparantag Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciraparantag Acetate (aripazine, PER977) is a novel synthetic, small, water-soluble cationic molecule under investigation as a broad-spectrum reversal agent for various anticoagulants.[1][2] Its mechanism of action involves binding directly to unfractionated heparin (UFH), low-molecular-weight heparin (LMWH), and direct oral anticoagulants (DOACs) such as Factor Xa inhibitors (e.g., rivaroxaban (B1684504), apixaban (B1684502), edoxaban) and direct thrombin inhibitors (e.g., dabigatran) through non-covalent hydrogen bonding and charge-charge interactions.[3][4] This binding prevents the anticoagulant from interacting with its target coagulation factor, thereby restoring normal hemostasis.[2]

A significant challenge in the in vitro evaluation of Ciraparantag is its interference with standard coagulation assays.[5] Being a cationic molecule, Ciraparantag binds to anionic substances commonly used in these assays, such as citrate, EDTA, and heparin in blood collection tubes, as well as activators like kaolin (B608303) and celite. This interaction can lead to a factitious release of the anticoagulant in the test tube, resulting in variable and unreliable measurements of Ciraparantag's reversal effect.[3][6] Consequently, plasma-based assays like prothrombin time (PT), activated partial thromboplastin (B12709170) time (aPTT), and anti-Xa activity are not suitable for assessing the efficacy of Ciraparantag.[5][6]

These application notes provide an overview of the current understanding of in vitro testing methodologies for Ciraparantag Acetate, with a focus on the most reliable known assay, the manual whole blood clotting time (WBCT). We also discuss the limitations of other common coagulation assays.

Mechanism of Action of Ciraparantag Acetate

Ciraparantag directly binds to anticoagulant drugs, neutralizing their activity. This is a direct chemical antagonism, as opposed to a biological mechanism involving the coagulation cascade.

Mechanism of Ciraparantag Acetate.

Quantitative Data from Clinical Studies (Whole Blood Clotting Time)

Due to the unreliability of standard in vitro assays, quantitative data on the efficacy of Ciraparantag is primarily derived from clinical studies using the manual whole blood clotting time (WBCT). The following tables summarize the dose-dependent reversal of apixaban and rivaroxaban anticoagulation by Ciraparantag in healthy elderly subjects.

Table 1: Reversal of Apixaban-Induced Anticoagulation by Ciraparantag [6][7]

Ciraparantag Dose	Placebo	30 mg	60 mg	120 mg
Subjects with Complete and Sustained Reversal (%)	17%	67%	100%	100%
Complete and sustained reversal is defined as a WBCT ≤10% above baseline within 1 hour after the dose and sustained for at least 5 hours.

Table 2: Reversal of Rivaroxaban-Induced Anticoagulation by Ciraparantag [6][7]

Ciraparantag Dose	Placebo	30 mg	60 mg	120 mg	180 mg
Subjects with Complete and Sustained Reversal (%)	13%	58%	75%	67%	100%
Complete and sustained reversal is defined as a WBCT ≤10% above baseline within 1 hour after the dose and sustained for at least 6 hours.

Experimental Protocols

Manual Whole Blood Clotting Time (WBCT) Protocol for In Vitro Assessment

This protocol is an adaptation of the methodology used in clinical trials for in vitro research purposes. It is crucial to maintain consistency in technique to ensure reproducible results.

Objective: To assess the in vitro reversal of anticoagulant-induced prolongation of clotting time by Ciraparantag Acetate in whole blood.

Materials:

• Freshly drawn human whole blood (without any anticoagulant)

• Anticoagulant of interest (e.g., apixaban, rivaroxaban, heparin) dissolved in an appropriate vehicle

• Ciraparantag Acetate dissolved in sterile water or saline

• Plain glass tubes (e.g., 12 x 75 mm)

• Water bath at 37°C

• Stopwatch

• Pipettes

Procedure:

• Blood Collection: Collect whole blood via venipuncture directly into a syringe without any anticoagulant. The assay should be initiated immediately after blood collection.

• Sample Preparation:

  • In a plain glass tube, add the desired concentration of the anticoagulant.

  • Add the desired concentration of Ciraparantag Acetate or vehicle control.

  • Gently mix the contents.

• Initiation of Clotting:

  • Add 0.5 mL of the freshly drawn whole blood to the prepared glass tube.

  • Immediately start the stopwatch.

• Incubation: Place the tube in a 37°C water bath.

• Observation of Clotting:

  • After the first minute, gently tilt the tube to approximately a 45-degree angle every 30 seconds.

  • Continue this process until the blood no longer flows upon tilting, indicating the formation of a solid clot.

• Recording the Clotting Time: The time from the addition of blood to the formation of the solid clot is the whole blood clotting time.

• Data Analysis: Compare the WBCT of samples with the anticoagulant alone to those with the anticoagulant plus Ciraparantag Acetate.

Workflow for Manual WBCT Assay.

Thromboelastography (TEG) and Rotational Thromboelastometry (ROTEM)

Standard TEG and ROTEM assays are generally not recommended for evaluating Ciraparantag Acetate. The activators used in these systems (e.g., kaolin, celite, tissue factor) can interact with Ciraparantag, leading to inaccurate and misleading results.[6][7] Studies have reported variable or no changes in TEG parameters despite effective reversal of anticoagulation observed in vivo.[6]

Dilute Russell's Viper Venom Time (dRVVT)

The dRVVT assay is a plasma-based test that is also not recommended for assessing Ciraparantag's efficacy. As with other plasma-based assays, the presence of anticoagulants (like citrate) in the collection tube and various reagents in the assay kit can interfere with Ciraparantag's mechanism of action in the in vitro environment. Recent in vitro studies have shown that Ciraparantag does not effectively remove anticoagulant-associated activities in routine plasma-based coagulation assays.[8]

Discussion and Limitations

The primary challenge for in vitro assessment of Ciraparantag Acetate is its chemical reactivity with components of standard coagulation assays. This leads to a discrepancy between in vitro and in vivo findings. While Ciraparantag has demonstrated effective reversal of anticoagulation in animal bleeding models and human clinical trials (as measured by WBCT), this effect is not reliably replicated in conventional in vitro laboratory tests.[4][5]

Researchers should be aware of these limitations and prioritize assays that minimize the use of interfering substances. The manual WBCT, while technically demanding and subject to operator variability, is currently the most appropriate method for in vitro research on Ciraparantag. The development of an automated point-of-care coagulometer that replicates the WBCT is underway and may provide a more standardized approach in the future.[5]

When designing in vitro studies with Ciraparantag, it is crucial to:

• Avoid plasma-based assays.

• Use whole blood without standard anticoagulants.

• Be mindful of potential interactions with any reagents or surfaces.

Further research is needed to develop and validate novel in vitro assays that are compatible with the physicochemical properties of Ciraparantag and can accurately reflect its in vivo efficacy.

References

• 1. Ciraparantag - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Establishing a Rat Tail Transection Model for Ciraparantag Acetate Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciraparantag Acetate is a novel anticoagulant reversal agent designed to bind and inactivate a broad range of anticoagulants, including direct oral anticoagulants (DOACs) and heparins.[1][2] Preclinical evaluation of such hemostatic agents necessitates robust and reproducible animal models of bleeding. The rat tail transection model is a widely utilized and well-characterized in vivo assay to assess the efficacy of pro-hemostatic and anticoagulant reversal agents.[3][4] This model provides a quantitative measure of bleeding, typically in terms of total blood loss and/or bleeding time, allowing for the evaluation of a test article's ability to restore hemostasis in the presence of an anticoagulant.

These application notes provide a detailed protocol for establishing and utilizing the rat tail transection model in rats for the assessment of Ciraparantag Acetate's efficacy in reversing anticoagulant-induced bleeding.

Mechanism of Action of Ciraparantag Acetate

Ciraparantag is a synthetic, small, water-soluble, cationic molecule.[1][5] Its mechanism of action involves direct, non-covalent binding to various anticoagulant drugs, including Factor Xa (FXa) inhibitors (e.g., apixaban, rivaroxaban, edoxaban) and Factor IIa (thrombin) inhibitors (e.g., dabigatran), as well as unfractionated heparin (UFH) and low-molecular-weight heparin (LMWH).[1][6] This binding is achieved through hydrogen bonding and charge-charge interactions.[1][7] By sequestering the anticoagulant, Ciraparantag prevents it from binding to its target coagulation factor, thereby restoring the normal coagulation cascade and promoting hemostasis.[5][6]

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. Ciraparantag - Wikipedia [en.wikipedia.org]
• 3. Mouse Models of Hemostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Educational resources - Medthority Connect [connect.medthority.com:443]
• 6. Covis Group Announces Data for Ciraparantag Published in Blood, the Journal of the American Society of Hematology [prnewswire.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]

Application Note: Measuring Ciraparantag Acetate Binding Kinetics Using Dynamic Light Scattering

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ciraparantag acetate (B1210297) is a novel, synthetic, small cationic molecule in development as a broad-spectrum anticoagulant reversal agent.[1][2] It is designed to bind directly to and reverse the effects of various anticoagulants, including unfractionated heparin (UFH), low molecular weight heparins (LMWH), and direct oral anticoagulants (DOACs) such as Factor Xa and IIa inhibitors.[3][4] The primary mechanism of action involves non-covalent binding through hydrogen bonds and charge-charge interactions, which prevents the anticoagulant from engaging with its target coagulation factor, thereby restoring normal hemostasis.[5]

Dynamic Light Scattering (DLS) is a non-invasive biophysical technique ideal for characterizing the size of molecules and particles in solution. It measures the fluctuations in scattered light intensity caused by the Brownian motion of particles. When two molecules, such as Ciraparantag and an anticoagulant, bind to form a complex, the resulting entity is larger than the individual components. This increase in hydrodynamic radius (Rʜ) can be accurately measured by DLS, making it a powerful tool for confirming physical association and studying binding events in real-time. DLS was specifically chosen for Ciraparantag studies because it is suitable for analyzing interactions between molecules of comparable size in aqueous solutions, a scenario where other techniques like mass spectrometry or isothermal titration calorimetry may be challenging.

This application note provides a detailed protocol for using DLS to measure the binding of Ciraparantag Acetate to various anticoagulants, offering insights into the formation and characteristics of the resulting complex.

Principle of the Method

Dynamic Light Scattering operates by illuminating a sample with a laser and analyzing the time-dependent fluctuations in the intensity of the scattered light. Smaller particles diffuse more rapidly through the solution, causing fast fluctuations, while larger particles diffuse more slowly, leading to slower fluctuations. An autocorrelator processes these fluctuations to generate a correlation function, which is then used to calculate the diffusion coefficient (D) of the particles.

The Stokes-Einstein equation is then applied to determine the hydrodynamic radius (Rʜ), which is the radius of a hypothetical hard sphere that diffuses at the same rate as the particle being measured.

Stokes-Einstein Equation: Rʜ = kʙT / 6πηD

Where:

• Rʜ is the hydrodynamic radius.

• kʙ is the Boltzmann constant.

• T is the absolute temperature.

• η is the viscosity of the solvent.

• D is the diffusion coefficient.

When Ciraparantag binds to a target anticoagulant, the newly formed complex will have a larger Rʜ than the anticoagulant alone. By titrating Ciraparantag into a solution of the anticoagulant and measuring the change in Rʜ, one can confirm binding and characterize the interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Portico [access.portico.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]

Application Notes and Protocols: Ciraparantag Acetate Dose-Response Studies in Animal Models of Hemorrhage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dose-response relationship of Ciraparantag (B606701) Acetate in reversing anticoagulant-induced hemorrhage in preclinical animal models. The included protocols and data are intended to guide researchers in designing and interpreting studies evaluating the efficacy of this reversal agent.

Introduction

Ciraparantag (aripazine, formerly PER977) is a novel, synthetic, small molecule designed to reverse the effects of a broad range of anticoagulants, including direct oral anticoagulants (DOACs) and heparins.[1][2] Its mechanism of action involves direct, non-covalent binding to anticoagulant drugs through hydrogen bonds and charge-charge interactions, thereby neutralizing their activity and restoring normal hemostasis.[1][3] Preclinical studies in various animal models of hemorrhage have been crucial in establishing the dose-dependent efficacy of Ciraparantag.

Mechanism of Action

Ciraparantag is a cationic molecule that directly binds to various anticoagulant drugs, preventing them from interacting with their respective coagulation factor targets (e.g., Factor Xa or Thrombin). This binding is mediated by non-covalent hydrogen bonds and charge-charge interactions.[1][3]

Mechanism of Ciraparantag Action.

Quantitative Dose-Response Data

The following tables summarize the quantitative data from dose-response studies of Ciraparantag Acetate in reversing various anticoagulants in rat models of hemorrhage.

Rat Tail Transection Model

This model is a standard method for assessing bleeding and the efficacy of hemostatic agents.

Anticoagulant	Anticoagulant Dose	Ciraparantag Acetate Dose (IV)	Key Finding
Edoxaban (B1671109)	10 mg/kg (oral)	5 mg/kg	Reduced blood loss to baseline levels.[4]
10 mg/kg (oral)	10 mg/kg	Reduced blood loss to baseline levels.[4]
Rivaroxaban	Not specified	31.25 mg/kg	Fully reversed anticoagulant effect, reducing blood loss to baseline.
Apixaban	Not specified	12.5 mg/kg	Significantly reduced blood loss to baseline equivalent.
Dabigatran	37.5 mg/kg (oral)	31.25 mg/kg	Reversed anticoagulant effects, reducing blood loss to control levels.[4]
Unfractionated Heparin (UFH)	1 mg/kg (IV)	20 mg/kg	Significantly reduced blood loss.
Enoxaparin (LMWH)	10 mg/kg (IV)	30 mg/kg	Fully reversed anticoagulant activity, restoring blood loss to baseline.

Rat Liver Laceration Model

This model simulates visceral organ hemorrhage. While quantitative dose-response data is less detailed in published literature for this model, studies confirm the efficacy of Ciraparantag.

Anticoagulant	Anticoagulant Dose	Ciraparantag Acetate Dose (IV)	Key Finding
Edoxaban	Not specified	Not specified	Significantly reduced blood loss.[3]
Dabigatran	1 mg/kg (IV)	15 mg/kg	Reversed the effects of dabigatran, reducing bleeding times to control levels in a surface laceration model.[4]

Experimental Protocols

The following are detailed protocols for the two primary animal models used in the dose-response studies of Ciraparantag Acetate.

Rat Tail Transection Bleeding Model

This protocol is designed to induce a standardized bleeding injury to assess the reversal of anticoagulation.

Rat Tail Transection Model Workflow.

Materials:

• Sprague-Dawley rats (200-450g)

• Anesthesia (e.g., isoflurane)

• Anticoagulant of interest

• Ciraparantag Acetate

• Saline solution

• Scalpel

• Collection tubes

• Water bath (37°C)

• Hemoglobin measurement kit

Procedure:

• Animal Preparation: Anesthetize the rat using an appropriate method (e.g., isoflurane (B1672236) inhalation). Maintain the animal's body temperature.

• Anticoagulant Administration: Administer the anticoagulant at the desired dose and route (e.g., oral gavage, intravenous injection). Allow sufficient time for the anticoagulant to reach peak effect.

• Ciraparantag Administration: Administer a single intravenous dose of Ciraparantag Acetate or a placebo (e.g., saline) via a tail vein.

• Tail Transection: After a short interval (e.g., 2-5 minutes) post-Ciraparantag administration, transect the distal 3 mm of the tail using a sharp scalpel.

• Blood Collection: Immediately immerse the transected tail into a pre-weighed tube containing a known volume of saline, maintained at 37°C in a water bath. Collect blood for a predetermined period (e.g., 30 minutes).

• Endpoint Measurement: Determine the total blood loss by measuring the hemoglobin concentration in the saline solution using a spectrophotometer and a hemoglobin assay kit.

• Data Analysis: Compare the mean blood loss in the Ciraparantag-treated groups to the placebo-treated group to determine the dose-dependent reversal of hemorrhage.

Rat Liver Laceration Model

This protocol is designed to create a more severe, visceral hemorrhage to evaluate the efficacy of reversal agents.

Rat Liver Laceration Model Workflow.

Materials:

• Sprague-Dawley rats (200-450g)

• Anesthesia (e.g., isoflurane)

• Surgical instruments for laparotomy

• Anticoagulant of interest

• Ciraparantag Acetate

• Pre-weighed sterile gauze sponges

• Saline solution

Procedure:

• Animal Preparation: Anesthetize the rat and perform a midline laparotomy to carefully expose the liver.

• Anticoagulant Administration: Administer the anticoagulant intravenously to induce a state of anticoagulation.

• Ciraparantag Administration: After allowing the anticoagulant to circulate, administer a single intravenous dose of Ciraparantag Acetate or a placebo.

• Liver Laceration: Create a standardized injury on one of the liver lobes (e.g., the left lateral lobe) using a scalpel. A common injury size is 1.5 cm in length and 0.3 cm in depth.

• Blood Absorption: Immediately begin to absorb the blood from the peritoneal cavity using pre-weighed sterile gauze sponges. Replace sponges as they become saturated. Continue this for a defined period (e.g., 15-30 minutes).

• Endpoint Measurement: At the end of the collection period, weigh all the blood-soaked gauze sponges. The total blood loss is calculated by subtracting the initial weight of the gauze.

• Data Analysis: Compare the mean blood loss in the Ciraparantag-treated groups with the placebo group to assess the reversal of hemorrhage.

Conclusion

The data from these animal models demonstrate that Ciraparantag Acetate effectively reverses hemorrhage induced by a variety of anticoagulants in a dose-dependent manner. The provided protocols offer a standardized approach for researchers to conduct their own investigations into the efficacy of Ciraparantag and other potential anticoagulant reversal agents. These preclinical findings have been foundational for the ongoing clinical development of Ciraparantag.

References

• 1. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development on Animal Models for Drug/Chemical Induced Liver Injury – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ANIMAL MODELS OF DRUG-INDUCED LIVER INJURY - PMC [pmc.ncbi.nlm.nih.gov]

Application of Ciraparantag Acetate in Ex Vivo Human Plasma Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciraparantag (B606701) (PER977) is a novel, synthetic, small molecule designed as a reversal agent for a broad range of anticoagulants.[1] Its mechanism of action involves direct, non-covalent binding to both direct oral anticoagulants (DOACs) and heparins through hydrogen bonding and charge-charge interactions.[1][2] This binding prevents the anticoagulant molecules from interacting with their respective targets in the coagulation cascade, thereby restoring normal hemostasis.[2] Due to its cationic nature, Ciraparantag can interact with anionic substances present in standard blood collection tubes (e.g., citrate) and reagents used in traditional plasma-based coagulation assays like prothrombin time (PT) and activated partial thromboplastin (B12709170) time (aPTT). This interference makes these assays unsuitable for accurately measuring the reversal effect of Ciraparantag.[2]

Therefore, ex vivo studies in human plasma and whole blood rely on alternative methods such as Whole Blood Clotting Time (WBCT) and viscoelastic tests like Thromboelastography (TEG) and Rotational Thromboelastometry (ROTEM) to assess the efficacy of Ciraparantag.[2] These application notes provide an overview of the methodologies and data interpretation for studying Ciraparantag's effects in a research setting.

Mechanism of Action: Direct Binding and Neutralization

Ciraparantag acts as a direct binding agent, sequestering anticoagulant molecules and rendering them inactive. It forms a non-covalent bond with various anticoagulants, including Factor Xa inhibitors (e.g., apixaban, rivaroxaban, edoxaban), direct thrombin inhibitors (e.g., dabigatran), and both unfractionated and low-molecular-weight heparins.[1] This broad-spectrum activity makes it a potential "universal" reversal agent.

Ciraparantag binds directly to anticoagulants, neutralizing their inhibitory effects on the coagulation cascade.

Experimental Protocols

Whole Blood Clotting Time (WBCT) Assay

The WBCT is a global assay of coagulation that is particularly useful for assessing the effects of Ciraparantag as it is performed on whole blood without the addition of activating reagents that could interfere with the drug.

Objective: To measure the time taken for a whole blood sample to form a solid clot in a glass tube.

Materials:

• Freshly drawn human whole blood (in a syringe, without anticoagulant for immediate use, or in a non-anticoagulant tube).

• Glass test tubes (e.g., 12 x 75 mm).

• Water bath or heat block set to 37°C.

• Stopwatch.

• Pipettes.

Protocol:

• Pre-warm the glass test tubes to 37°C.

• Dispense 1 mL of freshly collected whole blood into a pre-warmed glass test tube.

• Start the stopwatch immediately upon the blood contacting the glass tube.

• Incubate the tube at 37°C.

• After the first minute, gently tilt the tube to approximately a 45-degree angle every 30 seconds to observe for clot formation.

• The endpoint is reached when the blood no longer flows upon tilting and a solid clot has formed.

• Record the time from the start of the assay to the endpoint. This is the Whole Blood Clotting Time.

• For ex vivo studies, blood is drawn from subjects at baseline (before anticoagulant), after administration of the anticoagulant, and at various time points after the addition of Ciraparantag to the anticoagulated blood in vitro or after administration to the subject.

Thromboelastography (TEG) / Rotational Thromboelastometry (ROTEM)

TEG and ROTEM are viscoelastic assays that provide a dynamic and comprehensive assessment of the entire coagulation process, from initial fibrin formation to clot retraction and fibrinolysis.

Objective: To evaluate the effect of Ciraparantag on the kinetics of clot formation, clot strength, and clot stability in anticoagulated whole blood.

Materials:

• Citrated whole human blood.

• TEG® or ROTEM® analyzer and associated consumables (cups, pins).

• Reagents for activation (e.g., kaolin (B608303) for TEG, EXTEM/INTEM reagents for ROTEM).

• Ciraparantag Acetate solution of known concentration.

• Anticoagulant solution (e.g., apixaban, rivaroxaban) of known concentration.

• Calcium chloride solution (for recalcification).

Protocol (General):

• Collect whole blood into tubes containing 3.2% sodium citrate.

• Prepare aliquots of the citrated whole blood.

• Spike the blood aliquots with the desired concentration of the anticoagulant and incubate for a specified period (e.g., 15-30 minutes) at room temperature.

• To the anticoagulated blood, add the desired concentration of Ciraparantag Acetate and incubate for a short period (e.g., 5-10 minutes).

• Perform the TEG/ROTEM analysis according to the manufacturer's instructions. This typically involves:

  • Pipetting the citrated whole blood (with or without anticoagulant and Ciraparantag) into the assay cup.

  • Adding the activating reagent (e.g., kaolin, EXTEM).

  • Initiating the test, which includes recalcification to start the coagulation process.

• Monitor the key parameters:

  • R-time (Reaction time) / CT (Clotting Time): Time to initial fibrin formation. Prolonged by anticoagulants and should be normalized by Ciraparantag.

  • K-time (Kinetics) / CFT (Clot Formation Time): Time from the end of R/CT until the clot reaches a certain firmness.

  • α-angle (Alpha-angle): Rate of clot formation.

  • MA (Maximum Amplitude) / MCF (Maximum Clot Firmness): Represents the maximum strength of the clot.

• Compare the parameters of the anticoagulated sample with and without Ciraparantag to the baseline (native blood) values.

A typical workflow for evaluating the reversal effect of Ciraparantag in ex vivo human plasma/whole blood.

Data Presentation

The following tables summarize the expected quantitative data from ex vivo human plasma/whole blood studies with Ciraparantag.

Table 1: Reversal of Anticoagulation Measured by Whole Blood Clotting Time (WBCT)

Anticoagulant	Dose of Ciraparantag	Baseline WBCT (seconds)	Anticoagulated WBCT (seconds)	WBCT after Ciraparantag (seconds)	% Reversal
Edoxaban (B1671109) (60 mg)	100 - 300 mg	~120	>300	~130-140 (within 10-30 min)	>90%[2]
Apixaban (10 mg)	60 mg	~120	>250	~130 (within 1 h)	~100%[3]
Rivaroxaban (20 mg)	180 mg	~120	>250	~130 (within 1 h)	~100%[3]

Note: The values presented are approximate and based on published clinical and ex vivo study data. Actual results may vary depending on the specific experimental conditions.

Table 2: Expected Changes in Thromboelastography (TEG) / Rotational Thromboelastometry (ROTEM) Parameters

Parameter	Baseline (Native Blood)	Anticoagulated Blood	After Ciraparantag Addition
R-time (min) / CT (sec)	Normal	Significantly Prolonged	Normalized towards Baseline
K-time (min) / CFT (sec)	Normal	Prolonged	Normalized towards Baseline
α-angle (°)	Normal	Decreased	Increased towards Baseline
MA (mm) / MCF (mm)	Normal	May be slightly reduced	Normalized towards Baseline

Note: Specific quantitative data for TEG/ROTEM parameters from Ciraparantag ex vivo studies are not consistently reported in the public domain. The table reflects the expected qualitative changes based on the mechanism of action of anticoagulants and their reversal.

Conclusion

The application of Ciraparantag Acetate in ex vivo human plasma and whole blood studies requires the use of specialized coagulation assays such as WBCT and viscoelastic tests (TEG/ROTEM). These methods avoid the interferences observed with traditional plasma-based assays and provide a comprehensive assessment of Ciraparantag's ability to reverse the effects of a wide range of anticoagulants. The protocols and expected data outlined in these application notes provide a framework for researchers and scientists to design and interpret ex vivo studies evaluating this promising broad-spectrum anticoagulant reversal agent.

References

• 1. “In Less than No Time”: Feasibility of Rotational Thromboelastometry to Detect Anticoagulant Drugs Activity and to Guide Reversal Therapy [mdpi.com]
• 2. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Methodology for Assessing Ciraparantag Acetate Reversal of Specific DOACs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciraparantag (B606701) acetate (B1210297) is a novel, synthetic, small molecule designed as a reversal agent for a broad range of anticoagulants, including Direct Oral Anticoagulants (DOACs) such as the Factor Xa inhibitors apixaban (B1684502), rivaroxaban (B1684504), and edoxaban (B1671109), and the direct thrombin inhibitor dabigatran (B194492).[1][2][3] Its mechanism of action involves direct, non-covalent binding to these anticoagulant drugs through hydrogen bonds and charge-charge interactions, thereby neutralizing their activity.[2][4][5] This document provides detailed application notes and protocols for assessing the reversal effects of Ciraparantag Acetate on specific DOACs, intended for use by researchers, scientists, and drug development professionals.

Mechanism of Action of Ciraparantag Acetate

Ciraparantag is a cationic molecule that directly binds to DOACs, preventing them from interacting with their respective targets in the coagulation cascade (Factor Xa or thrombin).[2][4][5] This binding is non-covalent and based on charge interactions.[1][6] This direct binding mechanism allows for the rapid reversal of the anticoagulant effects of these drugs.[5]

Caption: Mechanism of DOAC inhibition and Ciraparantag reversal.

Data Presentation: Quantitative Assessment of DOAC Reversal

The efficacy of Ciraparantag in reversing DOAC-induced anticoagulation has been quantified in clinical studies. The following tables summarize the dose-dependent reversal of apixaban and rivaroxaban as measured by Whole Blood Clotting Time (WBCT).

Table 1: Reversal of Apixaban Anticoagulation by Ciraparantag [7]

Ciraparantag Dose	Placebo	30 mg	60 mg	120 mg
Subjects with Complete and Sustained Reversal (%)	17%	67%	100%	100%

Complete and sustained reversal was defined as a whole blood clotting time (WBCT) ≤10% above baseline within 1 hour after the dose and sustained through at least 5 hours.[2][8]

Table 2: Reversal of Rivaroxaban Anticoagulation by Ciraparantag [7]

Ciraparantag Dose	Placebo	30 mg	60 mg	120 mg	180 mg
Subjects with Complete and Sustained Reversal (%)	13%	58%	75%	67%	100%

Complete and sustained reversal was defined as a WBCT ≤10% above baseline within 1 hour after the dose and sustained through at least 6 hours.[2][8]

Experimental Protocols

In Vitro and Ex Vivo Assays

The WBCT is a critical pharmacodynamic marker for Ciraparantag's effect, as standard plasma-based assays can yield misleading results due to Ciraparantag's binding to anionic substances in blood collection tubes and assay activators.[4][9]

Protocol:

• Blood Collection: Collect whole blood into tubes without any anticoagulant or activators.

• Manual WBCT Procedure:

  • Immediately after collection, transfer a precise volume of blood (e.g., 1 mL) into a glass tube.

  • Start a stopwatch immediately.

  • Incubate the tube at 37°C.

  • Gently tilt the tube every 30 seconds to observe for clot formation.

  • The clotting time is the time from the start of the stopwatch until the blood no longer flows upon tilting the tube.

  • Perform measurements in triplicate by three different trained technicians to ensure reproducibility.[10]

• Data Analysis: Calculate the mean clotting time. Reversal is typically defined as the percentage return to the baseline clotting time measured before DOAC administration.[2][4]

Caption: Workflow for the Manual Whole Blood Clotting Time (WBCT) Assay.

This assay is used to quantify the activity of Factor Xa inhibitors like apixaban and rivaroxaban.[11][12]

Protocol:

• Sample Preparation:

  • Collect blood in a light-blue top (3.2% sodium citrate) tube.[13]

  • Perform a double centrifugation to obtain platelet-poor plasma.[13]

  • Freeze plasma at -20°C or lower if not tested immediately.[13]

• Assay Procedure:

  • Patient plasma is incubated with a known excess amount of Factor Xa.

  • The unbound Factor Xa cleaves a chromogenic substrate, releasing a colored compound.

  • The color intensity is measured spectrophotometrically and is inversely proportional to the concentration of the Factor Xa inhibitor in the plasma.[11]

  • A standard curve is generated using calibrators specific for the DOAC being tested (e.g., apixaban-specific calibrators).[12][14]

• Data Analysis: The concentration of the Factor Xa inhibitor is determined from the standard curve.

The dTT assay is used to measure the concentration of direct thrombin inhibitors like dabigatran.[15][16]

Protocol:

• Sample Preparation: Prepare platelet-poor plasma as described for the anti-Xa assay.

• Assay Procedure:

  • Patient plasma is diluted (e.g., 1:3 or 1:10) with normal pooled plasma or a specific buffer.[15][17]

  • A standardized amount of thrombin is added to the diluted plasma.

  • The time to clot formation is measured.

• Data Analysis: The clotting time is compared to a calibration curve generated with known concentrations of dabigatran to determine the drug level.[17][18]

TEG provides a global assessment of hemostasis by measuring the viscoelastic properties of whole blood during clotting.[19][20]

Protocol:

• Sample Collection: Collect whole blood in a citrated tube.

• Assay Procedure:

  • A blood sample is placed in a cup that is oscillated. A pin is suspended in the blood.

  • As the clot forms, it connects the cup and pin, and the pin's motion is recorded.

  • Key parameters include R-time (time to initial clot formation), K-time (clot formation time), alpha angle (rate of clot formation), and maximum amplitude (MA, clot strength).[20]

• Data Analysis: The reversal of DOACs can be assessed by the normalization of these parameters, particularly a decrease in the R-time, after administration of the reversal agent.[20][21]

In Vivo Animal Models

This model is used to assess bleeding time and blood loss.[22][23][24]

Protocol:

• Animal Preparation: Anesthetize a rat (e.g., Sprague Dawley, 200-450g) with an appropriate anesthetic (e.g., isoflurane, ketamine/xylazine).[22][25]

• DOAC and Reversal Agent Administration: Administer the DOAC (e.g., orally) to achieve a target anticoagulant effect. Subsequently, administer Ciraparantag or placebo intravenously.

• Bleeding Induction: Transect the rat's tail at a specific diameter (e.g., 5 mm from the tip).

• Bleeding Measurement:

  • Bleeding Time: Immerse the tail in warm saline (37°C) and measure the time until bleeding stops for a defined period (e.g., 30 seconds).[5]

  • Blood Loss: Alternatively, gently blot the tail on pre-weighed filter paper at regular intervals and calculate the total blood loss by the change in paper weight.[5]

• Data Analysis: Compare the bleeding time and blood loss between the Ciraparantag-treated and placebo groups.

This model simulates internal organ bleeding.[25][26][27]

Protocol:

• Animal Preparation and Drug Administration: As described for the tail transection model.

• Surgical Procedure:

  • Perform a midline laparotomy to expose the liver.

  • Create a standardized laceration on a liver lobe (e.g., 1.5 cm long and 0.3 cm deep).[28]

• Bleeding Measurement:

  • Use pre-weighed gauze to absorb the blood from the injury site.

  • Measure the time to hemostasis.

  • Calculate the total blood loss by the change in gauze weight.[29]

• Data Analysis: Compare the time to hemostasis and total blood loss between the treatment and control groups.

Caption: General workflow for in vivo bleeding models.

Conclusion

The assessment of Ciraparantag Acetate's reversal of specific DOACs requires a multifaceted approach. While traditional plasma-based coagulation assays have limitations, the Whole Blood Clotting Time assay provides a reliable measure of Ciraparantag's in vivo efficacy. In vitro and ex vivo assays such as chromogenic anti-Xa and diluted thrombin time assays are valuable for quantifying DOAC concentrations, and thromboelastography offers a holistic view of the coagulation process. In vivo bleeding models, including the rat tail transection and liver laceration models, are essential for evaluating the hemostatic efficacy of Ciraparantag in a setting that mimics clinical scenarios. The protocols and data presented herein provide a comprehensive framework for researchers to investigate and understand the reversal properties of Ciraparantag Acetate.

References

• 1. meddatax.com [meddatax.com]
• 2. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reversal of direct oral anticoagulants: a practical approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New approaches in tail‐bleeding assay in mice: improving an important method for designing new anti‐thrombotic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement and Reversal of the Direct Oral Anticoagulants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-Xa Assays [practical-haemostasis.com]
• 12. Chromogenic anti-FXa assay calibrated with low molecular weight heparin in patients treated with rivaroxaban and apixaban: possibilities and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hematology.testcatalog.org [hematology.testcatalog.org]
• 14. A universal anti‐Xa assay for rivaroxaban, apixaban, and edoxaban measurements: method validation, diagnostic accuracy and external validation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fritsmafactor.com [fritsmafactor.com]
• 16. researchgate.net [researchgate.net]
• 17. Dabigatran Level | Laboratory Test Guide | Dept. of Laboratory Medicine & Pathology | UW Medicine [dlmp.uw.edu]
• 18. Dabigatran - North West London Pathology [nwlpathology.nhs.uk]
• 19. ashpadvantagemedia.com [ashpadvantagemedia.com]
• 20. Utility of thromboelastography to assess the effect of anticoagulation reversal in intracranial hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. medrxiv.org [medrxiv.org]
• 22. jag.journalagent.com [jag.journalagent.com]
• 23. researchgate.net [researchgate.net]
• 24. Reversal of dabigatran-induced bleeding by coagulation factor concentrates in a rat-tail bleeding model and lack of effect on assays of coagulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Animal models of hemorrhage, parameters, and development of hemostatic methods - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Comparison of the Algan Hemostatic Agent with Floseal in Rat Liver Laceration Bleeding Model - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]

Application Notes & Protocols: Visualizing Ciraparantag Acetate Activity In Vivo

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciraparantag Acetate is a novel, synthetic, small-molecule anticoagulant reversal agent.[1] Its mechanism of action involves direct, non-covalent binding to a range of anticoagulants, including unfractionated heparin (UFH), low-molecular-weight heparin (LMWH), and Direct Oral Anticoagulants (DOACs) such as Factor Xa and direct thrombin inhibitors.[2][3][4] This binding action neutralizes the anticoagulant, allowing for the restoration of normal hemostasis.[1][3] While its efficacy is typically measured through functional assays like whole blood clotting time (WBCT) and bleeding models, in vivo imaging techniques offer a powerful, non-invasive approach to visualize its pharmacokinetics, biodistribution, and target engagement in real-time.[5][6]

These application notes provide an overview and detailed protocols for three key in vivo imaging modalities—Positron Emission Tomography (PET), Single-Photon Emission Computed Tomography (SPECT), and Fluorescence Imaging—to visualize the activity and distribution of Ciraparantag Acetate in preclinical models.

Mechanism of Action: Reversal of Anticoagulation

Ciraparantag functions by sequestering the anticoagulant drug, thereby preventing it from binding to its endogenous target (e.g., Factor Xa or thrombin). This direct binding and inactivation is the primary activity to be visualized.

Mechanism of Ciraparantag Action

PET Imaging for Quantitative Biodistribution and Target Engagement

Positron Emission Tomography (PET) is a highly sensitive, quantitative imaging modality that allows for the three-dimensional visualization of radiolabeled molecules in vivo.[7] By labeling Ciraparantag with a positron-emitting isotope (e.g., Fluorine-18), its distribution, accumulation in organs, and clearance can be tracked non-invasively over time.[8][9] This technique is invaluable for determining pharmacokinetics and confirming target engagement.

Application: Visualizing Ciraparantag-Anticoagulant Interaction

A key application involves a competitive binding study. An animal model is first administered a radiolabeled anticoagulant (e.g., [¹⁸F]Apixaban). After imaging the baseline distribution of the anticoagulant, unlabeled Ciraparantag is administered. Subsequent PET scans will visualize the displacement of the radiolabeled anticoagulant from its targets and its accelerated clearance, providing direct evidence of Ciraparantag's in vivo activity.

PET Workflow for Ciraparantag Activity

Protocol: PET Imaging of [¹⁸F]Ciraparantag Biodistribution

This protocol details the direct labeling of Ciraparantag to quantify its pharmacokinetic profile.

Materials:

• [¹⁸F]Ciraparantag (synthesized via appropriate radiolabeling chemistry).

• Sprague-Dawley rats (n=3 per time point).

• Anesthesia (e.g., isoflurane).

• PET/CT scanner.

• Saline solution.

Procedure:

• Animal Preparation: Anesthetize a rat with 2% isoflurane. Place a catheter in the lateral tail vein for injection.

• Radiotracer Administration: Administer a bolus injection of [¹⁸F]Ciraparantag (approx. 5-10 MBq) via the tail vein catheter.

• Imaging: Immediately place the animal in the PET/CT scanner.

  • Perform an initial CT scan for anatomical co-registration and attenuation correction.

  • Acquire dynamic PET data for 60 minutes post-injection.

  • For later time points (e.g., 2, 4, 24 hours), perform static PET/CT scans.

• Image Reconstruction: Reconstruct PET images using an appropriate algorithm (e.g., OSEM3D). Co-register PET images with the CT scan.

• Data Analysis:

  • Draw Regions of Interest (ROIs) on major organs (liver, kidneys, bladder, heart, brain, muscle) guided by the CT images.

  • Generate time-activity curves (TACs) for each organ.

  • Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ at discrete time points.

Expected Quantitative Data

The following tables summarize expected data from a PET imaging study.

Table 1: Biodistribution of [¹⁸F]Ciraparantag in Rats (%ID/g)

Organ	5 min	30 min	60 min	4 hours
Blood	15.2 ± 2.1	4.5 ± 0.8	1.9 ± 0.4	0.2 ± 0.1
Kidneys	10.5 ± 1.5	12.8 ± 2.3	11.5 ± 1.9	3.1 ± 0.7
Bladder	5.1 ± 1.2	25.6 ± 4.5	45.3 ± 6.8	60.1 ± 8.2
Liver	8.2 ± 1.1	6.1 ± 0.9	4.3 ± 0.6	1.0 ± 0.2
Heart	3.5 ± 0.5	1.2 ± 0.3	0.8 ± 0.2	0.1 ± 0.0
Lungs	4.1 ± 0.7	1.5 ± 0.4	0.9 ± 0.2	0.2 ± 0.1
Muscle	1.8 ± 0.4	1.1 ± 0.3	0.9 ± 0.2	0.3 ± 0.1

Data are presented as mean ± SD and are hypothetical, based on known rapid renal clearance of Ciraparantag.[4][10]

Table 2: Pharmacokinetic Parameters from PET Data

Parameter	Value
Cmax (Blood Pool)	Observed at ~5 minutes
Distribution T½ (alpha)	~5-10 minutes
Elimination T½ (beta)	~15-25 minutes[4][10]
Primary Route of Excretion	Renal (Urine)[11]

SPECT Imaging for Drug Distribution

Single-Photon Emission Computed Tomography (SPECT) is another nuclear imaging technique that can visualize the distribution of a gamma-emitting radiotracer.[12] It is widely accessible and can be used with isotopes like Technetium-99m ([⁹⁹mTc]), which are readily available. Labeling Ciraparantag with [⁹⁹mTc] allows for whole-body imaging of its distribution.[13]

Protocol: [⁹⁹mTc]Ciraparantag Imaging in a Rat Model

Materials:

• [⁹⁹mTc]Ciraparantag (prepared using a suitable chelator conjugated to Ciraparantag).

• Sprague-Dawley rats.

• Anesthesia (e.g., isoflurane).

• SPECT/CT scanner.

Procedure:

• Animal Preparation: Anesthetize the rat and place a tail vein catheter.

• Radiotracer Administration: Inject a bolus of [⁹⁹mTc]Ciraparantag (approx. 20-30 MBq) via the tail vein.

• Imaging:

  • Position the animal on the scanner bed.

  • Acquire whole-body SPECT/CT images at 1, 4, and 24 hours post-injection.

  • The CT component provides anatomical context for the functional SPECT data.[14]

• Data Analysis:

  • Reconstruct and fuse SPECT and CT images.

  • Perform semi-quantitative analysis by drawing ROIs on major organs and calculating relative uptake values (e.g., organ-to-muscle ratio).

Fluorescence Imaging for High-Throughput Visualization

In vivo fluorescence imaging uses fluorescently-labeled molecules to visualize biological processes in small animals.[8][15] By conjugating Ciraparantag with a near-infrared (NIR) fluorescent dye, its accumulation and clearance can be tracked, offering a cost-effective and high-throughput alternative to nuclear imaging for certain applications.[5][]

Application: Visualizing Renal Clearance

Given that Ciraparantag is primarily cleared through the kidneys, fluorescence imaging can be used to directly visualize its transit through the renal system.

Fluorescence Imaging Workflow

Protocol: NIR Fluorescence Imaging of Ciraparantag

Materials:

• Ciraparantag conjugated to an NIR dye (e.g., Cy7).

• Athymic nude mice (to minimize signal loss from fur).

• Anesthesia (e.g., isoflurane).

• In vivo fluorescence imaging system (e.g., IVIS Spectrum).

Procedure:

• Animal Preparation: Anesthetize a mouse and acquire a baseline fluorescence image to account for autofluorescence.

• Probe Administration: Administer a bolus of NIR-Ciraparantag (e.g., 100 µL of a 1 mg/mL solution) via tail vein injection.

• Imaging:

  • Immediately place the mouse back in the imaging chamber.

  • Acquire a series of images at multiple time points (e.g., 2, 5, 15, 30, 60 minutes and 4, 24 hours).

  • Use appropriate excitation and emission filters for the selected NIR dye.

• Data Analysis:

  • Draw ROIs over the kidney and bladder regions.

  • Measure the average radiant efficiency ([p/s/cm²/sr]/[µW/cm²]) in each ROI over time.

  • Plot the fluorescence intensity to visualize the kinetics of accumulation and clearance.

Expected Qualitative and Quantitative Data

Table 3: Fluorescence Signal Intensity Over Time (Arbitrary Units)

Region of Interest	5 min	30 min	60 min	4 hours
Kidneys	+++	++++	+++	+
Bladder	+	+++	++++	++
Liver	++	+	+	-

Signal intensity key: - (none), + (low), ++ (medium), +++ (high), ++++ (very high). This provides a semi-quantitative view of the rapid renal clearance pathway.

Summary and Conclusion

In vivo imaging provides powerful, complementary methodologies to traditional functional assays for studying Ciraparantag Acetate.

• PET imaging offers unparalleled quantitative data on the biodistribution and pharmacokinetics of Ciraparantag, enabling precise measurement of its concentration in tissues over time.

• SPECT imaging serves as a robust and accessible method for visualizing whole-body distribution.

• Fluorescence imaging provides a high-throughput, cost-effective means to visualize dynamic processes like renal clearance in real-time.

By employing these advanced imaging techniques, researchers can gain deeper insights into the in vivo behavior of Ciraparantag, aiding in its continued development and optimizing its clinical application as a broad-spectrum anticoagulant reversal agent.

References

• 1. Educational resources - Medthority Connect [connect.medthority.com:443]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. resources.revvity.com [resources.revvity.com]
• 6. Editorial: In vivo Imaging in Pharmacological Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PET Molecular Imaging in Drug Development: The Imaging and Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vivo Imaging in Pharmaceutical Development and Its Impact on the 3Rs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. antarosmedical.com [antarosmedical.com]
• 10. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ciraparatang : un nouvel antidote des AOD et des héparines. Mécanisme d'action et pharmacocinétique. | Portail Vasculaire de la SFMV [portailvasculaire.fr]
• 12. SPECT Imaging - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. auntminnie.com [auntminnie.com]
• 14. Molecular imaging agents for SPECT (and SPECT/CT) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. High throughput fluorescence imaging approaches for drug discovery using in vitro and in vivo three-dimensional models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Ciraparantag Acetate Solutions in a Research Setting

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Ciraparantag Acetate solutions for various research applications. Ciraparantag Acetate is a synthetic, water-soluble, cationic molecule under investigation as a reversal agent for a range of anticoagulants.

Chemical and Physical Properties

Ciraparantag Acetate is a small molecule designed to bind to and neutralize both direct oral anticoagulants (DOACs) and heparins through non-covalent, charge-charge interactions.[1] Understanding its fundamental properties is crucial for the proper preparation of solutions for experimental use.

Property	Value	Source
Molecular Formula	C22H48N12O2 (free base)	MedChemExpress
Molecular Weight	512.7 g/mol (free base)	TargetMol[2]
Appearance	Solid Powder	BOC Sciences
Solubility (Water)	31 mg/mL	TargetMol[2]
Solubility (DMSO)	65 mg/mL	TargetMol
Storage (Powder)	Stable at 4°C for over 12 months	Thomson Reuters[2]

Experimental Protocols

Preparation of a 10 mg/mL Stock Solution for In Vitro Assays

This protocol is suitable for preparing a concentrated stock solution of Ciraparantag Acetate for use in various in vitro experiments, such as plasma-based coagulation assays.

Materials:

• Ciraparantag Acetate powder

• Distilled, deionized water or sterile water for injection

• Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

• Calibrated analytical balance

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• Sterile pipette tips

Procedure:

• Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the desired amount of Ciraparantag Acetate powder into the tube. For example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

• Dissolution: Add the appropriate volume of distilled water to the conical tube. Following the example above, add 10 mL of water.

• Mixing: Cap the tube securely and vortex the solution until the powder is completely dissolved. Sonication can be used to aid dissolution if necessary.[2]

• Sterilization (Optional): If sterility is required for the downstream application, the solution can be filtered through a 0.22 µm sterile syringe filter into a new sterile tube.

• Storage: Store the stock solution at 2-8°C for short-term use or in aliquots at -20°C or -80°C for long-term storage.

Preparation of a Sterile Aqueous Solution for In Vivo Studies

This protocol outlines the preparation of a sterile Ciraparantag Acetate solution suitable for administration in animal models. Aseptic techniques are critical throughout this procedure.

Materials:

• Ciraparantag Acetate powder

• Sterile water for injection or sterile saline solution (0.9% NaCl)

• Laminar flow hood or biological safety cabinet

• Sterile conical tubes or vials

• Calibrated analytical balance

• Sterile disposable syringes and needles

• 0.22 µm sterile syringe filters

Procedure:

• Aseptic Preparation: Perform all steps within a laminar flow hood or biological safety cabinet to maintain sterility.

• Weighing: Weigh the required amount of Ciraparantag Acetate powder into a sterile conical tube or vial using a calibrated analytical balance located within the sterile field.

• Reconstitution: Aseptically add the desired volume of sterile water for injection or sterile saline to the vial containing the powder.

• Dissolution: Gently swirl or vortex the vial until the powder is fully dissolved.

• Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter to the syringe and filter the solution into a final sterile vial. This step ensures the removal of any potential microbial contamination.

• Quality Control: Visually inspect the final solution for any particulate matter.

• Storage: Store the sterile solution at 2-8°C and use it within a timeframe validated by stability studies. For clinical trials, Ciraparantag has been administered as a sterile aqueous solution via slow intravenous injection.

Stability and Storage

Proper storage is essential to maintain the integrity of Ciraparantag Acetate solutions.

Form	Storage Condition	Stability	Source
Powder	4°C	> 12 months	Thomson Reuters
Aqueous Stock Solution	2-8°C	Short-term (days to weeks)	General Lab Practice
Aqueous Stock Solution	-20°C or -80°C	Long-term (months)	General Lab Practice

Note: It is recommended to perform in-house stability studies for solutions prepared in specific buffers or at different concentrations to ensure stability for the intended experimental duration.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of Ciraparantag Acetate and a general workflow for its use in a research setting.

Caption: Mechanism of action of Ciraparantag Acetate.

Caption: General experimental workflow for in vitro studies.

References

• 1. ashpublications.org [ashpublications.org]
• 2. Portico [access.portico.org]

Application Notes and Protocols for the Safe Handling and Storage of Ciraparantag Acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides general laboratory guidelines for the safe handling and storage of Ciraparantag (B606701) Acetate based on currently available information. A comprehensive Safety Data Sheet (SDS) for Ciraparantag Acetate was not publicly available at the time of writing. Therefore, this material should be handled as potentially hazardous, and all procedures should be conducted with caution in accordance with standard laboratory safety practices and institutional guidelines.

Introduction

Ciraparantag Acetate is a research compound under investigation as a reversal agent for anticoagulants.[1][2][3][4][5] As with any chemical substance intended for research, proper handling and storage procedures are essential to ensure the safety of laboratory personnel and the integrity of the compound. These application notes provide a framework for the safe use of Ciraparantag Acetate in a laboratory setting.

Hazard Identification and General Precautions

Until a complete toxicological profile is available, Ciraparantag Acetate should be treated as a hazardous substance. All personnel handling the compound must be trained in general laboratory safety and be aware of the potential risks associated with handling research chemicals.

General Precautions:

• Avoid ingestion, inhalation, and contact with eyes and skin.

• Wash hands and any exposed skin thoroughly after handling.

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Keep containers tightly closed when not in use.

• Do not eat, drink, or smoke in areas where the compound is handled or stored.

Quantitative Data Summary

The following table summarizes the available quantitative data for Ciraparantag Acetate. It is important to note that a complete set of physical and chemical hazard data is not available.

Property	Value	Citation
Storage Temperature	-20°C (for solid form)
Stability (Solid)	≥ 4 years (at -20°C)
Solubility	Approx. 10 mg/mL in methanol (B129727) and water
Aqueous Solution Stability	Not recommended for storage more than one day

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Ciraparantag Acetate. The following are minimum recommendations:

• Eye Protection: Safety glasses with side shields or safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile gloves). It is recommended to use double gloves.

• Body Protection: A laboratory coat or a disposable gown.

• Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-approved respirator is recommended.

Experimental Protocols

Handling and Weighing of Solid Ciraparantag Acetate

Objective: To safely handle and weigh solid Ciraparantag Acetate.

Materials:

• Ciraparantag Acetate (solid)

• Chemical fume hood

• Analytical balance

• Spatula

• Weighing paper or boat

• Appropriate PPE

Procedure:

• Don the appropriate PPE as described in Section 4.

• Perform all handling operations within a certified chemical fume hood to minimize inhalation exposure.

• Place the analytical balance inside the fume hood.

• Carefully open the container of Ciraparantag Acetate.

• Using a clean spatula, transfer the desired amount of the solid compound onto a weighing paper or boat on the balance.

• Once the desired weight is obtained, securely close the primary container of Ciraparantag Acetate.

• Proceed with the experimental use of the weighed compound.

• Clean the spatula and the weighing area with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

• Remove and dispose of gloves and any other disposable PPE in the designated hazardous waste container.

• Wash hands thoroughly with soap and water.

Preparation of Stock Solutions

Objective: To safely prepare a stock solution of Ciraparantag Acetate.

Materials:

• Ciraparantag Acetate (solid)

• Appropriate solvent (e.g., water, methanol)

• Volumetric flask

• Pipettes

• Vortex mixer or sonicator

• Appropriate PPE

Procedure:

• Follow steps 1-7 from the "Handling and Weighing" protocol to obtain the desired mass of Ciraparantag Acetate.

• Transfer the weighed solid to a volumetric flask of the appropriate size.

• Add a portion of the desired solvent to the flask.

• Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or sonicator to aid dissolution.

• Once the solid is completely dissolved, add the solvent to the calibration mark of the volumetric flask.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Label the flask clearly with the compound name, concentration, solvent, and date of preparation.

• Aqueous solutions should be used fresh and are not recommended for storage for more than one day.

• Dispose of all contaminated materials as hazardous waste.

• Remove and dispose of PPE as previously described and wash hands thoroughly.

Storage and Stability

• Solid Form: Store the solid Ciraparantag Acetate in a tightly sealed container at -20°C. Under these conditions, it is reported to be stable for at least four years.

• Solutions: Aqueous solutions of Ciraparantag Acetate should be prepared fresh for use and are not recommended for storage for more than one day. If storage of a solution is necessary, it should be kept at -80°C for short periods, though stability under these conditions has not been fully determined.

Spill and Emergency Procedures

Spill Response

In case of a spill:

• Evacuate the immediate area.

• Alert a supervisor and other laboratory personnel.

• If the spill is significant or if you are not trained to handle it, contact the institutional safety office.

• For minor spills, trained personnel wearing appropriate PPE (including respiratory protection) should proceed with cleanup.

• Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

• Carefully sweep or scoop up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose of all cleanup materials as hazardous waste.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Waste Disposal

All waste materials contaminated with Ciraparantag Acetate, including empty containers, disposable PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

Visualizations

Caption: Workflow for the safe handling of Ciraparantag Acetate.

Caption: Workflow for responding to a Ciraparantag Acetate spill.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Ciraparantag Acetate Interference in Plasma-Based Assays: A Technical Support Center

Welcome to the technical support center for troubleshooting interference of Ciraparantag (B606701) Acetate in plasma-based assays. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on potential challenges and their solutions when working with this novel anticoagulant reversal agent.

Frequently Asked Questions (FAQs)

Q1: What is Ciraparantag Acetate and how does it work?

Ciraparantag is a synthetic, small, water-soluble, and cationic molecule developed to reverse the effects of various anticoagulants.[1] Its mechanism of action involves binding directly to both direct oral anticoagulants (DOACs) and heparin-like anticoagulants through non-covalent hydrogen bonds and charge-charge interactions.[1][2][3] This binding prevents the anticoagulant from interacting with its target coagulation factors, such as Factor Xa and thrombin, thereby restoring the normal coagulation process.[1][4]

Q2: Why do plasma-based coagulation assays produce unreliable results in the presence of Ciraparantag?

Standard plasma-based coagulation assays, such as the activated partial thromboplastin (B12709170) time (aPTT) and prothrombin time (PT), are unsuitable for measuring the reversal effect of ciraparantag.[5][6][7] This is because ciraparantag is a cationic molecule that binds to the anionic substances present in both the blood collection tubes (e.g., sodium citrate, EDTA) and the assay reagents (e.g., kaolin, celite).[2][5][6] This preferential binding to assay components, rather than the anticoagulant in the in-vitro setting, leads to inaccurate and misleading results.[8][9]

Q3: What is the recommended assay for measuring the effect of Ciraparantag?

The most reliable method to measure the efficacy of ciraparantag is the whole-blood clotting time (WBCT).[5][6][7] This assay is performed on whole blood without the addition of any activating reagents, thus avoiding the interference seen with plasma-based assays.[7] Manual WBCT has been shown to be a precise and reproducible biomarker for assessing both the anticoagulant effect and its reversal by ciraparantag.[6] An automated point-of-care coagulometer that replicates the WBCT is also in development.[5]

Q4: Can Ciraparantag be used to remove anticoagulant interference in vitro for other tests?

No, studies have shown that ciraparantag is not effective as a "universal" anticoagulant chelator in vitro for plasma-based assays.[8] While it has minimal direct impact on routine coagulation parameters at clinically relevant concentrations, it does not remove the anticoagulant-associated activities of DOACs or heparin in these tests.[8] This is due to its preferential binding to the anionic reagents within the assays.[8]

Q5: Is there any way to mitigate Ciraparantag interference in plasma-based assays for research purposes?

One study has suggested that DOAC-Stop™, a commercial activated charcoal-based adsorbent, may be useful in mitigating interferences from both DOACs and ciraparantag in coagulation testing.[8][9] This approach could potentially be useful in laboratory investigations where the presence of either substance complicates results.[8]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving ciraparantag and plasma-based assays.

Issue	Potential Cause	Recommended Action
Unexpectedly prolonged clotting times (aPTT, PT) after adding Ciraparantag to an anticoagulated plasma sample.	Ciraparantag is binding to the anionic reagents (e.g., kaolin, celite) in the assay, not effectively neutralizing the anticoagulant in the in-vitro plasma environment.[2][5][8]	Switch to a whole-blood based assay that does not use activating reagents, such as the Whole Blood Clotting Time (WBCT).[5][6][7]
Inconsistent or variable results when measuring Ciraparantag's reversal effect using standard coagulation assays.	The molar excess of anionic anticoagulants in the collection tubes (e.g., citrate) and activators in the assays disrupts the ciraparantag-anticoagulant complex in the plasma sample.[2][6]	Utilize reagent-free collection equipment and measure coagulation using the WBCT to get a measurement that is representative of physiological conditions.[2][5]
Anti-Xa or anti-IIa activity assays do not show a reduction in anticoagulant levels after in-vitro addition of Ciraparantag.	Similar to clotting assays, ciraparantag's binding to assay reagents prevents it from effectively neutralizing the anticoagulant in the plasma sample, leading to continued detection of anticoagulant activity.[8]	These plasma-based assays are not suitable for assessing ciraparantag's reversal effect. The primary endpoint in preclinical and clinical studies is often the reduction in actual bleeding or normalization of WBCT.[5][6]
Need to perform other plasma-based assays on a sample containing Ciraparantag.	The presence of ciraparantag may interfere with various plasma-based tests, not limited to coagulation assays.	Consider treating the plasma sample with an adsorbent agent like DOAC-Stop™ to potentially remove both DOAC and ciraparantag interference.[8][9] Validate this method for your specific assay.

Data Presentation

Table 1: Impact of Ciraparantag on Routine Coagulation Parameters in vitro

Data summarized from a study where human plasma was spiked with ascending concentrations of ciraparantag.[8][10]

Ciraparantag Concentration (ng/mL)	Prothrombin Time (PT) (seconds)	Activated Partial Thromboplastin Time (aPTT) (seconds)	Fibrinogen (g/L)
0 (Baseline)	11.5 ± 0.21	26.2 ± 0.60	2.8 ± 0.10
100	11.6 ± 0.18	26.5 ± 0.45	2.8 ± 0.12
1000	11.8 ± 0.25	27.1 ± 0.55	2.9 ± 0.09
10,000	12.1 ± 0.30	30.9 ± 1.43	2.9 ± 0.11

Note: A mild prolongation of the aPTT was observed at the highest concentration.[8][10]

Table 2: In Vitro Effect of Ciraparantag on DOAC and Heparin Activity in Plasma-Based Assays

This table illustrates that the addition of ciraparantag in vitro does not remove the anticoagulant effect as measured by standard plasma assays.[8]

Anticoagulant	Assay	Plasma with Anticoagulant	Plasma with Anticoagulant + Ciraparantag (10,000 ng/mL)
Dabigatran (500 ng/mL)	Dilute Thrombin Time (ng/mL)	~500	~500
Apixaban (B1684502) (500 ng/mL)	Anti-Factor Xa (ng/mL)	~500	~500
Edoxaban (B1671109) (500 ng/mL)	Anti-Factor Xa (ng/mL)	~500	~500
Rivaroxaban (B1684504) (500 ng/mL)	Anti-Factor Xa (ng/mL)	~500	~500
Enoxaparin (0.7 IU/mL)	Anti-Factor Xa (IU/mL)	~0.7	~0.7

Experimental Protocols

Protocol 1: Whole Blood Clotting Time (WBCT) Measurement

This protocol is based on the methodology used in clinical trials to assess the efficacy of ciraparantag.[6]

• Blood Collection: Collect fresh whole blood into tubes containing no anticoagulant or activators.

• Sample Preparation: Immediately after collection, transfer a precise volume of blood (e.g., 1 mL) into clean glass test tubes.

• Incubation: Place the tubes in a 37°C water bath or heating block.

• Clot Observation: Start a timer immediately. At regular intervals (e.g., every 30 seconds), gently tilt the tube to a 45-degree angle to observe clot formation.

• Endpoint: The WBCT is the time at which the blood no longer flows upon tilting and a solid clot has formed.

• Replicates: For increased accuracy, perform the measurement in triplicate and calculate the mean.[6]

Protocol 2: Mitigation of Ciraparantag Interference using DOAC-Stop™

This protocol is adapted from a study investigating methods to reduce in-vitro assay interference.[8][9]

• Sample Preparation: Obtain citrated plasma samples containing the anticoagulant and/or ciraparantag.

• DOAC-Stop™ Treatment: Add one tablet of DOAC-Stop™ per 1 mL of plasma.

• Incubation: Gently mix the sample by inversion for 10 minutes at room temperature.

• Centrifugation: Centrifuge the sample at 2000 x g for 5 minutes to pellet the adsorbent agent.

• Plasma Collection: Carefully aspirate the supernatant (treated plasma) for use in the desired plasma-based assay.

• Analysis: Perform the coagulation assay on the treated plasma. Include appropriate controls (untreated plasma, plasma with DOAC-Stop™ but no anticoagulant/ciraparantag) to validate the procedure.

Visualizations

Caption: In vivo mechanism of Ciraparantag action.

Caption: Troubleshooting workflow for assay interference.

Caption: Cause of Ciraparantag interference in plasma assays.

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. academic.oup.com [academic.oup.com]
• 3. ashpublications.org [ashpublications.org]
• 4. researchgate.net [researchgate.net]
• 5. ashpublications.org [ashpublications.org]
• 6. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

overcoming challenges in measuring Ciraparantag Acetate efficacy with aPTT and PT tests

Welcome to the technical support center for researchers working with Ciraparantag (B606701) Acetate. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the unique challenges of measuring the efficacy of this anticoagulant reversal agent with standard coagulation assays like the Activated Partial Thromboplastin Time (aPTT) and Prothrombin Time (PT) tests.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Ciraparantag Acetate?

A1: Ciraparantag Acetate is a small, synthetic, water-soluble molecule with a positive charge (cationic).[1][2] It works by directly binding to various anticoagulants, including Direct Oral Anticoagulants (DOACs) like Factor Xa inhibitors (e.g., apixaban (B1684502), rivaroxaban) and Direct Thrombin Inhibitors (e.g., dabigatran), as well as unfractionated heparin (UFH) and low-molecular-weight heparin (LMWH).[1][3] The binding occurs through non-covalent hydrogen bonds and charge-charge interactions.[1][4] This action prevents the anticoagulant molecule from binding to its target coagulation factor, thereby restoring the normal coagulation process.[2]

Q2: Why are my aPTT and PT results not showing the expected reversal of anticoagulation after using Ciraparantag?

A2: This is a critical and expected challenge when using standard plasma-based assays. The primary reason is that Ciraparantag's cationic nature causes it to bind to the negatively charged (anionic) components within the test system itself.[1][4] This includes binding to:

• Contact activators used in aPTT reagents (e.g., kaolin (B608303), Celite).[1][5]

• Anticoagulants used in blood collection tubes (e.g., sodium citrate).[1][6]

This preferential binding to assay reagents means Ciraparantag is not available to neutralize the anticoagulant in the in vitro setting, leading to inconsistent and misleading results that do not reflect its true in vivo efficacy.[4][7] Studies have repeatedly shown that while Ciraparantag effectively reduces bleeding in animal models and reverses anticoagulation in humans, it fails to correct aPTT or PT clotting times in plasma-based lab tests.[1][8][9]

Q3: Does Ciraparantag itself interfere with coagulation tests when no anticoagulant is present?

A3: Yes, Ciraparantag can interfere with some tests on its own, although the effect varies. Studies on human plasma have shown that at clinically relevant concentrations, Ciraparantag has a minimal impact on PT and fibrinogen levels.[7] However, at high concentrations (e.g., 10,000 ng/mL), it can cause a mild prolongation of the aPTT.[7][10]

Q4: What is the recommended laboratory method for measuring the efficacy of Ciraparantag?

A4: The most reliable and recommended method for assessing the reversal of anticoagulation by Ciraparantag is the Whole Blood Clotting Time (WBCT) .[6][8] The WBCT is a global measure of clotting that is performed on whole blood without the addition of activating reagents, thus avoiding the interference seen with aPTT and PT tests.[1][6] Clinical trials have successfully used manual WBCT to demonstrate the dose-dependent reversal of DOACs by Ciraparantag.[8][11][12]

Q5: Are there any alternative assays or methods to manage assay interference?

A5: Besides WBCT, other methods are being explored:

• Viscoelastic Tests (e.g., TEG®, ROTEM®): These tests provide a more comprehensive picture of the entire coagulation process, from clot formation to lysis.[13] While they are also performed on whole blood, their specific utility and potential for interference when measuring Ciraparantag's effect are still under investigation.[6][14] Some studies show that the clotting time in these assays is prolonged in the presence of DOACs.[15]

• DOAC-Stop™: This is a commercial, activated charcoal-based adsorbent that can be used to treat plasma samples in vitro. It effectively removes both DOACs and Ciraparantag, which can be useful in laboratory investigations where an assessment of the underlying hemostatic function is required without drug interference.[7][16]

Q6: Can I use an anti-Factor Xa (anti-Xa) assay to measure the reversal of Factor Xa inhibitors by Ciraparantag?

A6: No, similar to aPTT and PT, the anti-Xa assay is not a reliable measure of Ciraparantag's efficacy. Preclinical studies have shown that despite effectively reducing anticoagulant-associated blood loss, Ciraparantag did not significantly decrease anti-Xa activity levels in plasma-based assays.[1][9]

Troubleshooting Guide

This guide addresses common problems encountered when attempting to measure Ciraparantag efficacy with traditional coagulation assays.

Problem / Observation	Probable Cause	Recommended Solution & Action
Prolonged aPTT/PT in an anticoagulated sample does not shorten after adding Ciraparantag.	Inherent Assay Interference. Ciraparantag is binding to anionic activators (e.g., kaolin in aPTT reagent) and other components in the plasma assay, rather than neutralizing the anticoagulant in the test tube.[1][7] This is an expected in vitro artifact.	Do not use aPTT/PT to quantify Ciraparantag's reversal effect. The results are not representative of the in vivo activity.[4] Switch to the recommended Whole Blood Clotting Time (WBCT) assay.[8]
High variability in aPTT or PT results across replicate samples containing Ciraparantag.	Reagent and Analyte Interaction. The inconsistent binding of cationic Ciraparantag to anionic assay components can lead to poor reproducibility. The concentration of Ciraparantag itself can also influence the degree of interference.[7]	Acknowledge the unsuitability of the assay. For accurate and reproducible results, implement a WBCT protocol.[6] Ensure strict adherence to pre-analytical protocols for sample collection and handling.[17]
aPTT is slightly prolonged in control plasma samples containing only Ciraparantag (no anticoagulant).	Direct Assay Interference. At high concentrations, Ciraparantag can directly prolong the aPTT clotting time, independent of any anticoagulant.[7]	Quantify this baseline effect if using aPTT for other purposes. However, for efficacy measurement, this reinforces the need to use a more appropriate assay like WBCT.
Need to measure underlying coagulation status in a sample containing both an anticoagulant and Ciraparantag .	Compound Interference. The presence of both agents complicates the interpretation of nearly all standard coagulation tests.	Treat the plasma sample with an adsorbent agent like DOAC-Stop™ to remove both the anticoagulant and Ciraparantag.[7][16] This will allow for an assessment of the patient's underlying hemostatic function.

Data Presentation

Table 1: In Vitro Effect of Ciraparantag on Standard Coagulation Parameters in Human Plasma

The following table summarizes the concentration-dependent interference of Ciraparantag on routine coagulation assays when added to normal human plasma without any other anticoagulants.

Ciraparantag Concentration	PT (s)	aPTT (s)	Fibrinogen (g/L)
Reference Range	9.5–11.1	21.0–29.0	1.7–4.1
Baseline (0 ng/mL)	10.5	26.2	2.44
100 ng/mL	10.5	26.7	2.44
1000 ng/mL	10.6	27.2	2.46
10,000 ng/mL	10.8	30.9	2.51

Data adapted from a 2024 study on Ciraparantag-associated interferences in coagulation testing.[7][10]

Experimental Protocols

Protocol 1: Standard Activated Partial Thromboplastin Time (aPTT) Assay

This protocol is provided for informational purposes to understand the source of interference and is NOT recommended for measuring Ciraparantag efficacy.

• Principle: The aPTT assay evaluates the integrity of the intrinsic and common coagulation pathways. It measures the time taken for clot formation after the addition of a contact activator (e.g., silica, kaolin), phospholipids, and calcium to a plasma sample.[18]

• Sample: Citrated platelet-poor plasma.

• Procedure:

  • Pre-warm the patient plasma sample and aPTT reagent to 37°C.

  • Pipette equal volumes of the plasma and aPTT reagent into a test cuvette.

  • Incubate the mixture for the manufacturer-specified time (typically 3-5 minutes) at 37°C to allow for optimal activation of the contact factors.

  • Add pre-warmed calcium chloride (CaCl₂) to the mixture to initiate the clotting cascade.

  • Simultaneously, start a timer and measure the time in seconds until a fibrin (B1330869) clot is detected by the coagulation analyzer.

Protocol 2: Recommended Whole Blood Clotting Time (WBCT) Assay for Ciraparantag

• Principle: The WBCT is a global test of coagulation that measures the time it takes for whole blood to form a solid clot in a reagent-free environment (e.g., a glass tube). It is not subject to the reagent-based interferences that affect aPTT and PT.[6][8]

• Sample: Freshly drawn whole blood, without any anticoagulant.

• Procedure (Manual Method):

  • Draw approximately 2-3 mL of blood directly into a plain glass test tube.

  • Start a stopwatch immediately upon blood entering the tube.

  • Place the tube in a 37°C water bath or heat block.

  • Every 30 seconds, gently tilt the tube to approximately a 45-degree angle to check for clot formation.

  • The endpoint is reached when the blood no longer flows upon tilting and a solid clot has formed. Stop the timer and record the time in minutes.

  • The result is typically reported as the percent change from the baseline WBCT measured before anticoagulant and Ciraparantag administration.[5]

Visualizations

Mechanism of Action and Assay Interference

References

• 1. ashpublications.org [ashpublications.org]
• 2. Educational resources - Medthority Connect [connect.medthority.com:443]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. researchgate.net [researchgate.net]
• 6. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ciraparantag safely and completely reverses the anticoagulant effects of low molecular weight heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. openanesthesia.org [openanesthesia.org]
• 14. TEG and ROTEM: Technology and Clinical Applications, 2026 Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Viscoelastic Haemostatic Assays Critical Care | CFR Journal [cfrjournal.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Troubleshooting heparin resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ciraparantag Acetate and the Whole Blood Clotting Time (WBCT) Assay

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use of the whole blood clotting time (WBCT) assay for monitoring the effects of Ciraparantag Acetate.

Frequently Asked Questions (FAQs)

Q1: Why is the whole blood clotting time (WBCT) assay the recommended method for assessing the pharmacodynamic effects of Ciraparantag Acetate?

A1: Standard plasma-based coagulation assays such as prothrombin time (PT), activated partial thromboplastin (B12709170) time (aPTT), and anti-Xa assays are not suitable for monitoring Ciraparantag's reversal activity. Ciraparantag is a cationic molecule that can bind to anionic reagents and activators (e.g., kaolin, celite) used in these tests.[1][2] This interaction interferes with the assay, leading to unreliable ex vivo results that do not accurately reflect the in vivo anticoagulant reversal.[2] The WBCT is a manual assay performed on whole blood without the addition of activators, making it a more direct and reliable measure of Ciraparantag's effect on coagulation.[1]

Q2: What is the mechanism of action of Ciraparantag Acetate?

A2: Ciraparantag Acetate is a small, synthetic, water-soluble molecule designed to reverse the effects of various anticoagulants. It works by binding directly to anticoagulant drugs, such as Factor Xa inhibitors (e.g., apixaban (B1684502), rivaroxaban) and heparins, through non-covalent hydrogen bonds and charge-charge interactions.[1] This binding prevents the anticoagulant from interacting with its target coagulation factors, thereby restoring the normal coagulation process.

Q3: How is "reversal" of anticoagulation defined using the WBCT assay in clinical studies of Ciraparantag?

A3: In clinical trials, the reversal of anticoagulation by Ciraparantag is typically defined by the return of the WBCT to a value that is less than or equal to 10% above the subject's baseline WBCT measurement taken before anticoagulant administration. The time to achieve and sustain this reversal is a key efficacy endpoint.

Q4: Is there an automated alternative to the manual WBCT assay?

A4: The development of an automated point-of-care coagulometer that replicates the WBCT is underway. Clinical studies have begun to incorporate measurements from such devices alongside the manual method to establish a correlation. The goal of an automated system is to reduce the operator-dependent variability associated with the manual tilt-tube method.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or highly variable WBCT results	Operator Variability: Differences in technique between technicians performing the tilt-tube method.	- Ensure all personnel are thoroughly trained on a standardized protocol. - In clinical studies, consider using multiple blinded evaluators for each time point to assess inter-operator variability.
Pre-analytical Errors: Issues with blood sample collection and handling.	- Sample Collection: Use a clean venipuncture technique to avoid tissue factor activation. Do not draw from an indwelling line that has been flushed with heparin. - Tube Type: Use only clean, dry, glass tubes as specified in the protocol. Plastic tubes or tubes with residual detergent can alter clotting times. - Sample Volume: Ensure the correct volume of blood is collected in the tube. - Sample Mixing: Handle the blood sample gently to avoid hemolysis. Do not vigorously shake the tube.
Analytical Errors: Inconsistent timing or temperature.	- Timing: Use a calibrated stopwatch to accurately measure the time from blood collection to clot formation. Read the test at the precise, protocol-specified time. - Temperature: Perform the assay at a consistent, controlled temperature (e.g., 37°C water bath), as temperature fluctuations can affect the rate of coagulation.
Unexpectedly prolonged WBCT in baseline samples	Underlying Coagulopathy: The subject may have an undiagnosed bleeding disorder.	- Review the subject's medical history and concomitant medications. - Consider performing standard coagulation screening tests (PT, aPTT) on baseline samples to rule out underlying factor deficiencies.
Medication Effects: The subject may be taking other medications that affect coagulation.	- Obtain a detailed medication history from the subject.
Unexpectedly short WBCT	Pre-analytical Errors: Traumatic venipuncture leading to activation of the coagulation cascade.	- Ensure proper phlebotomy technique to minimize trauma to the blood vessel.
Analytical Errors: Prematurely starting the timer or incorrect endpoint determination.	- Reinforce training on the precise start and end points of the assay.

Experimental Protocols

Manual Whole Blood Clotting Time (WBCT) Assay Protocol

This protocol is a composite based on descriptions from clinical trials of Ciraparantag Acetate.

1. Materials:

• Clean, dry, plain glass test tubes (e.g., 10 x 75 mm).
• Calibrated stopwatch.
• 37°C water bath or heat block.
• Personal protective equipment (gloves, lab coat).
• Venipuncture supplies.

2. Procedure:

• Label the glass test tubes clearly with the subject identifier and timepoint. Place the tubes in the 37°C water bath to pre-warm.
• Perform a clean venipuncture and draw approximately 2 mL of whole blood directly into a pre-warmed glass tube.
• Start the stopwatch immediately upon the blood entering the tube.
• Place the tube back into the 37°C water bath.
• At regular, prespecified intervals (e.g., every 30 seconds), gently tilt the tube to approximately a 90-degree angle to observe for clot formation.
• The endpoint is reached when the blood no longer flows upon tilting and a solid clot has formed. Record the time in seconds.
• For increased accuracy and to assess reproducibility, it is recommended to perform the test in triplicate for each timepoint, preferably by three independent, blinded technicians.

Quantitative Data Summary

The manual WBCT assay, while necessary for Ciraparantag studies, is known to have higher variability compared to automated coagulation tests. The following table summarizes the coefficient of variation (CV) for manual versus automated methods, highlighting the importance of stringent protocol adherence.

Assay Type	Method	Typical Coefficient of Variation (CV%)
Prothrombin Time (PT)	Manual Tilt-Tube	2.7%
Automated Optical	2.8%
Automated Laser-Nephelometric	<1%

Data adapted from a comparative study of prothrombin time methods, illustrating the general imprecision of manual clotting assays.

Visualizations

Caption: Workflow for the Manual Whole Blood Clotting Time (WBCT) Assay.

Caption: Mechanism of Action of Ciraparantag Acetate in Reversing Anticoagulation.

References

• 1. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dvm360.com [dvm360.com]

alternative analytical methods for quantifying Ciraparantag Acetate activity

Welcome to the technical support center for analytical methods related to Ciraparantag (B606701) Acetate. This resource provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ciraparantag Acetate?

Ciraparantag Acetate is a synthetic, small, water-soluble cationic molecule.[1] It acts as a reversal agent for various anticoagulants by directly binding to them through non-covalent hydrogen bonds and charge-charge interactions.[1][2] This binding action blocks the anticoagulant from interacting with its target, such as Factor Xa (FXa) or Factor IIa (FIIa), thereby restoring normal coagulation.[1][2] Ciraparantag was initially designed to bind to unfractionated heparin and low-molecular-weight heparin and was later found to bind to Direct Oral Anticoagulants (DOACs) as well.[3]

Q2: Which anticoagulants can Ciraparantag Acetate reverse?

Preclinical and clinical studies have demonstrated that Ciraparantag can reverse the anticoagulant effects of a broad spectrum of anticoagulants, including:

• Oral Factor Xa inhibitors (e.g., apixaban (B1684502), rivaroxaban (B1684504), edoxaban)[1][3]

• Oral direct thrombin (Factor IIa) inhibitors (e.g., dabigatran)[1][3]

• Parenteral IIa/Xa inhibitors (e.g., unfractionated heparin and enoxaparin)[1][3]

Q3: Why are conventional plasma-based coagulation assays not suitable for measuring Ciraparantag's activity?

Standard plasma-based coagulation assays such as Prothrombin Time (PT), activated Partial Thromboplastin Time (aPTT), and anti-Xa assays are unreliable for quantifying the reversal effect of Ciraparantag.[3][4][5] This is because Ciraparantag, being a cationic molecule, binds to anionic substances present in the blood collection tubes (e.g., sodium citrate, EDTA) and to the activators used in these assays (e.g., kaolin, celite).[3][5][6][7] This in-vitro binding interferes with the assay, leading to variable and inaccurate results that do not reflect the in-vivo efficacy of the drug.[3][5]

Q4: What is the recommended alternative analytical method for quantifying Ciraparantag's activity?

The manual Whole Blood Clotting Time (WBCT) is the most frequently cited alternative method for measuring the anticoagulant effect and its reversal by Ciraparantag.[3][4][5] Since WBCT is a global measure of clotting that does not require the addition of activators, it is not subject to the same interferences as plasma-based assays.[4][5]

Troubleshooting Guide

Issue 1: Inconsistent or Unexpected Results with Standard Coagulation Assays (aPTT, PT, Anti-Xa)

• Cause: Interference of Ciraparantag with assay reagents. Ciraparantag binds to anionic substances in blood collection tubes and assay activators, leading to a release of the functional anticoagulant in the test tube, which does not represent the in-vivo state.[3][8]

• Solution:

  • Switch to an alternative assay: Utilize the manual Whole Blood Clotting Time (WBCT) assay, which is not affected by these interferences.[5]

  • Use of Adsorbents: Consider using a commercial activated charcoal-based adsorbent like DOAC-Stop™ to remove both the direct oral anticoagulant and Ciraparantag from the plasma sample before performing coagulation tests.[8][9] This can help in assessing the underlying hemostatic status, although it does not directly quantify Ciraparantag activity.

Issue 2: Difficulty in Establishing a Dose-Response Curve for Ciraparantag

• Cause: Using inappropriate analytical methods (plasma-based assays) that do not accurately reflect the dose-dependent reversal of anticoagulation by Ciraparantag.

• Solution: Employ the manual WBCT assay. Studies have successfully demonstrated a dose-dependent reversal of anticoagulants like edoxaban (B1671109) using WBCT.[4]

Issue 3: Suspected Procoagulant Activity of Ciraparantag

• Cause: Concern that a reversal agent might overshoot and induce a prothrombotic state.

• Troubleshooting Steps: In clinical trials, procoagulant activity has been assessed by measuring biomarkers such as D-dimer, prothrombin fragment 1.2, and tissue factor pathway inhibitor levels.[3] Human trials have not shown evidence of procoagulant activity with Ciraparantag at the doses studied.[3]

Quantitative Data Summary

The following tables summarize the quantitative data on the reversal of different anticoagulants by Ciraparantag from preclinical studies.

Table 1: Reversal of Edoxaban-Induced Bleeding in a Rat Model

Ciraparantag IV Dose (mg/kg)	Effect on Blood Loss Volume
1.25	No significant effect
2.5	No significant effect
5	Reduced blood loss to baseline levels
10	Reduced blood loss to baseline levels

Data synthesized from preclinical rat tail transection bleeding models.[3]

Table 2: Reversal of Enoxaparin-Induced Bleeding in a Rat Model

Reversal Agent	Dose (mg/kg)	Effect on Blood Loss
Ciraparantag	30 IV	Fully restored blood loss to baseline
Protamine Sulfate	10 IV	No significant change in blood loss

Data from a comparative preclinical study.[3]

Experimental Protocols

Methodology: Manual Whole Blood Clotting Time (WBCT)

This protocol describes the general steps for performing a manual WBCT, an assay suitable for assessing Ciraparantag's activity.

• Blood Collection: Collect fresh whole blood without the use of anticoagulants in the collection tube.

• Sample Handling: Immediately after collection, transfer a defined volume of blood (e.g., 1-2 mL) into clean glass test tubes.

• Incubation: Place the test tubes in a water bath or heat block maintained at 37°C.

• Clot Observation: Start a stopwatch immediately after the blood is added to the tubes. Tilt the tubes at regular intervals (e.g., every 30 seconds) to observe the formation of a solid clot.

• Endpoint: The WBCT is the time taken from the addition of blood into the tube until the formation of a solid clot that does not flow when the tube is inverted.

• Replicates: For improved accuracy and precision, measurements should be performed in triplicate by different evaluators simultaneously.[5]

Visualizations

References

• 1. Educational resources - Medthority Connect [connect.medthority.com:443]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. ashpublications.org [ashpublications.org]
• 4. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measurement and Reversal of the Direct Oral Anticoagulants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The methods for removal of direct oral anticoagulants and heparins to improve the monitoring of hemostasis: a narrative literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

mitigating the effects of anticoagulants in blood samples for Ciraparantag Acetate studies

This technical support center provides researchers, scientists, and drug development professionals with essential information for mitigating the effects of anticoagulants in blood samples during Ciraparantag Acetate studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Ciraparantag? A1: Ciraparantag is a small, synthetic, water-soluble molecule that reverses the effects of various anticoagulants.[1][2] It binds directly to both direct oral anticoagulants (DOACs) and heparins (unfractionated and low-molecular-weight) through non-covalent hydrogen bonding and charge-charge interactions.[1][2][3] This binding action blocks the anticoagulant from interacting with its target, such as Factor Xa or Factor IIa, thereby restoring the normal coagulation process.

Q2: Why are my plasma-based coagulation assays (e.g., aPTT, PT, Anti-Xa) showing inconsistent or no reversal effect after adding Ciraparantag? A2: Plasma-based assays are generally unsuitable for measuring the reversal effect of Ciraparantag. Ciraparantag is a cationic molecule that binds to anionic substances commonly used in blood collection tubes and assay reagents, such as sodium citrate, EDTA, kaolin, and celite. This interaction in the test tube can displace the anticoagulant from Ciraparantag, allowing the anticoagulant to re-assert its activity ex vivo and produce misleading results that do not reflect the in vivo physiological state.

Q3: What is the recommended assay for measuring Ciraparantag's effect in blood samples? A3: The recommended method is the Whole Blood Clotting Time (WBCT). The WBCT assay is performed in tubes without any anticoagulant or activator reagents, thus avoiding the in vitro interferences seen with plasma-based assays.

Q4: Does Ciraparantag bind to other proteins or drugs in the blood? A4: Pre-clinical studies using dynamic light scattering have shown that Ciraparantag does not bind to coagulation factors, plasma proteins, or other commonly used drugs, suggesting a high degree of specificity for anticoagulant molecules.

Q5: What is the pharmacokinetic profile of Ciraparantag? A5: Ciraparantag reaches its maximum concentration within minutes of intravenous administration and has a short half-life of 12 to 19 minutes. It is primarily metabolized by serum peptidases, and its metabolites are almost entirely excreted in the urine.

Troubleshooting Guide

This guide addresses common issues encountered during in vitro experiments with Ciraparantag.

Problem	Potential Cause(s)	Recommended Solution(s)
No observed reversal of anticoagulation	Use of inappropriate plasma-based assays (PT, aPTT, anti-Xa).	Switch to a Whole Blood Clotting Time (WBCT) assay, which avoids interference from tube additives and reagents.
Interference from anticoagulants in blood collection tubes (e.g., citrate, EDTA).	Collect blood samples in tubes with no additives for WBCT analysis.
Prolonged clotting times in all samples (including controls)	Improper sample collection or handling leading to pre-analytical errors.	Review blood collection technique. Ensure gentle inversion of tubes if any additives are present (for other tests) and process samples promptly.
Temperature fluctuations affecting the assay.	Ensure all reagents and reaction mixtures are maintained at the correct temperature as per the protocol.
Reagent or instrument malfunction.	Run quality controls to verify reagent and instrument performance. Check for expired reagents.
Shortened clotting times in control samples	Pre-analytical issues such as in vitro hemolysis.	Inspect samples for hemolysis. Recollect samples using proper phlebotomy techniques to minimize cell lysis.
Contamination of sample or reagents.	Use fresh, uncontaminated reagents and pipette tips for each sample.
High variability between replicate samples	Inaccurate pipetting or bubbles in the sample.	Ensure precise pipetting and inspect for bubbles before starting the assay. Running replicates can help assess precision.
Misaligned instrument probes.	If using an automated coagulometer, check probe alignment and perform maintenance as needed.

Quantitative Data Summary

The following tables summarize data from clinical studies on the reversal of different anticoagulants by Ciraparantag.

Table 1: Reversal of Edoxaban in Healthy Subjects

Ciraparantag IV Dose	Time to Reversal	Effect
100 mg - 300 mg	Within 10-30 minutes	Full reversal of anticoagulation.
100 mg - 300 mg	Sustained for 24 hours	Normal hemostasis persisted over the 24-hour observation period.
Data from a study with healthy subjects given a single 60 mg oral dose of edoxaban.

Table 2: Reversal of Apixaban and Rivaroxaban in Healthy Elderly Subjects

Anticoagulant	Ciraparantag IV Dose	% of Subjects with Complete Reversal at 60 min
Apixaban	120 mg	100%
Rivaroxaban	180 mg	100%
Complete reversal is defined as a WBCT ≤10% above baseline. Subjects were at steady-state anticoagulation.

Experimental Protocols

Key Protocol: Manual Whole Blood Clotting Time (WBCT)

This protocol is adapted from methodologies used in clinical trials to assess the efficacy of Ciraparantag.

Objective: To measure the time required for a whole blood sample to form a solid clot in the absence of interfering reagents.

Materials:

• Plain glass or plastic tubes (no additives, anticoagulants, or clot activators).

• Water bath or heat block set to 37°C.

• Stopwatch.

• Personal Protective Equipment (PPE).

Methodology:

• Sample Collection: Draw blood directly into a plain collection tube using a clean venipuncture. Avoid using indwelling lines that may be contaminated with anticoagulants.

• Start Timing: Start the stopwatch immediately upon blood entering the tube.

• Incubation: Place the tube in a 37°C water bath or heat block.

• Observation:

  • After the first minute, gently tilt the tube to approximately a 45-degree angle every 30 seconds.

  • Continue this process, observing for blood flow.

• Endpoint: The clotting time is the point at which the blood no longer flows upon tilting and a solid clot has formed. Stop the stopwatch and record the time.

• Replicates: For accuracy, perform the measurement in triplicate for each sample, with different technicians if possible, to ensure blinding and reduce operator bias.

Visualizations

Diagrams of Pathways and Workflows

Caption: Mechanism of Ciraparantag action in reversing Factor Xa inhibitors.

Caption: Troubleshooting logic for unexpected coagulation assay results.

Caption: Recommended workflow for ex vivo Ciraparantag reversal studies.

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of Ciraparantag Acetate in different laboratory storage conditions

This technical support center provides guidance on the stability of Ciraparantag Acetate under various laboratory storage conditions. The information is intended for researchers, scientists, and drug development professionals to ensure the integrity of the compound during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid Ciraparantag Acetate powder?

A1: Solid Ciraparantag Acetate, supplied as a lyophilized powder, is stable for over 12 months when stored at 4°C.[1] For long-term storage, it is recommended to keep the lyophilized powder at -20°C to minimize any potential degradation.[2][3]

Q2: How should I prepare and store solutions of Ciraparantag Acetate?

A2: Ciraparantag Acetate is a water-soluble, cationic peptide-like molecule.[1] For optimal stability in solution, it is recommended to reconstitute the lyophilized powder in sterile, purified water or a mild, slightly acidic buffer (pH 5-7).[3] Stock solutions should be prepared at a concentration of 1-10 mg/mL.[3] To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes and store them at -20°C.[2][3]

Q3: What is the stability of Ciraparantag Acetate in aqueous solution at different temperatures?

A3: While specific quantitative data for Ciraparantag Acetate is not publicly available, peptide-based drugs in aqueous solution are generally more stable at lower temperatures.[4][5] For short-term storage (up to a few weeks), solutions should be kept refrigerated at 4°C.[5] Prolonged exposure to room temperature (20-25°C) or higher should be avoided to prevent degradation.[5]

Q4: How does pH affect the stability of Ciraparantag Acetate in solution?

A4: The stability of peptide-like molecules is often pH-dependent.[4][5][6] For arginine-containing peptides, a slightly acidic to neutral pH range (pH 5-7) is generally preferred to maintain stability in solution.[3] Extreme pH conditions (highly acidic or alkaline) can lead to hydrolysis of peptide bonds and other degradation pathways.[4][7]

Q5: Is Ciraparantag Acetate sensitive to light?

Q6: What are the potential degradation pathways for Ciraparantag Acetate?

A6: As a cationic, arginine-containing peptide-like molecule, potential degradation pathways for Ciraparantag Acetate include:

• Hydrolysis: Cleavage of the peptide backbone, which can be catalyzed by acidic or basic conditions.[4][7]

• Oxidation: The arginine residue could be susceptible to oxidation, especially in the presence of oxidizing agents or exposure to air over time.[5][7]

• Deamidation: Although less common for arginine, if other susceptible residues are present, deamidation can occur.[4]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Reduced activity or inconsistent results in assays.	Degradation of Ciraparantag Acetate due to improper storage.	- Ensure the solid compound and solutions have been stored at the recommended temperatures. - Avoid repeated freeze-thaw cycles of stock solutions. - Prepare fresh solutions from lyophilized powder for critical experiments. - Verify the pH of buffered solutions.
Precipitation or cloudiness in solution.	Poor solubility, aggregation, or incompatibility with the solvent or other components.	- Confirm the concentration is within the recommended range (1-10 mg/mL). - If solubility is an issue in water, try reconstituting in a small amount of 10% acetic acid before diluting with buffer.[3] - For intravenous formulations, ensure compatibility with all excipients and the infusion fluid.[9][10]
Discoloration of the solid powder or solution.	Potential chemical degradation or contamination.	- Do not use the product if discoloration is observed. - Review storage conditions and handling procedures to identify any potential sources of contamination or exposure to light or extreme temperatures.

Stability Data Summary

The following tables summarize the known and inferred stability of Ciraparantag Acetate under different storage conditions.

Table 1: Stability of Solid Ciraparantag Acetate

Storage Condition	Duration	Observation	Reference
4°C	> 12 months	Stable	[1]
-20°C	Long-term	Recommended for maximal stability	[2][3]
200°C	Repeated Heating	Stable	[1]

Table 2: Recommended Storage for Ciraparantag Acetate Solutions

Storage Condition	Solvent/Buffer	Duration	Recommendation	Reference
4°C	Sterile Water or pH 5-7 Buffer	Short-term (weeks)	Suitable for working solutions	[5]
-20°C	Sterile Water or pH 5-7 Buffer	Long-term	Recommended for aliquoted stock solutions	[2][3]
Room Temperature (20-25°C)	Aqueous Solution	Short-term (hours)	Avoid prolonged exposure	[5]

Experimental Protocols

Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for assessing the purity and degradation of Ciraparantag Acetate. The following is a general method that can be adapted and validated for specific laboratory use.

• Column: BIST B column

• Mobile Phase: A simple mobile phase of water, Acetonitrile (MeCN), and a sulfonic acid as a buffer.

• Detection: LC-MS

This method can be used to separate Ciraparantag from its potential degradation products and related substances like arginine.[11]

Forced Degradation Study Protocol

Forced degradation studies are performed to identify potential degradation products and pathways, and to establish the stability-indicating nature of the analytical method.

• Acid Hydrolysis: Dissolve Ciraparantag Acetate in 0.1 M HCl and incubate at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Dissolve Ciraparantag Acetate in 0.1 M NaOH and incubate at 60°C for a specified period.

• Oxidative Degradation: Treat a solution of Ciraparantag Acetate with 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid powder to dry heat (e.g., 70°C) for an extended period.

• Photodegradation: Expose a solution of Ciraparantag Acetate to a calibrated light source.

Samples should be analyzed by the stability-indicating HPLC method at various time points to assess the extent of degradation.

Drug-Excipient Compatibility Study

This study is crucial for the development of intravenous formulations.

• Prepare binary mixtures of Ciraparantag Acetate with various common intravenous excipients (e.g., mannitol, sorbitol, sodium chloride, polysorbate 80) in a 1:1 ratio.

• Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 2 and 4 weeks).

• Analyze the samples at initial and subsequent time points using HPLC to check for the appearance of degradation products and any change in the physical appearance of the mixture.

Visualizations

Caption: Experimental workflow for assessing the stability of Ciraparantag Acetate.

Caption: Potential degradation pathways for Ciraparantag Acetate.

References

• 1. researchgate.net [researchgate.net]
• 2. biomedgrid.com [biomedgrid.com]
• 3. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
• 4. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Maximum Temperature For Peptides That Are Mixed & Unmixed | Dripdok Help Center [intercom.help]
• 6. Effects of temperature, pH and counterions on the stability of peptide amphiphile nanofiber structures - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup: A Benchmark Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Physical and Chemical Compatibility of Medications Commonly Used in Critically Ill Patients with Balanced Crystalloids: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability Testing for Peptide and Protein-Based Drugs – StabilityStudies.in [stabilitystudies.in]

addressing variability in results of Ciraparantag Acetate preclinical studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the potential variability in the results of preclinical studies involving Ciraparantag (B606701) Acetate.

Troubleshooting Guides

Issue 1: High Variability in In Vitro Coagulation Assays

Symptoms:

• Inconsistent and variable results in standard plasma-based coagulation assays such as prothrombin time (PT), activated partial thromboplastin (B12709170) time (aPTT), and anti-Xa assays when evaluating the reversal effect of Ciraparantag.[1]

• Failure of Ciraparantag to correct aPTT-based clotting times and anti-factor Xa activities despite observed reductions in anticoagulant-associated blood loss in in vivo models.[1]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Interference with Assay Reagents	Ciraparantag is a cationic molecule that binds to anionic substances present in standard blood collection tubes (e.g., sodium citrate, EDTA) and coagulation assay reagents (e.g., kaolin, celite).[2][3] This leads to the release of the anticoagulant in the test tube, providing a false reading of Ciraparantag's efficacy. Solution: Avoid using standard plasma-based coagulation assays to measure Ciraparantag's reversal effect.[3][4][5]
Inappropriate Assay Selection	Using assays that are known to be affected by Ciraparantag's mechanism of action. Solution: Utilize a whole blood clotting time (WBCT) assay, which does not use activating reagents and is a more reliable method for assessing the pharmacodynamic effects of Ciraparantag.[3][4][5]
Use of Activated Charcoal-Based Adsorbents	Commercial activated charcoal-based adsorbents like DOAC-Stop™ can remove both direct oral anticoagulants (DOACs) and Ciraparantag from plasma samples, which may be useful in specific laboratory investigations but not for assessing Ciraparantag's direct reversal effect.[1] Solution: Be aware of the effects of such adsorbents and use them only when the goal is to eliminate all anticoagulant and reversal agent interference for other diagnostic tests.

Issue 2: Variability in Animal Bleeding Models (e.g., Rat Tail Transection)

Symptoms:

• High standard deviation in bleeding time or blood loss measurements within the same treatment group.

• Inconsistent and non-reproducible results between experiments.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Animal Strain Sensitivity	Different rat or mouse strains may exhibit varying sensitivity to anticoagulants and reversal agents. Solution: Ensure the use of a consistent and well-characterized animal strain throughout the studies. If variability persists, consider conducting a pilot study to compare the response in a different strain.
Improper Tail Transection Technique	The depth and location of the tail transection can significantly impact bleeding. A cut that is too deep or involves the tail artery can lead to excessive bleeding that is not representative of the drug's effect on hemostasis. Solution: Standardize the tail transection technique. Ensure all personnel are trained on the precise location and method of transection.
Variations in Animal Physiology	Factors such as the age, weight, and overall health of the animals can influence bleeding times. Solution: Ensure that all animals are closely matched across experimental groups in terms of age and weight. Acclimatize animals to the facility to reduce stress.
Inconsistent Dosing	Inaccurate dose calculations or improper administration of Ciraparantag or the anticoagulant can lead to variability. Solution: Double-check all dose calculations based on the most recent animal body weights. Ensure consistent and accurate administration techniques (e.g., intravenous injection).

Frequently Asked Questions (FAQs)

Q1: Why are my aPTT and anti-Xa assay results not showing a reversal of anticoagulation with Ciraparantag, even though I see a reduction in bleeding in my animal model?

A1: This is a known issue. Ciraparantag interferes with the reagents used in these standard plasma-based assays.[2][3] The cationic nature of Ciraparantag causes it to bind to anionic substances in the assay, which can lead to the displacement of the anticoagulant and a false reading. The recommended method for assessing Ciraparantag's effect is the whole blood clotting time (WBCT) assay.[3][4][5]

Q2: What is the most appropriate method to measure the pharmacodynamic effect of Ciraparantag in preclinical studies?

A2: The whole blood clotting time (WBCT) is the most appropriate and reliable method.[3][4][5] This assay is performed on fresh whole blood without the addition of activating reagents, thus avoiding the interference issues seen with plasma-based assays.

Q3: What are some key sources of variability to consider when performing a rat tail transection bleeding model with Ciraparantag?

A3: Key sources of variability include the animal strain, the transection technique, the physiological state of the animals (age, weight, stress levels), and the accuracy of dosing. Standardizing these factors across all experimental groups is crucial for obtaining reproducible results.

Q4: Is there evidence of a procoagulant effect with Ciraparantag?

A4: Preclinical and early clinical studies have not shown evidence of procoagulant activity with Ciraparantag, as measured by markers such as D-dimer, prothrombin fragment 1.2, and tissue factor pathway inhibitor levels.[2][6]

Q5: What is the mechanism of action of Ciraparantag Acetate?

A5: Ciraparantag is a small, synthetic, water-soluble cationic molecule.[7] It acts as a universal reversal agent by directly binding to various anticoagulants, including unfractionated heparin, low-molecular-weight heparin, and direct oral anticoagulants (DOACs), through non-covalent hydrogen bonding and charge-charge interactions.[8][9] This binding prevents the anticoagulant from interacting with its target coagulation factor (e.g., Factor Xa or thrombin), thereby restoring normal hemostasis.[8]

Data Presentation

Table 1: Summary of Ciraparantag Acetate Efficacy in Preclinical Animal Models

Anticoagulant	Animal Model	Key Efficacy Endpoint	Result
Edoxaban (B1671109)	Rat Tail Transection	Blood Loss	Dose-dependent reduction in blood loss.[6]
Dabigatran	Rat Tail Transection	Blood Loss	Significant reduction in blood loss.[6]
Apixaban (B1684502)	Rat Tail Transection	Blood Loss	Significant reduction in blood loss.[6]
Rivaroxaban (B1684504)	Rat Tail Transection	Blood Loss	Dose-dependent reduction in blood loss.[6]
Enoxaparin (LMWH)	Rat Tail Transection	Blood Loss	Full reversal of anticoagulant activity.[6]
Unfractionated Heparin (UFH)	Rat Tail Transection	Blood Loss	Significant reduction in blood loss.[6]

Table 2: In Vitro Reversal of Anticoagulant Activity by Ciraparantag

Anticoagulant	Assay	Result
Rivaroxaban	Anti-FXa Activity	Dose-dependent complete reversal.[10]
Apixaban	Anti-FXa Activity	Dose-dependent complete reversal.[10]

Experimental Protocols

Rat Tail Transection Bleeding Model

Objective: To assess the in vivo efficacy of Ciraparantag in reversing anticoagulant-induced bleeding.

Materials:

• Rats (specify strain, age, and weight)

• Anticoagulant of interest

• Ciraparantag Acetate formulation

• Anesthetic agent

• Sterile scalpel or blade

• Saline solution

• Pre-weighed collection tubes

• Stopwatch

Procedure:

• Anesthetize the rat according to approved institutional protocols.

• Administer the anticoagulant at the desired dose and route.

• At the time of expected peak anticoagulant effect, administer Ciraparantag or vehicle control intravenously.

• After a specified time, transect the distal 5 mm of the tail using a sterile scalpel.

• Immediately start a stopwatch and immerse the tail in a tube containing a known volume of saline at 37°C.

• Collect blood for a predetermined period (e.g., 30 minutes).

• Measure the total blood loss by weighing the collection tube and subtracting the initial weight.

• Bleeding time can also be recorded as the time until cessation of bleeding for a defined period.

Whole Blood Clotting Time (WBCT) Assay

Objective: To measure the pharmacodynamic effect of Ciraparantag on whole blood coagulation.

Materials:

• Freshly drawn whole blood

• Glass test tubes

• Water bath at 37°C

• Stopwatch

Procedure:

• Draw fresh venous blood directly into a plain glass test tube (without any anticoagulant).

• Immediately start a stopwatch.

• Place the tube in a 37°C water bath.

• Tilt the tube at regular intervals (e.g., every 30 seconds) to observe for clot formation.

• The clotting time is the time from the start of the stopwatch until the blood in the tube is completely clotted and does not flow upon tilting.

• For increased accuracy, this can be performed in triplicate by three independent observers who are blinded to the treatment.[11]

Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. researchgate.net [researchgate.net]
• 5. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. Educational resources - Medthority Connect [connect.medthority.com:443]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Preclinical and clinical data for factor Xa and “universal” reversal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Navigating Ciraparantag Interference in Coagulation Testing: A Technical Support Guide

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the use of DOAC-Stop™ to mitigate interference caused by the anticoagulant reversal agent, Ciraparantag Acetate, in routine and specialized coagulation assays. The following information, presented in a question-and-answer format, addresses specific challenges and offers practical solutions for accurate in vitro diagnostic testing.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Ciraparantag Acetate and how does it interfere with coagulation tests?

Ciraparantag is a synthetic, small, water-soluble cationic molecule designed to reverse the effects of various anticoagulants, including Direct Oral Anticoagulants (DOACs) and heparins.[1][2][3] It functions by binding directly to these anticoagulants through non-covalent hydrogen bonds and charge-charge interactions, thereby preventing them from interacting with their target coagulation factors.[2][3] However, this binding mechanism can lead to interference in laboratory coagulation assays. Ciraparantag is cationic and can bind to anionic substances present in standard blood collection tubes (e.g., citrate) and to the activators used in coagulation assays (e.g., kaolin, celite), making plasma-based assays unsuitable for measuring its reversal effect.[4]

Q2: Can Ciraparantag be used as an in vitro agent to remove DOACs from plasma samples before testing?

No, studies have shown that Ciraparantag is not effective as a "universal" anticoagulant chelator in vitro.[5][6] This is likely due to its preferential binding to anionic substances within the coagulation assay reagents, rather than the DOACs present in the plasma sample.[5][6]

Q3: What is DOAC-Stop™ and how does it work?

DOAC-Stop™ is a commercially available adsorbent that utilizes activated charcoal to efficiently remove DOACs from plasma samples.[5][7][8][9] This allows for more accurate analysis of the underlying coagulation status without the confounding effects of these drugs.[7][9]

Q4: Can DOAC-Stop™ remove Ciraparantag interference from coagulation assays?

Yes, research indicates that DOAC-Stop™, an activated charcoal-based adsorbent, can effectively mitigate interferences in coagulation testing associated with the presence of Ciraparantag.[5][6]

Troubleshooting Guide

Problem: Unexpectedly prolonged clotting times in a sample known to contain Ciraparantag.

• Cause: Ciraparantag can directly interfere with coagulation assays, particularly at higher concentrations, leading to a mild prolongation of the Activated Partial Thromboplastin Time (APTT).[10]

• Solution: Treat the plasma sample with DOAC-Stop™ prior to performing coagulation tests. This has been shown to mitigate the prolongations in APTT caused by Ciraparantag.[5]

Problem: Inability to accurately measure the underlying hemostatic function in a patient treated with both a DOAC and Ciraparantag.

• Cause: The presence of both the anticoagulant (DOAC) and its reversal agent (Ciraparantag) can create a complex and misleading picture in standard coagulation assays.

• Solution: Utilize DOAC-Stop™ to remove both the DOAC and the Ciraparantag from the plasma sample. Studies have demonstrated that DOAC-Stop™ effectively removes both types of molecules, allowing for a clearer assessment of the patient's baseline coagulation profile.[5][6]

Experimental Protocols

Protocol 1: Removal of Ciraparantag Interference using DOAC-Stop™

This protocol describes the methodology to treat a plasma sample with DOAC-Stop™ to remove interference from Ciraparantag before performing coagulation assays.

Materials:

• Citrated plasma sample containing Ciraparantag

• DOAC-Stop™ tablets

• Microcentrifuge tubes

• Pipettes and tips

• Centrifuge

Procedure:

• Add 1.0 mL of the citrated test plasma to a microcentrifuge tube.

• Add one DOAC-Stop™ tablet to the plasma.

• Mix the sample gently for 10 minutes to allow for adsorption.[9]

• Centrifuge the tube for 5 minutes at 2500g to pellet the adsorbent material.[11]

• Carefully collect the supernatant (the treated plasma) for immediate use in coagulation assays.

Data Presentation

The following tables summarize the quantitative data on the efficacy of DOAC-Stop™ in removing drug interference and its impact on coagulation parameters.

Table 1: Efficacy of DOAC-Stop™ in Removing Various DOACs

DOAC	Initial Concentration (ng/mL)	% Removal with DOAC-Stop™	Reference
Dabigatran	500	>99%	[7]
Rivaroxaban	500	>99%	[7]
Apixaban	500	>99%	[7]
Edoxaban	500	>99%	[7]

Table 2: Effect of DOAC-Stop™ on Coagulation Parameters in the Presence of Ciraparantag

Coagulation Parameter	Plasma with Ciraparantag (10,000 ng/mL)	Plasma with Ciraparantag + DOAC-Stop™	Reference
APTT (seconds)	Prolonged	Mitigated prolongation	[5]
PT (seconds)	Minimal effect	No unexpected differences	[5]
Fibrinogen (g/L)	Minimal effect	No unexpected differences	[5]

Visualizations

Caption: Workflow for removing Ciraparantag interference with DOAC-Stop™.

Caption: Interaction between interferents, DOAC-Stop™, and coagulation assay results.

References

• 1. Portico [access.portico.org]
• 2. Educational resources - Medthority Connect [connect.medthority.com:443]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. ashpublications.org [ashpublications.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. haemochrom.de [haemochrom.de]
• 8. filgen.jp [filgen.jp]
• 9. DOAC-Stop™ - Haematex Products [haematex.com]
• 10. researchgate.net [researchgate.net]
• 11. cryopep.fr [cryopep.fr]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Ciraparantag Acetate vs. Protamine Sulfate for Heparin Neutralization

For Researchers, Scientists, and Drug Development Professionals

The effective and safe reversal of heparin-induced anticoagulation is a critical aspect of patient management in various clinical scenarios, including cardiovascular surgery and the treatment of bleeding events. For many years, protamine sulfate (B86663) has been the sole agent available for this purpose. However, its biological origin and associated potential for adverse effects have driven the development of novel synthetic reversal agents. This guide provides an objective comparison of Ciraparantag Acetate (also known as PER977), a newer synthetic molecule, and the traditional agent, protamine sulfate, focusing on their efficacy in neutralizing heparin.[1]

Mechanisms of Action: A Tale of Two Binders

The fundamental difference between Ciraparantag and protamine sulfate lies in their chemical structure and how they interact with heparin.

Protamine Sulfate: This agent is a highly cationic polypeptide mixture derived from fish sperm.[2][3] Its positively charged arginine residues form strong ionic bonds with the negatively charged heparin molecule. This interaction creates a stable, inactive protamine-heparin complex, which neutralizes the anticoagulant activity of both drugs. This complex is then cleared from circulation by the reticuloendothelial system. While effective for unfractionated heparin (UFH), its neutralization of low-molecular-weight heparin (LMWH) is incomplete.

Ciraparantag Acetate: In contrast, Ciraparantag is a small, synthetic, water-soluble cationic molecule. It was designed to bind non-covalently to UFH and LMWH through a combination of charge-charge interactions and hydrogen bonding. This binding blocks the heparin molecule from interacting with its target coagulation factors, primarily Factor Xa and Factor IIa (thrombin), thereby restoring normal coagulation. Its synthetic nature may offer an improved safety profile, potentially reducing the risk of adverse hemodynamic and allergic reactions associated with protamine.

References

• 1. ichgcp.net [ichgcp.net]
• 2. Anti-Xa | HE [hematology.mlsascp.com]
• 3. uspharmacist.com [uspharmacist.com]

Head-to-Head In Vitro Comparison of Ciraparantag Acetate and Other Reversal Agents

For Researchers, Scientists, and Drug Development Professionals

The landscape of anticoagulant reversal has evolved significantly with the introduction of target-specific reversal agents. This guide provides an objective in vitro comparison of ciraparantag (B606701) acetate (B1210297) with two other prominent reversal agents: andexanet alfa and idarucizumab. The information is compiled from various preclinical and clinical studies to aid researchers in understanding their distinct mechanisms and performance characteristics.

Executive Summary

Ciraparantag is a novel, broad-spectrum anticoagulant reversal agent that binds to a range of anticoagulants, including direct oral anticoagulants (DOACs) and heparins, through non-covalent, charge-charge interactions.[1][2] In contrast, andexanet alfa is a recombinant modified human factor Xa (FXa) decoy protein that specifically reverses FXa inhibitors, while idarucizumab is a humanized monoclonal antibody fragment that specifically neutralizes the direct thrombin inhibitor dabigatran (B194492).[2][3][4]

The in vitro evaluation of these agents requires distinct methodologies due to their different mechanisms of action. Ciraparantag's efficacy is primarily assessed using whole blood clotting time (WBCT), as traditional plasma-based coagulation assays are rendered unreliable due to its binding to assay components.[5][6] Andexanet alfa's activity is measured using modified chromogenic anti-Xa assays, and idarucizumab's effect is often quantified through thrombin generation assays (TGA).[7][8][9]

Data Presentation

Ciraparantag Acetate: In Vitro Reversal Data (Whole Blood Clotting Time)

Anticoagulant	Ciraparantag Dose	Observation	Study Reference
Edoxaban (B1671109) (60 mg)	100-300 mg	Full reversal of anticoagulation within 10 minutes, sustained for 24 hours.[10]	Ansell et al.
Enoxaparin (1.5 mg/kg)	100-300 mg	Complete reversal of anticoagulation.[11]	Ansell et al.
Apixaban (B1684502) (10 mg BID)	60 mg and 120 mg	Dose-related reversal of anticoagulation.[6]	Ansell et al.
Rivaroxaban (B1684504) (20 mg QD)	180 mg	Dose-related reversal of anticoagulation.[6]	Ansell et al.

Note: Data is from studies in healthy volunteers where WBCT was the primary pharmacodynamic marker.

Andexanet Alfa: In Vitro Reversal Data (Anti-Factor Xa Activity)

Anticoagulant	Andexanet Alfa Concentration	Observation	Study Reference
Apixaban	Bolus + infusion	Significant reduction in anti-FXa activity.[8]	Siegal et al.
Rivaroxaban	Bolus + infusion	Significant reduction in anti-FXa activity.[8]	Siegal et al.
Edoxaban	Not specified	Less certain clinical efficacy due to limited data.[8]	Siegal et al.
Enoxaparin	Not specified	Theoretical reversal by binding to antithrombin-III.[12]	Lu et al.

Note: Anti-FXa activity is measured using a modified chromogenic assay.[8]

Idarucizumab: In Vitro Reversal Data (Thrombin Generation Assay)

Anticoagulant	Idarucizumab Concentration	Observation	Study Reference
Dabigatran	Not specified	Increased thrombin generation in plasma samples.[9]	Bozic-Mijovski et al.
Dabigatran	Not specified	Returned thrombin generation to baseline levels.[13]	Honickel et al.
Dabigatran	5 g (in vivo)	Normalization of dilute thrombin time and ecarin clotting time.[12]	Pollack et al.

Note: In vitro addition of idarucizumab to plasma containing dabigatran neutralizes its anticoagulant effect.[14]

Experimental Protocols

Whole Blood Clotting Time (WBCT) Assay for Ciraparantag

The WBCT assay is a critical pharmacodynamic marker for ciraparantag as this agent is cationic and binds to anionic substances in standard coagulation test tubes and activators in traditional assays, making them unsuitable for measurement.[5]

• Blood Collection: Whole blood is drawn into reagent-free collection equipment, using only glass as the activating agent.[5]

• Clot Formation: The time required for the blood to form a clot is measured directly.[5]

• Endpoint: The time to clot formation is recorded, with a return to baseline indicating reversal of anticoagulation.

Modified Chromogenic Anti-Xa Assay for Andexanet Alfa

Standard anti-Xa assays are not accurate for measuring residual anti-Xa activity after andexanet alfa administration due to high sample dilution.[7] Therefore, a modified assay is employed.

• Sample Preparation: Plasma samples are used with minimal dilution.[7]

• Reagents: A chromogenic substrate for Factor Xa is used.

• Measurement: The assay measures the residual activity of the direct FXa inhibitor after neutralization by andexanet alfa. The results are expressed in ng/mL of the specific inhibitor.[7]

Thrombin Generation Assay (TGA) for Idarucizumab

TGA measures the dynamics of thrombin generation in plasma and is used to assess the reversal of dabigatran's anticoagulant effect by idarucizumab.

• Plasma Preparation: Platelet-poor plasma is prepared from citrated whole blood.

• Assay Principle: Thrombin generation is initiated by adding a reagent containing tissue factor and phospholipids. The generation of thrombin is continuously monitored using a fluorogenic substrate.

• Parameters Measured: Key parameters include Lag Time, Time to Peak Thrombin, Peak Thrombin, and Endogenous Thrombin Potential (ETP).

Mandatory Visualization

Caption: Mechanism of action of anticoagulants and their reversal agents within the coagulation cascade.

Caption: Generalized experimental workflow for in vitro evaluation of anticoagulant reversal agents.

Conclusion

Ciraparantag, andexanet alfa, and idarucizumab represent significant advancements in anticoagulant reversal. Their distinct mechanisms of action necessitate different in vitro assessment methodologies, making direct head-to-head comparisons challenging. Ciraparantag offers the advantage of broad-spectrum activity, while andexanet alfa and idarucizumab provide targeted reversal for Factor Xa inhibitors and dabigatran, respectively. The choice of a reversal agent in a clinical or research setting will depend on the specific anticoagulant used and the clinical context. The data and protocols presented in this guide provide a foundational understanding for further research and development in this critical area of medicine.

References

• 1. mdpi.com [mdpi.com]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Direct-Acting Oral Anticoagulants and Their Reversal Agents—An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticoagulant Reversal in Gastrointestinal Bleeding: Review of Treatment Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Paper: Design of a Randomized, Controlled Study to Evaluate Reversal of Anticoagulation of Ciraparantag in Healthy Adults: Whole Blood Clotting Time Assessed By Automated and Manual Methods [ash.confex.com]
• 6. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring residual anti‐Xa activity of direct factor Xa inhibitors after reversal with andexanet alfa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Andexanet Alfa: A Recombinant Modified Human Factor Xa Protein for Drug Reversal of Rivaroxaban and Apixaban - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The in vitro addition of idarucizumab to plasma samples from patients increases thrombin generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ciraparantag safely and completely reverses the anticoagulant effects of low molecular weight heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Reversing anticoagulant effects of novel oral anticoagulants: role of ciraparantag, andexanet alfa, and idarucizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reversal of dabigatran anticoagulation ex vivo: Porcine study comparing prothrombin complex concentrates and idarucizumab - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Assessing the Prothrombotic Risk of Ciraparantag Acetate Compared to Andexanet Alfa: A Comparative Guide for Researchers

A detailed review of the available preclinical and clinical data suggests differences in the prothrombotic risk profiles of ciraparantag (B606701) acetate (B1210297) and andexanet alfa, two novel agents for the reversal of anticoagulation. While direct head-to-head clinical trials are lacking, existing evidence indicates a higher incidence of thrombotic events associated with andexanet alfa in patient populations compared to the current data for ciraparantag, which has so far only been studied in healthy volunteers where no procoagulant activity has been observed.

This guide provides a comprehensive comparison of the prothrombotic risk of ciraparantag acetate and andexanet alfa, summarizing available quantitative data, detailing experimental protocols, and visualizing key pathways to aid researchers, scientists, and drug development professionals in understanding the nuances of these two agents.

Mechanism of Action and Potential for Prothrombotic Risk

The differing mechanisms of action of ciraparantag acetate and andexanet alfa may contribute to their distinct prothrombotic risk profiles.

Ciraparantag Acetate: A Synthetic, Small Molecule Reversal Agent.[1][2] Ciraparantag is a synthetic, water-soluble, cationic molecule that is not a biologic.[3] It is designed to bind directly to a range of anticoagulants, including direct oral anticoagulants (DOACs) and heparins, through non-covalent hydrogen bonds and charge-charge interactions.[2][4] This binding action neutralizes the anticoagulant, allowing endogenous coagulation factors to function normally.[3] Preclinical and early-phase clinical studies have not shown evidence of procoagulant activity with ciraparantag, as measured by biomarkers such as D-dimer, prothrombin fragment 1.2, and tissue factor pathway inhibitor (TFPI) levels.[4][5]

Andexanet Alfa: A Recombinant Modified Factor Xa Decoy. Andexanet alfa is a recombinant, modified form of human Factor Xa that acts as a decoy.[6][7] It has a high affinity for Factor Xa inhibitors, sequestering them and thereby reversing their anticoagulant effect.[6][7] However, andexanet alfa has also been shown to bind to and inhibit the activity of Tissue Factor Pathway Inhibitor (TFPI), an endogenous anticoagulant.[7][8] This inhibition of TFPI may lead to a transient increase in tissue factor-initiated thrombin generation, which could contribute to a prothrombotic state.[7][8][9]

Quantitative Data on Prothrombotic Risk

The following tables summarize the available quantitative data on thrombotic events from clinical trials of ciraparantag acetate and andexanet alfa. It is crucial to note that the data for ciraparantag is from studies in healthy volunteers, while the data for andexanet alfa is from studies in patients with acute major bleeding. This difference in study populations makes direct comparison challenging.

Table 1: Prothrombotic Risk of Ciraparantag Acetate in Healthy Volunteers

Clinical Trial Phase	Number of Subjects	Anticoagulant Reversed	Incidence of Thrombotic Events	Procoagulant Markers (D-dimer, F1.2, TFPI)	Adverse Events
Phase 1/2	10	Enoxaparin	0%	No procoagulant signals detected.[10]	Mild, transient side effects.[10]
Phase 2	80	Edoxaban (B1671109)	0%	No evidence of procoagulant activity.[11]	Mild, transient hot flashes or flushing.[12]
Phase 2	85	Apixaban (B1684502) or Rivaroxaban (B1684504)	0%	Not explicitly reported, but no thromboembolic events occurred.[4]	Mild, transient hot flashes or flushing.[12]

Table 2: Prothrombotic Risk of Andexanet Alfa in Patients with Major Bleeding

Clinical Trial	Number of Patients	Comparator	Incidence of Thrombotic Events (Andexanet Alfa)	Incidence of Thrombotic Events (Comparator)	Key Findings
ANNEXA-4 (Single Arm)	479	None	10.4% within 30 days.[13]	N/A	Thrombotic events included deep vein thrombosis, pulmonary embolism, ischemic stroke, and myocardial infarction.[13]
ANNEXA-I (Randomized Controlled Trial)	530	Usual Care (85.5% received PCCs)	10.3% within 30 days.[14][15]	5.6% within 30 days.[14][15]	Andexanet alfa was associated with a higher risk of thrombotic events, particularly ischemic stroke (6.5% vs. 1.5%).[14][16]

Experimental Protocols

Detailed methodologies for the key experiments cited in the assessment of prothrombotic risk are provided below.

Preclinical Assessment of Bleeding Reversal

Rat Tail Transection Bleeding Model

This model is commonly used to assess the in vivo efficacy of anticoagulant reversal agents.

• Animals: Sprague Dawley rats are typically used.[17]

• Anticoagulation: Anticoagulants such as dabigatran (B194492) etexilate are administered orally to achieve a target level of anticoagulation.[5][18]

• Reversal Agent Administration: The reversal agent (e.g., ciraparantag) or placebo is administered intravenously at a specified time point relative to the anticoagulant.[5]

• Bleeding Induction: The rat's tail is transected at a specific distance from the tip (e.g., 4 cm) using a standardized method like a guillotine.[17]

• Measurement of Bleeding: The primary endpoint is typically the total volume of blood loss, which is collected and measured. Bleeding time, the duration until bleeding ceases, can also be recorded.[5][19]

• Data Analysis: Blood loss and bleeding time are compared between the reversal agent and placebo groups using appropriate statistical methods.[20]

Clinical Assessment of Anticoagulant Reversal and Procoagulant Potential

Whole Blood Clotting Time (WBCT) for Ciraparantag

Due to ciraparantag's chemical properties that interfere with standard plasma-based coagulation assays, WBCT is the primary pharmacodynamic measure of its reversal effect.[11]

• Sample Collection: Whole blood is collected in tubes without any anticoagulant additives.

• Assay Principle: The time taken for a visible clot to form in the blood sample at a controlled temperature is measured.

• Procedure: A standardized volume of blood is drawn into a glass tube, and the time to clot formation is observed and recorded.

• Endpoint: The primary endpoint is the normalization of the WBCT to baseline (pre-anticoagulant) levels following the administration of ciraparantag.[12]

Assessment of Procoagulant Markers

To assess the potential for a reversal agent to induce a prothrombotic state, various biomarkers of coagulation activation are measured.

• D-dimer: A marker of fibrin (B1330869) degradation, elevated levels of which can indicate increased clot formation and breakdown.

• Prothrombin Fragment 1.2 (F1.2): A marker of thrombin generation.

• Tissue Factor Pathway Inhibitor (TFPI): An endogenous anticoagulant; inhibition of TFPI can lead to a prothrombotic state.

• Sample Analysis: Plasma samples are collected at baseline and at various time points after administration of the reversal agent. The concentrations of these markers are measured using enzyme-linked immunosorbent assays (ELISAs) or other validated methods.[5]

Visualizing Mechanisms and Workflows

Mechanism of Action and Prothrombotic Potential

Caption: Mechanisms of action for ciraparantag and andexanet alfa.

General Experimental Workflow for Assessing Prothrombotic Risk

Caption: Workflow for prothrombotic risk assessment.

Conclusion

The assessment of the prothrombotic risk of ciraparantag acetate and andexanet alfa is a critical aspect of their clinical development and application. Based on the currently available data, andexanet alfa has a demonstrated risk of thrombotic events in patients with major bleeding, which is higher than that observed with usual care (predominantly PCCs). This risk may be linked to its mechanism of action, which includes the inhibition of TFPI.

In contrast, ciraparantag acetate has not shown any signals of procoagulant activity in preclinical and early-phase clinical trials in healthy volunteers. However, the absence of data on thrombotic events in a patient population is a significant limitation. Future phase 3 clinical trials and real-world evidence for ciraparantag will be essential to provide a more direct and comprehensive comparison of the prothrombotic risk of these two important anticoagulant reversal agents. Researchers should remain vigilant for new data emerging from ongoing and future studies to make fully informed assessments.

References

• 1. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Educational resources - Medthority Connect [connect.medthority.com:443]
• 4. researchgate.net [researchgate.net]
• 5. ashpublications.org [ashpublications.org]
• 6. Andexanet Alfa - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. thebloodproject.com [thebloodproject.com]
• 9. Andexanet Alfa (Andexxa®) for the Reversal of Direct Oral Anticoagulants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ciraparantag safely and completely reverses the anticoagulant effects of low molecular weight heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Andexanet for Factor Xa Inhibitor-Associated Intracerebral Hemorrhage - American College of Cardiology [acc.org]
• 15. Andexanet for Factor Xa Inhibitor-Associated Acute Intracerebral Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jwatch.org [jwatch.org]
• 17. jag.journalagent.com [jag.journalagent.com]
• 18. Reversal of dabigatran-induced bleeding by coagulation factor concentrates in a rat-tail bleeding model and lack of effect on assays of coagulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The Reversal of Direct Oral Anticoagulants in Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

A Comparative Guide to Validating Anticoagulant Reversal with Ciraparantag Acetate Using Thromboelastography

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Ciraparantag (B606701) Acetate's performance in reversing anticoagulation with other commercially available alternatives. The focus is on the validation of these reversal agents using thromboelastography (TEG), a whole-blood viscoelastic assay that provides a global assessment of hemostatic function.

Introduction to Anticoagulant Reversal and the Role of Thromboelastography

The advent of direct oral anticoagulants (DOACs) has revolutionized the management of thromboembolic disorders. However, the risk of major bleeding necessitates the availability of effective reversal agents. Ciraparantag Acetate is an investigational, broad-spectrum anticoagulant reversal agent designed to bind directly to and inactivate a range of anticoagulants, including DOACs and heparins, through non-covalent interactions.[1][2]

Thromboelastography (TEG) is a critical tool for assessing the efficacy of these reversal agents. It provides a dynamic and comprehensive picture of the entire coagulation process, from initial fibrin (B1330869) formation to clot retraction and eventual lysis. Key TEG parameters include:

• R-time (Reaction time): Time to initial fibrin formation. Prolonged by anticoagulants that inhibit clotting factors.

• K-time (Kinetics time): Time from the end of R to the point where the clot reaches 20mm amplitude. Reflects the speed of clot formation.

• Alpha-angle (α-angle): The angle of the tangent to the curve at the end of the R-time. Also indicates the speed of clot formation.

• Maximum Amplitude (MA): The greatest vertical amplitude of the TEG tracing, reflecting the maximum clot strength.

Comparative Analysis of Anticoagulant Reversal Agents using Thromboelastography

This section compares Ciraparantag Acetate with other reversal agents: Andexanet alfa, Idarucizumab, and Prothrombin Complex Concentrates (PCCs).

Ciraparantag Acetate

Ciraparantag Acetate's unique cationic structure interferes with the anionic reagents used in standard TEG assays, making direct measurement of its reversal effect on TEG parameters challenging.[3] Therefore, the primary method for assessing its efficacy has been the Whole Blood Clotting Time (WBCT).

Experimental Data:

Anticoagulant	Reversal Agent	Dose	Key Finding	Source
Edoxaban (B1671109) (60 mg)	Ciraparantag Acetate	100-300 mg (single IV dose)	Full reversal of anticoagulation within 10 minutes, sustained for 24 hours (as measured by WBCT).	[1][2]

Andexanet Alfa

Andexanet alfa is a recombinant modified human factor Xa protein that acts as a decoy to reverse the effects of factor Xa inhibitors.

Experimental Data:

A case study of a patient on edoxaban who received Andexanet alfa for urgent surgical pulmonary embolectomy provides the following TEG data:

TEG Parameter	Before Andexanet alfa	After Andexanet alfa	Normal Range	Source
CK-R (min)	19.9	7.3	4.6-9.1	[4]
CKH-R (min)	18.8	7.5	4.3-8.3	[4]
CK-MA (mm)	Not Reported	Not Reported	52-69	[4]
CFF-MA (mm)	Not Reported	Not Reported	15-32	[4]

CK-R: Citrated Kaolin-Reaction Time; CKH-R: Citrated Kaolin Heparinase-Reaction Time; CK-MA: Citrated Kaolin-Maximum Amplitude; CFF-MA: Citrated Functional Fibrinogen-Maximum Amplitude.

Idarucizumab

Idarucizumab is a humanized monoclonal antibody fragment that specifically binds to and neutralizes the anticoagulant effect of dabigatran (B194492). While TEG is used to monitor its effect, specific quantitative data from large studies is limited, with reports often describing a qualitative normalization of parameters.

Experimental Data:

A case report of a patient with a major bleed on dabigatran demonstrated that an initially prolonged R time on TEG was completely reversed following the administration of 5 grams of idarucizumab.[5] Repeat TEG tests at 4 and 8 hours confirmed the sustained reversal of the coagulopathy.[5]

Prothrombin Complex Concentrates (PCCs)

PCCs are non-specific procoagulant agents containing varying concentrations of vitamin K-dependent clotting factors. They are often used off-label for the reversal of DOACs.

Experimental Data:

A prospective study on patients with DOAC-associated intracranial hemorrhage who received 4-factor PCC showed a significant decrease in TEG R-time, indicating a reversal of the anticoagulant effect.

Time Point	Median R-time (IQR)	Source
Before PCC	5.40 min (4.38–5.73)	[6]
30 minutes after PCC	4.20 min (3.68–4.75)	[6]

Another study reported a median decrease in R-time of 0.8 minutes after PCC administration in patients with DOAC-associated intracranial hemorrhage.[7]

Experimental Protocols

The following is a representative experimental protocol for validating anticoagulant reversal using thromboelastography, based on methodologies described in the cited literature.

Objective: To assess the in vitro or in vivo efficacy of a reversal agent on anticoagulated whole blood using thromboelastography.

Materials:

• Thromboelastograph (e.g., TEG® 5000 Hemostasis Analyzer)

• Whole blood samples

• Anticoagulant of interest

• Reversal agent (e.g., Ciraparantag Acetate, Andexanet alfa, Idarucizumab, PCC)

• 3.2% sodium citrate (B86180) blood collection tubes

• Kaolin or other activators as required by the specific TEG assay

Procedure:

• Sample Collection: Collect whole blood from healthy volunteers or patients into 3.2% sodium citrate tubes. Ensure a proper blood-to-anticoagulant ratio.[8]

• Anticoagulation: For in vitro studies, spike whole blood samples with a known concentration of the anticoagulant. For clinical studies, use blood from patients on stable anticoagulant therapy.

• Baseline TEG: Perform a baseline TEG analysis on the anticoagulated blood sample to establish the pre-reversal coagulation profile.

• Addition of Reversal Agent:

  • In vitro: Add the reversal agent at various concentrations to the anticoagulated blood samples.

  • In vivo/Ex vivo: Administer the reversal agent to the patient according to the study protocol and collect blood samples at predefined time points post-administration.

• TEG Analysis: Perform TEG analysis on the samples containing the reversal agent.

• Data Recording: Record all TEG parameters: R-time, K-time, α-angle, and MA.

• Data Analysis: Compare the TEG parameters before and after the addition of the reversal agent to determine the extent and duration of the reversal effect.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of an experiment designed to validate the reversal of anticoagulation using thromboelastography.

Caption: Experimental workflow for TEG validation of anticoagulant reversal.

Signaling Pathway of Coagulation Reversal

The following diagram illustrates the general mechanism of action for the different classes of anticoagulant reversal agents.

Caption: Mechanisms of action for different anticoagulant reversal agents.

References

• 1. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. litfl.com [litfl.com]
• 4. researchgate.net [researchgate.net]
• 5. Thromboelastography utilization for dabigatran reversal in a patient with acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thromboelastography may assess the effect of anticoagulation reversal in intracranial hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. uchicagomedlabs.testcatalog.org [uchicagomedlabs.testcatalog.org]

A Cross-Study Analysis of Ciraparantag Acetate and Other Anticoagulant Reversal Agents

This guide provides a comparative analysis of clinical trial data for Ciraparantag (B606701) Acetate and its alternatives, Andexanet alfa and Idarucizumab, for the reversal of anticoagulation. The information is intended for researchers, scientists, and drug development professionals, offering a detailed look at the efficacy, safety, and mechanisms of action of these agents based on available clinical trial data.

Executive Summary

Direct oral anticoagulants (DOACs) have become a mainstay in the prevention and treatment of thromboembolic events. However, the risk of major bleeding necessitates the availability of effective reversal agents. This guide compares Ciraparantag Acetate, a novel, universal anticoagulant reversal agent, with the currently approved agents, Andexanet alfa (for Factor Xa inhibitors) and Idarucizumab (for dabigatran). The comparison covers their mechanisms of action, clinical efficacy in reversing anticoagulation, and safety profiles as reported in key clinical trials.

Data Presentation: A Comparative Look at Clinical Trial Outcomes

The following tables summarize the key quantitative data from major clinical trials of Ciraparantag Acetate, Andexanet alfa, and Idarucizumab.

Table 1: Efficacy of Anticoagulant Reversal Agents

Reversal Agent	Clinical Trial	Anticoagulant(s) Studied	Primary Efficacy Endpoint	Key Efficacy Results
Ciraparantag Acetate	Phase 2 Trials	Apixaban (B1684502), Rivaroxaban (B1684504), Edoxaban (B1671109), Enoxaparin	Reversal of anticoagulation measured by Whole Blood Clotting Time (WBCT)	Complete reversal of WBCT to ≤10% above baseline within 1 hour was observed in 100% of subjects receiving 60 mg and 120 mg for apixaban, and 100% of subjects receiving 180 mg for rivaroxaban.[1] Reversal was sustained for at least 24 hours.[2]
Andexanet alfa	ANNEXA-4	Apixaban, Rivaroxaban, Edoxaban, Enoxaparin	Percent change in anti-Factor Xa (anti-FXa) activity and hemostatic efficacy	Median reduction in anti-FXa activity was 93% for apixaban and 94% for rivaroxaban.[3] Good or excellent hemostatic efficacy was achieved in 80% of evaluable patients.[3]
Idarucizumab	RE-VERSE AD	Dabigatran	Maximum percentage reversal of the anticoagulant effect of dabigatran	Median maximum reversal of anticoagulation was 100%.[4][5] Normalization of dilute thrombin time (dTT) and ecarin clotting time (ECT) was observed in 88-98% of patients.[4]

Table 2: Safety Profile of Anticoagulant Reversal Agents

Reversal Agent	Clinical Trial	Key Safety Endpoints	Incidence of Thrombotic Events	Mortality Rate
Ciraparantag Acetate	Phase 2 Trials	Adverse events, procoagulant activity	No evidence of procoagulant activity as assessed by D-dimer and other biomarkers.[2][6] Most common adverse events were mild, transient flushing and sensations of warmth.[7]	Not reported in healthy volunteer studies.
Andexanet alfa	ANNEXA-4	Thrombotic events, death	Thrombotic events occurred in 10.4% of patients within 30 days.[3]	14% at 30 days.[8]
Idarucizumab	RE-VERSE AD	Thrombotic events, death	Thrombotic events occurred in 6.3% of patients in the bleeding cohort and 7.4% in the procedure cohort at 90 days.[9]	18.8% in the bleeding cohort and 18.9% in the procedure cohort at 90 days.[9]

Experimental Protocols

Whole Blood Clotting Time (WBCT) Assay (for Ciraparantag)

The WBCT is a key pharmacodynamic marker for Ciraparantag's effect as standard coagulation assays are not suitable.[10]

Methodology:

• Venous blood is collected into a clean, dry glass tube with no additives.

• The tube is left undisturbed at room temperature.

• At 20 minutes, the tube is tilted to observe for clot formation. The absence of a clot indicates coagulopathy.[11]

• In the Ciraparantag trials, WBCT was measured at baseline, and then at multiple timepoints post-infusion of the study drug to assess the extent and duration of anticoagulation reversal.[1] Both manual and automated point-of-care coagulometers have been used.[10]

Anti-Factor Xa (anti-FXa) Activity Assay (for Andexanet alfa)

This assay measures the activity of Factor Xa inhibitors in the plasma.

Methodology:

• Patient plasma is mixed with a known amount of excess Factor Xa.

• If a Factor Xa inhibitor is present, it will neutralize a portion of the added Factor Xa.

• A chromogenic substrate specific for Factor Xa is then added.

• The amount of color produced is inversely proportional to the concentration of the Factor Xa inhibitor in the plasma.[12]

• In the ANNEXA-4 trial, anti-FXa activity was measured at baseline and at various time points after the administration of Andexanet alfa to determine the percent change from baseline.[3][13]

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the mechanisms of action for Ciraparantag Acetate, Andexanet alfa, and Idarucizumab.

Caption: Mechanism of Action of Ciraparantag Acetate

Caption: Mechanism of Action of Andexanet alfa

Caption: Mechanism of Action of Idarucizumab

Experimental Workflow

Caption: General Clinical Trial Workflow for Anticoagulant Reversal Agents

References

• 1. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. ajmc.com [ajmc.com]
• 5. 2minutemedicine.com [2minutemedicine.com]
• 6. ashpublications.org [ashpublications.org]
• 7. covispharma.com [covispharma.com]
• 8. medscape.com [medscape.com]
• 9. Dabigatran Reversal Agent Yields No Surprises in Final RE-VERSE AD Study Results | tctmd.com [tctmd.com]
• 10. Paper: Design of a Randomized, Controlled Study to Evaluate Reversal of Anticoagulation of Ciraparantag in Healthy Adults: Whole Blood Clotting Time Assessed By Automated and Manual Methods [ash.confex.com]
• 11. Current status of oral anticoagulant reversal strategies: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Hemostatic Efficacy and Anti-FXa (Factor Xa) Reversal With Andexanet Alfa in Intracranial Hemorrhage: ANNEXA-4 Substudy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Binding Mechanisms of Anticoagulant Reversal Agents: Ciraparantag Acetate and Idarucizumab

This guide provides a detailed comparison of the binding mechanisms of two distinct anticoagulant reversal agents: Ciraparantag (B606701) Acetate (B1210297) and Idarucizumab. It is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of their molecular interactions, supported by experimental data and methodologies.

Overview of Binding Mechanisms

The reversal of anticoagulation is a critical clinical need in cases of major bleeding or the necessity for emergency surgery. Ciraparantag and idarucizumab represent two different strategies to achieve this goal. Ciraparantag is a broad-spectrum reversal agent that binds directly to several types of anticoagulants, while idarucizumab is a highly specific monoclonal antibody fragment that targets only dabigatran (B194492).

Ciraparantag Acetate: A Broad-Spectrum Reversal Agent

Ciraparantag is a small, synthetic, water-soluble cationic molecule.[1] Its primary mechanism involves direct, non-covalent binding to a range of anticoagulant drugs.[1][2] This binding is primarily mediated by charge-charge interactions and hydrogen bonds.[1][3]

• Targets: Ciraparantag was initially designed to bind to unfractionated heparin (UFH) and low-molecular-weight heparin (LMWH).[1][4] Subsequent studies revealed its ability to bind to Direct Oral Anticoagulants (DOACs), including Factor Xa inhibitors (apixaban, rivaroxaban, edoxaban) and the direct thrombin inhibitor, dabigatran.[5][6][7] This makes it a potential "universal" antidote.[5]

• Mode of Action: By binding directly to the anticoagulant molecule, ciraparantag prevents the anticoagulant from associating with its endogenous target, such as Factor Xa or thrombin.[1][6][7] This restores the coagulation factor's normal activity, allowing hemostasis to proceed.[6] Preclinical studies have shown that ciraparantag does not bind to coagulation factors or other plasma proteins, indicating a targeted action on the anticoagulant drugs themselves.[1][7][8]

Idarucizumab: A Specific Monoclonal Antibody Fragment

Idarucizumab is a humanized monoclonal antibody fragment (Fab) developed specifically to reverse the effects of dabigatran.[9][10] Its mechanism is based on high-affinity, specific antigen-antibody recognition.

• Target: Idarucizumab exclusively binds to dabigatran and its active acylglucuronide metabolites.[9][11] It does not reverse the effects of other anticoagulants.[11]

• Mode of Action: Idarucizumab binds to both free and thrombin-bound dabigatran.[9][12] The binding affinity is exceptionally high, approximately 350 times greater than dabigatran's affinity for its target, thrombin.[13][14][15] This interaction, mediated by hydrophobic forces, hydrogen bonds, and a salt bridge, forms a stable, inactive 1:1 complex.[10][13] This complex formation effectively sequesters dabigatran, neutralizing its anticoagulant effect and restoring thrombin's function in the coagulation cascade.[9][16] The binding is characterized by a rapid on-rate and a very slow off-rate, making it almost irreversible.[10][17]

Quantitative Comparison of Binding Properties

The following table summarizes the key quantitative and qualitative differences in the binding mechanisms of ciraparantag and idarucizumab.

Feature	Ciraparantag Acetate	Idarucizumab
Molecule Type	Small synthetic cationic molecule (512 Da)[5][7]	Humanized monoclonal antibody fragment (Fab) (~48 kDa)[9][15]
Target(s)	UFH, LMWH, edoxaban, apixaban, rivaroxaban, dabigatran[1][5]	Dabigatran and its active metabolites[9][10]
Binding Interaction	Non-covalent: charge-charge interactions, hydrogen bonds[1][2][3]	Non-competitive: hydrophobic interactions, H-bonds, salt bridge[10][13]
Binding Affinity (KD)	Not quantitatively reported; demonstrated by DLS and chromatography[1][18]	~2 pM for dabigatran (approx. 350-fold higher than dabigatran for thrombin)[13][17]
Specificity	Broad-spectrum[5]	Highly specific for dabigatran[11]
Consequence of Binding	Prevents anticoagulant from binding to its target coagulation factor[1][6]	Forms a stable, inactive complex with dabigatran, neutralizing it[9][16]

Visualization of Binding Mechanisms

The following diagrams illustrate the distinct binding mechanisms of ciraparantag and idarucizumab.

Caption: Comparative binding mechanisms of Ciraparantag and Idarucizumab.

Experimental Protocols and Methodologies

The characterization of these binding mechanisms relies on distinct experimental approaches tailored to the properties of each reversal agent.

Methodologies for Ciraparantag

Due to ciraparantag's cationic nature, traditional plasma-based coagulation assays are unsuitable for measuring its reversal effects.[1][19] Ciraparantag binds to anionic reagents like citrate, kaolin, and celite used in these assays, leading to inaccurate results.[2][19]

• Dynamic Light Scattering (DLS): This was a key preclinical method used to demonstrate a physical association between ciraparantag and various anticoagulants.[1][6][18]

  • Protocol: DLS measures the hydrodynamic diameter of molecules in a solution. In these experiments, ciraparantag was mixed with individual anticoagulants (e.g., UFH, enoxaparin, DOACs) in an aqueous solution at physiological pH.[1] An increase in the apparent particle size upon mixing, detected by changes in light scattering patterns, provides evidence of a binding interaction and complex formation.[1]

• Whole Blood Clotting Time (WBCT): This is the primary pharmacodynamic biomarker used in clinical trials to assess ciraparantag's efficacy.[7][19]

  • Protocol: WBCT is a manual assay that does not require the addition of external reagents.[19] A sample of fresh whole blood is placed in a glass tube, and the time until a clot forms is measured. The test relies on the intrinsic activation of coagulation by the glass surface. In clinical studies, WBCT was measured at baseline, after administration of an anticoagulant, and then at various time points after administration of ciraparantag to quantify the reversal of the anticoagulant effect.[7][19]

• Animal Bleeding Models: To demonstrate in vivo efficacy, preclinical studies utilized models such as the rat tail transection and liver laceration models.[4][7]

  • Protocol: Animals were first treated with an anticoagulant (e.g., edoxaban, dabigatran). A standardized injury was then induced. Ciraparantag was administered either before or after the injury, and the total blood loss was measured and compared to control groups receiving saline. A significant reduction in blood loss demonstrated the reversal agent's effectiveness.[4][7]

Caption: Key experimental assays for characterizing Ciraparantag.

Methodologies for Idarucizumab

The high specificity and affinity of idarucizumab allow for the use of standard and specialized coagulation assays that are sensitive to dabigatran.

• High-Affinity Binding Assays (e.g., Surface Plasmon Resonance): While not explicitly detailed in the cited literature, the determination of a precise binding affinity (KD of ~2 pM) necessitates a high-precision biophysical technique like SPR or Isothermal Titration Calorimetry (ITC).[17]

  • General Protocol (SPR): One molecule (e.g., idarucizumab) is immobilized on a sensor chip surface. A solution containing the other molecule (dabigatran) flows over the surface. The binding interaction is measured in real-time by detecting changes in the refractive index at the surface, allowing for the calculation of on-rates, off-rates, and the dissociation constant (KD).

• Diluted Thrombin Time (dTT) and Ecarin Clotting Time (ECT): These are the primary laboratory tests used to confirm the reversal of dabigatran's anticoagulant effect in clinical trials.[12][20][21]

  • Protocol: These are plasma-based clotting assays. For dTT, a low concentration of thrombin is added to patient plasma, and the time to clot formation is measured; this time is highly sensitive to direct thrombin inhibitors. For ECT, the enzyme ecarin from snake venom is used to activate prothrombin to meizothrombin, which is also inhibited by dabigatran. In clinical studies like RE-VERSE AD, blood samples were taken before and at multiple time points after idarucizumab administration, and the normalization of dTT and ECT values was the primary endpoint for efficacy.[12]

• In Vitro Safety Assays: To ensure idarucizumab itself does not have pro- or anticoagulant effects, various in vitro tests were performed.

  • Protocol: These included thrombin generation assays and platelet aggregation studies.[10] Idarucizumab was added to plasma in the absence of dabigatran to confirm it did not independently increase thrombin generation or induce platelet aggregation, confirming its lack of intrinsic thrombotic activity.[10][22]

Caption: Key experimental assays for characterizing Idarucizumab.

Conclusion

Ciraparantag acetate and idarucizumab employ fundamentally different mechanisms to achieve anticoagulant reversal. Ciraparantag is a small molecule that acts as a broad-spectrum binding agent, physically sequestering various DOACs and heparins through non-covalent, charge-based interactions. In contrast, idarucizumab is a biologic agent—a highly specific antibody fragment—that neutralizes a single anticoagulant, dabigatran, through an extremely high-affinity, near-irreversible binding interaction. This mechanistic diversity is reflected in the experimental methodologies required for their evaluation and underscores the distinct therapeutic strategies they represent for managing anticoagulant-related bleeding.

References

• 1. ashpublications.org [ashpublications.org]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]
• 4. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Covis Group Announces Data for Ciraparantag Published in Blood, the Journal of the American Society of Hematology [prnewswire.com]
• 7. Preclinical and Clinical Data for Factor Xa and “Universal” Reversal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Educational resources - Medthority Connect [connect.medthority.com:443]
• 9. Idarucizumab - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Idarucizumab: Anti-Dabigatran Monoclonal Antibody for Anticoagulation Research - Creative Biolabs [creativebiolabs.net]
• 11. nice.org.uk [nice.org.uk]
• 12. Evidence for Idarucizumab (Praxbind) in the Reversal Of the Direct Thrombin Inhibitor Dabigatran: Review Following the RE-VERSE AD Full Cohort Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Use of idarucizumab in reversing dabigatran anticoagulant effect: a critical appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Idarucizumab reverses dabigatran-induced anticoagulation in treatment of gastric bleeding: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Idarucizumab - Wikipedia [en.wikipedia.org]
• 16. What is the mechanism of Idarucizumab? [synapse.patsnap.com]
• 17. ahajournals.org [ahajournals.org]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. Safety, tolerability, and efficacy of idarucizumab for the reversal of the anticoagulant effect of dabigatran in healthy male volunteers: a randomised, placebo-controlled, double-blind phase 1 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. The Use of Idarucizumab for Dabigatran Reversal in Clinical Practice: A Case Series - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Idarucizumab, a Specific Reversal Agent for Dabigatran: Mode of Action, Pharmacokinetics and Pharmacodynamics, and Safety and Efficacy in Phase 1 Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

evaluation of Ciraparantag Acetate's effectiveness against a panel of novel anticoagulants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of Ciraparantag (B606701) Acetate, an investigational broad-spectrum reversal agent, and its effectiveness against a panel of novel oral anticoagulants (NOACs) and heparins. The following sections detail its mechanism of action, present quantitative data from preclinical and clinical studies, and outline the experimental protocols used in these evaluations.

Mechanism of Action

Ciraparantag is a small, synthetic, water-soluble cationic molecule.[1] Its primary mechanism of action involves direct, non-covalent binding to various anticoagulants through hydrogen bonds and charge-charge interactions.[2][3] This binding action neutralizes the anticoagulant, preventing it from interacting with its target coagulation factors, such as Factor Xa (FXa) and Factor IIa (thrombin), thereby restoring the normal coagulation process.[1][2] Unlike other reversal agents, ciraparantag does not bind to coagulation factors or other plasma proteins, suggesting a targeted action with a potentially lower risk of off-target effects.[2][4]

Caption: Ciraparantag's binding mechanism against FXa and thrombin inhibitors.

Data Presentation: Performance Against Novel Anticoagulants

The efficacy of Ciraparantag has been evaluated in both preclinical animal models and human clinical trials, demonstrating a broad spectrum of activity.

Preclinical Efficacy in Animal Models

Preclinical studies commonly utilize the rat tail transection bleeding model to assess the in vivo efficacy of anticoagulant reversal agents. In these studies, ciraparantag has demonstrated a dose-dependent reduction in blood loss caused by various anticoagulants.

Anticoagulant	Anticoagulant Dose (Rat Model)	Ciraparantag Dose (IV)	Outcome
Edoxaban (B1671109)	10 mg/kg (oral)	5 and 10 mg/kg	Reduced blood loss to levels similar to control animals.[2]
Dabigatran	37.5 mg/kg (oral)	31.25 mg/kg	Reduced blood loss volume to levels observed in control animals.[2]
Apixaban (B1684502)	3.125 mg/kg (oral)	31.25 mg/kg	Significant reduction in blood loss.[2]
Rivaroxaban	5 mg/kg (oral)	62.5 mg/kg	Significant reduction in blood loss.[2]
Enoxaparin	10 mg/kg (IV)	30 mg/kg	Fully reversed anticoagulant activity, restoring blood loss to baseline.[2]

Clinical Efficacy in Healthy Volunteers

Phase 1 and 2 clinical trials have been conducted in healthy volunteers to assess the safety, tolerability, and pharmacodynamic effects of ciraparantag in reversing anticoagulation. The primary endpoint in these studies is the Whole Blood Clotting Time (WBCT), as standard plasma-based coagulation assays have been found to be unreliable for measuring ciraparantag's effects in vitro.[2][5]

Reversal of Factor Xa Inhibitors:

Two Phase 2, randomized, placebo-controlled trials evaluated ciraparantag in healthy subjects (aged 50-75) who had reached steady-state anticoagulation with either apixaban or rivaroxaban.

Anticoagulant	Anticoagulant Regimen	Ciraparantag IV Dose	Percentage of Subjects with Complete & Sustained Reversal
Apixaban	10 mg twice daily for 3.5 days	30 mg	67%
60 mg	100%
120 mg	100%
Placebo	17%
Rivaroxaban	20 mg once daily for 3 days	30 mg	58%
60 mg	75%
120 mg	67%
180 mg	100%
Placebo	13%
Complete and sustained reversal defined as WBCT ≤10% above baseline within 1 hour and sustained through 5 hours for apixaban or 6 hours for rivaroxaban.

In a study with edoxaban, a single IV dose of ciraparantag (100 to 300 mg) administered after a 60 mg oral dose of edoxaban resulted in a complete reversal of anticoagulation within 10 minutes, which was sustained for 24 hours.[6]

Reversal of Low Molecular Weight Heparin (LMWH):

In a Phase 1/2 trial, healthy volunteers received a single subcutaneous dose of enoxaparin (1.5 mg/kg). Complete reversal of anticoagulation, as measured by WBCT, was observed in all subjects who received a single ciraparantag dose ranging from 100 mg to 300 mg.[7]

Experimental Protocols

Rat Tail Transection Bleeding Model

This preclinical model is a standard method for evaluating hemostatic and anticoagulant agents.

• Animal Model: Male Sprague-Dawley rats are typically used.[8]

• Anticoagulation: A specific dose of the novel anticoagulant (e.g., edoxaban 10 mg/kg) is administered orally.

• Reversal Agent Administration: After a set period to allow the anticoagulant to reach peak concentration, a single intravenous dose of Ciraparantag Acetate or placebo is administered.

• Bleeding Induction: The distal portion of the tail is transected using a standardized method.[8]

• Data Collection: The tail is immediately immersed in a pre-weighed tube containing saline at 37°C. Blood is collected for a specified period, and the total blood loss is determined by weighing the tube. Bleeding time may also be recorded.[9][10]

Caption: Workflow for the rat tail transection bleeding model.

Manual Whole Blood Clotting Time (WBCT) Protocol

The WBCT is the primary pharmacodynamic assay used in human clinical trials of ciraparantag.

• Sample Collection: Approximately 2 mL of venous blood is collected in a clean, dry, new glass test tube, free of any detergents or additives.[11][12]

• Incubation: The tube is left upright and undisturbed at room temperature.[13]

• Observation: At the 20-minute mark, the tube is gently tilted.[13][14]

• Endpoint Determination: If the blood has formed a solid clot and does not flow upon tilting, the test is considered complete, and the clotting time is recorded. If the blood remains liquid, coagulation is considered incomplete.[12][14]

• Quality Control: In clinical trial settings, the test is often performed in triplicate by different technicians to ensure accuracy and minimize inter-observer variability.

Phase 2 Clinical Trial Workflow

The clinical evaluation of ciraparantag's reversal of Factor Xa inhibitors followed a standardized, rigorous protocol.

Caption: General workflow for Phase 2 clinical trials of ciraparantag.

Conclusion

Ciraparantag Acetate has demonstrated broad-spectrum, rapid, and sustained reversal of a range of novel anticoagulants in both preclinical and clinical settings. Its unique mechanism of direct binding without interaction with endogenous coagulation factors is a promising feature. The quantitative data from Phase 2 trials show a clear dose-dependent efficacy in reversing the effects of apixaban and rivaroxaban. Further research, including Phase 3 trials, is anticipated to further establish its clinical utility in patients with major bleeding or those requiring urgent surgery.

References

• 1. Educational resources - Medthority Connect [connect.medthority.com:443]
• 2. ashpublications.org [ashpublications.org]
• 3. Reversing anticoagulant effects of novel oral anticoagulants: role of ciraparantag, andexanet alfa, and idarucizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Single-dose ciraparantag safely and completely reverses anticoagulant effects of edoxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ciraparantag safely and completely reverses the anticoagulant effects of low molecular weight heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jag.journalagent.com [jag.journalagent.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Delayed double reading of whole blood clotting test (WBCT) results at 20 and 30 minutes enhances diagnosis and treatment of viper envenomation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. The 20-minute whole blood clotting test (20WBCT) for snakebite coagulopathy—A systematic review and meta-analysis of diagnostic test accuracy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. quora.com [quora.com]

Reversal Agents for Direct Oral Anticoagulants: A Comparative Guide Based on Preclinical Meta-Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative meta-analysis of preclinical studies on reversal agents for Direct Oral Anticoagulants (DOACs). The data presented here is collated from a range of preclinical animal models, offering insights into the efficacy and mechanisms of andexanet alfa, idarucizumab, and ciraparantag.

Comparative Efficacy of DOAC Reversal Agents in Preclinical Models

The following tables summarize the quantitative data from key preclinical studies, showcasing the performance of each reversal agent in standardized bleeding models.

Table 1: Efficacy of Andexanet Alfa in a Rabbit Liver Laceration Model

DOAC Administered	Reversal Agent Dose	Reduction in Blood Loss	Animal Model	Bleeding Model	Reference
Rivaroxaban (B1684504)	35 mg/rabbit (IV bolus)	75%	Rabbit	Liver Laceration	[1]
Rivaroxaban	75 mg/rabbit (IV bolus)	63%	Rabbit	Liver Laceration	[1]
Rivaroxaban	75 mg/rabbit	76%	Rabbit	Liver Laceration	[2]

Table 2: Efficacy of Ciraparantag in Rat Bleeding Models

DOAC Administered	Reversal Agent Dose	Endpoint	Outcome	Animal Model	Bleeding Model	Reference
Edoxaban	5 mg/kg (IV)	Blood Loss	Reduced to levels of non-anticoagulated rats	Rat	Tail Transection	[3]
Edoxaban	10 mg/kg (IV)	Blood Loss	Reduced to levels of non-anticoagulated rats	Rat	Tail Transection	[3]
Dabigatran, Rivaroxaban, Apixaban	Not specified	Blood Loss	>90% reduction	Rat	Tail Transection	[4]
Edoxaban	Not specified	Time to decreased bleeding	Within 7.5 minutes	Rat	Tail Transection	[4]
Edoxaban	Not specified	Time to decreased bleeding	Within 10 minutes	Rat	Liver Laceration	[4]

Table 3: Efficacy of Idarucizumab in Various Animal Models

DOAC Administered	Reversal Agent	Outcome	Animal Model	Bleeding Model	Reference
Dabigatran	Idarucizumab	Significant reduction of blood loss	Mouse	Intracranial Hemorrhage	[5]
Dabigatran	Idarucizumab	Significant reduction of blood loss	Rat	Tail Cut	[5]
Dabigatran	Idarucizumab	Significant reduction of blood loss	Pig	Blunt Liver Trauma	[5]

Mechanisms of Action: Signaling Pathways

The following diagrams illustrate the mechanisms of action for andexanet alfa, idarucizumab, and ciraparantag.

Andexanet Alfa acts as a decoy for Factor Xa inhibitors.

Idarucizumab specifically binds and neutralizes dabigatran.

Ciraparantag offers broad-spectrum reversal of DOACs.

Experimental Protocols

Detailed methodologies for key preclinical experiments are outlined below to provide context for the presented data.

Rabbit Liver Laceration Model for Andexanet Alfa

• Animal Model: New Zealand White rabbits.

• Anticoagulation: Animals are anticoagulated with an intravenous infusion of a Factor Xa inhibitor, such as rivaroxaban, to achieve a target level of anticoagulation.

• Bleeding Induction: A standardized liver laceration is created surgically to induce controlled, significant bleeding. Blood loss is quantified by collecting and measuring the shed blood.

• Intervention: Andexanet alfa is administered as an intravenous bolus after the initiation of bleeding.

• Primary Endpoint: Total blood loss is measured over a specified period and compared between andexanet alfa-treated animals and a vehicle control group.

• Secondary Endpoints: Pharmacodynamic markers such as anti-FXa activity and unbound rivaroxaban plasma concentrations are assessed.[1]

Rat Tail Transection Model for Ciraparantag

• Animal Model: Sprague-Dawley rats.

• Anticoagulation: Rats are orally administered a DOAC, such as edoxaban, dabigatran, rivaroxaban, or apixaban.[3][4]

• Bleeding Induction: A standardized segment of the distal tail is transected to induce bleeding.

• Intervention: Ciraparantag is administered intravenously after DOAC administration but before the tail transection.[3]

• Primary Endpoint: Total blood loss is collected and measured for a defined period.

• Secondary Endpoints: Whole blood clotting time is often measured to assess the reversal of the anticoagulant effect.[4]

General Experimental Workflow

The following diagram illustrates a typical workflow for preclinical evaluation of DOAC reversal agents.

A typical preclinical experimental workflow.

References

• 1. Preclinical safety and efficacy of andexanet alfa in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. ashpublications.org [ashpublications.org]
• 4. Preclinical and Clinical Data for Factor Xa and “Universal” Reversal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Bench-to-Bedside Translation of Ciraparantag Acetate: A Comparative Guide

Ciraparantag (B606701) acetate (B1210297) is a novel, broad-spectrum anticoagulant reversal agent currently under development. This guide provides a comprehensive overview of its bench-to-bedside translation, featuring comparative data from preclinical and clinical studies, detailed experimental protocols, and visualizations of its mechanism of action and experimental workflows. This information is intended for researchers, scientists, and drug development professionals interested in the evolving landscape of anticoagulant reversal therapies.

Mechanism of Action

Ciraparantag is a small, synthetic, cationic molecule designed to bind to and neutralize a range of anticoagulants through non-covalent interactions.[1][2][3] It forms hydrogen bonds and engages in charge-charge interactions with unfractionated heparin (UFH), low-molecular-weight heparin (LMWH), and direct oral anticoagulants (DOACs), including Factor Xa inhibitors (e.g., apixaban (B1684502), rivaroxaban (B1684504), edoxaban) and direct thrombin inhibitors (e.g., dabigatran).[1][2][3] This binding prevents the anticoagulant from interacting with its target clotting factor, thereby restoring normal hemostasis.[2] Dynamic light scattering studies have confirmed that ciraparantag binds directly to these anticoagulants without significant binding to other plasma proteins or coagulation factors.[1][2]

Mechanism of action of Ciraparantag Acetate.

Preclinical Comparative Studies

Preclinical evaluation of ciraparantag has been conducted in various animal models, primarily focusing on its ability to reverse anticoagulant-induced bleeding compared to existing reversal agents or placebo.

Experimental Protocols

Rat Tail Transection Bleeding Model:

• Animal Model: Male Sprague-Dawley rats.

• Anticoagulation: Animals are administered a specific anticoagulant (e.g., edoxaban, UFH, enoxaparin) at a predetermined dose to induce a consistent anticoagulant effect.

• Intervention: At the time of peak anticoagulant concentration (Tmax), animals receive an intravenous (IV) dose of ciraparantag, a comparator (e.g., protamine sulfate), or saline.

• Bleeding Induction: 20 minutes post-intervention, the rat's tail is fully transected.

• Endpoint: The primary endpoint is the total blood loss, measured by collecting and weighing the shed blood.[1]

Rat Liver Laceration Model:

• Animal Model: Anesthetized rats.

• Anticoagulation: Edoxaban is administered to induce anticoagulation.

• Intervention: Ciraparantag or saline is administered.

• Bleeding Induction: A standardized laceration is made on the liver.

• Endpoint: Bleeding time is the primary endpoint.[4]

Data Summary

Anticoagulant	Animal Model	Intervention	Dose	Outcome	Reference
Edoxaban	Rat Tail Transection	Ciraparantag	5 and 10 mg/kg IV	Reduced blood loss to levels similar to rats that did not receive edoxaban.	[1]
Unfractionated Heparin (UFH)	Rat Tail Transection	Ciraparantag	20 mg/kg IV	Significantly reduced blood loss.	[1]
Unfractionated Heparin (UFH)	Rat Tail Transection	Protamine Sulfate	10 mg/kg IV	Did not lead to a significant change in blood loss compared with saline controls.	[1]
Enoxaparin	Rat Tail Transection	Ciraparantag	30 mg/kg IV	Fully reversed the anticoagulant activity, restoring blood loss to that of untreated animals.	[1]
Enoxaparin	Rat Tail Transection	Protamine Sulfate	10 mg/kg IV	Did not lead to a significant change in blood loss compared with saline-treated animals.	[1]
Edoxaban	Rat Liver Laceration	Ciraparantag	20 and 30 mg/kg	Significantly reduced bleeding time compared with edoxaban-treated control rats.	[1]

digraph "Preclinical Experimental Workflow" {
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start [label="Start: Select Animal Model (e.g., Rat)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
anticoagulation [label="Administer Anticoagulant (e.g., Edoxaban, UFH)"];
intervention [label="Administer Intervention (Ciraparantag, Comparator, or Saline) at Tmax"];
bleeding_induction [label="Induce Bleeding (Tail Transection or Liver Laceration)"];
measurement [label="Measure Endpoint (Blood Loss or Bleeding Time)"];
analysis [label="Analyze and Compare Results"];
end [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
start -> anticoagulation;
anticoagulation -> intervention;
intervention -> bleeding_induction;
bleeding_induction -> measurement;
measurement -> analysis;
analysis -> end;
}

Generalized workflow for preclinical evaluation.

Clinical Translation: Human Studies

Ciraparantag has been evaluated in Phase 1 and 2 clinical trials involving healthy volunteers to assess its safety, pharmacokinetics, and pharmacodynamics in reversing the effects of various anticoagulants.

Experimental Protocols

Phase 1/2 Studies in Healthy Volunteers:

• Participants: Healthy adult volunteers.[5]

• Anticoagulation: Subjects receive a standard clinical dose of an anticoagulant (e.g., edoxaban, apixaban, rivaroxaban) to achieve a steady-state level of anticoagulation.[6][7]

• Study Design: Randomized, double-blind, placebo-controlled trials.[5][6]

• Intervention: A single intravenous dose of ciraparantag or placebo is administered.[6]

• Primary Endpoint: The primary measure of efficacy is the whole blood clotting time (WBCT), assessed at multiple time points post-dose.[4][5] Due to ciraparantag's binding to citrate (B86180) and other additives in standard coagulation test tubes, traditional plasma-based assays like aPTT and PT are not suitable for monitoring its effect in vitro.[3][4]

Data Summary

Anticoagulant	Study Population	Ciraparantag Dose	Key Findings	Reference
Edoxaban	Healthy Volunteers	100-300 mg	Rapidly (within 10-30 minutes) corrected prolonged WBCT from 37% to 10% above baseline, with the effect lasting for 24 hours.	[4]
Apixaban	Healthy Elderly Subjects (50-75 years)	30 mg	67% of subjects achieved complete and sustained reversal of WBCT.	[7]
Apixaban	Healthy Elderly Subjects (50-75 years)	60 mg	100% of subjects achieved complete and sustained reversal of WBCT.	[7]
Apixaban	Healthy Elderly Subjects (50-75 years)	120 mg	100% of subjects achieved complete and sustained reversal of WBCT.	[7]
Rivaroxaban	Healthy Elderly Subjects (50-75 years)	30 mg	58% of subjects achieved complete and sustained reversal of WBCT.	[7]
Rivaroxaban	Healthy Elderly Subjects (50-75 years)	60 mg	75% of subjects achieved complete and sustained reversal of WBCT.	[7]
Rivaroxaban	Healthy Elderly Subjects (50-75 years)	120 mg	67% of subjects achieved complete and sustained reversal of WBCT.	[7]
Rivaroxaban	Healthy Elderly Subjects (50-75 years)	180 mg	100% of subjects achieved complete and sustained reversal of WBCT.	[7]

Complete and sustained reversal was defined as a whole blood clotting time ≤10% above baseline within 1 hour after the dose and sustained for at least 5 or 6 hours for apixaban or rivaroxaban, respectively.[6]

Generalized workflow for Phase 1/2 clinical trials.

Comparative Landscape and Future Directions

Ciraparantag is being developed as a "universal" reversal agent, a potential advantage over existing targeted therapies.[8][9] The current landscape of anticoagulant reversal includes:

• Idarucizumab: A monoclonal antibody fragment that specifically reverses the effects of dabigatran.[9][10]

• Andexanet alfa: A recombinant modified Factor Xa protein that acts as a decoy to reverse the effects of Factor Xa inhibitors.[9][11]

Ciraparantag's broad-spectrum activity could offer a single solution for reversing various anticoagulants, which may be particularly useful in emergency situations where the specific anticoagulant taken by a patient is unknown.[1] Phase 3 trials are being planned to further evaluate the efficacy and safety of ciraparantag in patient populations with major bleeding or requiring urgent surgery.[3][8]

Pharmacokinetics of Ciraparantag:

• Administration: Intravenous[12]

• Time to Maximum Concentration: Within minutes[2][12]

• Half-life: 12-19 minutes[2][4][12]

• Metabolism: Hydrolyzed by serum peptidases into inactive metabolites.[2][4][12]

• Excretion: Primarily renal[4][12]

Safety Profile: In clinical trials with healthy volunteers, ciraparantag has been well-tolerated.[6][7] The most common adverse events were mild and transient, such as flushing or a sensation of warmth.[6][7] Importantly, no procoagulant activity has been observed in human trials, as measured by D-dimer, prothrombin fragment 1.2, and tissue factor pathway inhibitor levels.[1]

References

• 1. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants | Blood | American Society of Hematology [ashpublications.org]
• 2. researchgate.net [researchgate.net]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. ashpublications.org [ashpublications.org]
• 5. Study of Ciraparantag for Reversal of Anticoagulation Induced by Edoxaban, Apixaban or Rivaroxaban in Healthy Adults | Clinical Research Trial Listing [centerwatch.com]
• 6. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ciraparantag reverses the anticoagulant activity of apixaban and rivaroxaban in healthy elderly subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Educational resources - Medthority Connect [connect.medthority.com:443]
• 9. Portico [access.portico.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Current status of oral anticoagulant reversal strategies: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ciraparantag, an anticoagulant reversal drug: mechanism of action, pharmacokinetics, and reversal of anticoagulants - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Ciraparantag Acetate in a Laboratory Setting

For researchers and drug development professionals, ensuring the safe handling and disposal of chemical compounds is a cornerstone of laboratory safety and operational excellence. This guide provides essential, step-by-step procedures for the proper disposal of Ciraparantag Acetate, a novel anticoagulant reversal agent. Given that this compound is for research purposes, it should be treated as potentially hazardous until comprehensive safety data becomes available.[1] Adherence to these guidelines, in conjunction with institutional and local regulations, is paramount for maintaining a safe research environment.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). The following table summarizes the recommended PPE for handling Ciraparantag Acetate.

PPE Category	Recommended Equipment	Purpose
Eye Protection	Chemical-resistant safety goggles	To protect eyes from potential splashes or dust.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact with the compound.
Body Protection	Laboratory coat	To protect clothing and skin from contamination.
Respiratory	Use in a chemical fume hood	To avoid inhalation of any dust or aerosols, especially when handling the solid form.

General hygiene measures, such as washing hands thoroughly after handling, should always be practiced.[2]

Step-by-Step Disposal Protocol

The proper disposal of Ciraparantag Acetate should be managed as special waste. This protocol is a general guideline and must be adapted to comply with the specific regulations of your institution and local waste disposal authority.

• Initial Assessment : Identify all Ciraparantag Acetate waste, including unused solid compound, contaminated solutions, and any materials used for handling or spill cleanup (e.g., pipette tips, wipes, contaminated gloves).

• Waste Segregation : Do not mix Ciraparantag Acetate waste with general laboratory trash or other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containerization :

  • Solid Waste : Place solid Ciraparantag Acetate and contaminated dry materials into a clearly labeled, sealed container designated for chemical waste.

  • Liquid Waste : Collect aqueous solutions of Ciraparantag Acetate in a dedicated, leak-proof, and clearly labeled chemical waste container. While Ciraparantag Acetate is soluble in water and methanol, it is not recommended to store aqueous solutions for more than one day.[1]

• Labeling : Label the waste container clearly with "Hazardous Waste," the full chemical name "Ciraparantag Acetate," and any other information required by your institution.

• Storage : Store the sealed waste container in a designated, secure area, away from incompatible materials such as strong oxidizing agents.[2] The solid compound is typically stored at -20°C.[1]

• Arranging for Disposal : Contact your institution's EHS office or a licensed disposal company to arrange for the collection and disposal of the chemical waste.[2] This should be done in accordance with all national and regional regulations.[2]

Disposal Decision Workflow

The following diagram illustrates the logical steps to follow when disposing of Ciraparantag Acetate.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. broadpharm.com [broadpharm.com]

Personal protective equipment for handling Ciraparantag Acetate

Essential Safety and Handling Guide for Ciraparantag Acetate

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Ciraparantag Acetate. As a material that should be considered hazardous until more information is available, stringent adherence to safety protocols is paramount to ensure personal safety and a secure laboratory environment.[1] The following procedural guidance is based on best practices for handling potent pharmaceutical compounds.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or skin contact.[1] The following table summarizes the recommended PPE for handling Ciraparantag Acetate, based on guidelines for hazardous drugs.[2][3][4]

PPE Category	Item	Specification
Hand Protection	Gloves	Wear two pairs of chemotherapy-tested nitrile gloves (ASTM D6978 certified). The outer glove should cover the gown cuff. Change gloves regularly or immediately if contaminated, torn, or punctured.
Body Protection	Gown	A disposable, back-closing gown made of a low-lint, low-permeability fabric (e.g., polyethylene-coated polypropylene) is required. Cloth lab coats are not suitable.
Eye & Face Protection	Safety Eyewear	Use safety glasses with side shields or a face shield. If a full-face respirator is used, it can also serve as eye and face protection.
Respiratory Protection	Respirator	For handling solids outside of a containment enclosure, a fit-tested N95 respirator or a higher level of respiratory protection is necessary to prevent aerosol inhalation.
Head & Shoe Covers	Covers	Disposable head, hair, and shoe covers should be used to minimize contamination.

Operational Plan for Safe Handling

A systematic approach is essential from the moment Ciraparantag Acetate is received until its final disposal.

Receiving and Unpacking

• Upon receipt, visually inspect the package for any signs of damage or leaks.

• Wear a single pair of chemotherapy-tested gloves during unpacking.

• Transport the unopened package to a designated handling area, such as a containment ventilated enclosure (CVE) or a Class II Biological Safety Cabinet (BSC).

Preparation and Weighing

• All handling of solid Ciraparantag Acetate must be performed within a CVE or a Class II BSC to prevent aerosolization.

• Don the full recommended PPE as detailed in the table above, including double gloves and a respirator.

• Use dedicated equipment (spatulas, weigh boats) for handling the compound.

Dissolution

• When preparing solutions, work within a CVE or BSC.

• Ciraparantag Acetate is soluble in water and methanol (B129727) at approximately 10 mg/mL.

• When dissolving, use a solvent of choice that has been purged with an inert gas.

• It is not recommended to store aqueous solutions for more than one day.

Safe Handling Workflow

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]